4,5-Difluoro-2-nitrobenzoic acid

• CAS: 20372-63-8

Core Science & Biosynthesis

4,5-Difluoro-2-nitrobenzoic acid CAS 20372-63-8

<Technical Guide: 4,5-Difluoro-2-nitrobenzoic acid >

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-nitrobenzoic acid, with the CAS number 20372-63-8, is a highly functionalized aromatic compound of significant interest in the fields of pharmaceutical and agrochemical synthesis.[1] Its unique molecular structure, featuring a carboxylic acid group, a nitro group, and two fluorine atoms on the benzene ring, imparts distinct chemical properties that make it a versatile building block in organic synthesis. The strong electron-withdrawing nature of the nitro group and the fluorine substituents enhances the reactivity of the molecule, making it a valuable intermediate for the synthesis of complex, biologically active molecules, including anti-inflammatory and anti-cancer agents.[1] This guide provides a comprehensive overview of its chemical and physical properties, synthesis, applications, and safety information.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4,5-Difluoro-2-nitrobenzoic acid is presented below. This data is crucial for designing synthetic routes and ensuring safe handling.

Identifiers and General Properties

Property	Value	Reference
CAS Number	20372-63-8	[1][2][3]
Molecular Formula	C7H3F2NO4	[1][2]
Molecular Weight	203.10 g/mol	[1][2]
Appearance	White to very pale yellow powder or crystal	[1][3]
Purity	≥ 98% (GC)	[1][3]
Synonyms	Benzoic acid, 4,5-difluoro-2-nitro-; 2-Nitro-4,5-difluorobenzoic acid; 3,4-Difluoro-6-nitrobenzoic acid	[4][5]

Physical Properties

Property	Value	Reference
Melting Point	163 - 167 °C	[1][2]
Boiling Point	349.7 ± 42.0 °C (Predicted)	[4][6]
Density	1.661 ± 0.06 g/cm³	[4]
Flash Point	165.3 °C	[4]
Vapor Pressure	1.73E-05 mmHg at 25°C	[4]
pKa	1.85 ± 0.25	[4]
Refractive Index	1.563	[4]

Synthesis

4,5-Difluoro-2-nitrobenzoic acid can be synthesized through the nitration of 3,4-difluorobenzoic acid.[7]

Experimental Protocol: Nitration of 3,4-Difluorobenzoic Acid

A common laboratory-scale synthesis involves the following steps:[7]

• Reaction Setup: To a 2 L three-necked round-bottom flask, add 3,4-difluorobenzoic acid (120.0 g, 0.7589 mol) and concentrated sulfuric acid (96.4%, 1.0 L).

• Initial Stirring: Mechanically stir the mixture at room temperature for 1.0 hour.

• Cooling: Cool the mixture to 0°C using an ice bath.

• Nitration: Slowly add a nitrating agent (details typically involve a mixture of nitric acid and sulfuric acid) while maintaining the low temperature.

• Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical technique such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up: Once the reaction is complete, pour the reaction mixture over ice and filter the resulting precipitate.

• Purification: Wash the crude product with cold water and recrystallize from a suitable solvent to obtain pure 4,5-Difluoro-2-nitrobenzoic acid.

Synthesis Workflow

The logical flow of the synthesis process is illustrated in the diagram below.

Caption: Synthesis workflow for 4,5-Difluoro-2-nitrobenzoic acid.

Applications in Research and Development

4,5-Difluoro-2-nitrobenzoic acid is a key intermediate in various sectors due to its unique chemical properties.[1]

• Pharmaceutical Development: It serves as a crucial building block in the synthesis of pharmaceuticals, particularly anti-inflammatory and analgesic drugs.[1] The presence of fluorine atoms can enhance metabolic stability and binding affinity of the final drug molecule.

• Agrochemical Formulations: This compound is utilized in the formulation of herbicides and pesticides.[1]

• Material Science: It is explored in the creation of advanced materials like polymers and coatings, where its properties can contribute to thermal stability.[1]

• Organic Synthesis: As a versatile reagent, it enables the precise construction of more complex molecules.[1]

• Liquid Crystal Precursors: Its specific fluorination pattern and functional groups make it an excellent building block for creating novel liquid crystal molecules with enhanced electro-optical properties for advanced display technologies.[8]

Role in Drug Discovery

The general workflow for utilizing 4,5-Difluoro-2-nitrobenzoic acid in a drug discovery program often involves its conversion to other key intermediates. A common transformation is the reduction of the nitro group to an amine, which can then undergo various coupling reactions.

Caption: General workflow for using the acid in drug discovery.

Safety and Handling

Proper handling of 4,5-Difluoro-2-nitrobenzoic acid is essential in a laboratory setting.

Hazard Identification

The compound is classified with the following hazards:

• Signal Word: Warning[2]

• Hazard Statements:

  • H315: Causes skin irritation.[2][9]

  • H319: Causes serious eye irritation.[2][9]

  • H335: May cause respiratory irritation.[2][9]

• Hazard Classifications: Eye Irrit. 2, Skin Irrit. 2, STOT SE 3[2]

• Target Organs: Respiratory system[2]

Recommended Handling and Storage

• Personal Protective Equipment (PPE): Wear a dust mask (type N95 or equivalent), eye shields, and gloves.[2]

• Storage: Store in a tightly closed container in a dry, well-ventilated place.[10] It is also noted to be light-sensitive.[3]

• First Aid:

  • Inhalation: Move to fresh air.

  • Skin Contact: Wash off with soap and plenty of water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

  • Ingestion: Do NOT induce vomiting. Get medical attention.[11]

Spectral Data

While a comprehensive, publicly available dataset is limited, some spectral information has been reported in literature, which is critical for compound characterization.

NMR Spectroscopy

A related compound, 4,4'-difluoro-2,2'-dinitrobiphenyl, which can be synthesized from a derivative of the title compound, exhibits the following NMR data:

• ¹H NMR (400 MHz, CDCl₃): δ 7.96 (dd, J = 8.3, 2.6 Hz, 2 H), 7.46 - 7.41(m, 2 H), 7.31 - 7.26 (m, 2 H).[12]

For 5,5'-difluoro-2,2'-dinitrobiphenyl:

• ¹H NMR (400 MHz, CDCl₃): δ 8.33 - 8.29 (m, 2 H), 7.25 - 7.31 (m, 2 H), 7.01 - 6.99 (m, 2 H).[12]

• ¹³C NMR (100 MHz, CDCl₃): δ 166.0, 163.5, 136.3, 127.9 (d, J = 10.1 Hz), 117.8 (d, J = 24.3 Hz), 116.4 (d, J = 23.2 Hz).[12]

Note: The provided NMR data is for related biphenyl compounds and not directly for 4,5-Difluoro-2-nitrobenzoic acid. Researchers should obtain analytical data for the specific compound.

Conclusion

4,5-Difluoro-2-nitrobenzoic acid is a valuable and versatile chemical intermediate with significant applications in the development of new pharmaceuticals, agrochemicals, and materials. Its synthesis is well-established, and its chemical properties are conducive to a wide range of organic transformations. A thorough understanding of its properties, synthesis, and safety protocols is essential for its effective and safe utilization in research and development.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4,5-ジフルオロ-2-ニトロ安息香酸 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. labproinc.com [labproinc.com]
• 4. echemi.com [echemi.com]
• 5. 4,5-Difluoro-2-nitrobenzoic Acid 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. nbinno.com [nbinno.com]
• 7. 4,5-Difluoro-2-nitrobenzoic acid | 20372-63-8 [chemicalbook.com]
• 8. nbinno.com [nbinno.com]
• 9. chemical-label.com [chemical-label.com]
• 10. 20372-63-8|4,5-Difluoro-2-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 11. fishersci.com [fishersci.com]
• 12. rsc.org [rsc.org]

An In-depth Technical Guide to 4,5-Difluoro-2-nitrobenzoic Acid

This technical guide provides a comprehensive overview of 4,5-Difluoro-2-nitrobenzoic acid, a key chemical intermediate in various industrial applications. Aimed at researchers, scientists, and professionals in drug development, this document details the compound's core properties, experimental protocols for its analysis, and its synthetic utility.

Core Properties and Data

4,5-Difluoro-2-nitrobenzoic acid is a functionally rich aromatic compound, appearing as a white to light yellow crystalline powder.[1] Its chemical structure, featuring two fluorine atoms and a nitro group on the benzoic acid core, imparts significant electron-withdrawing characteristics that influence its reactivity.[2] This makes it a valuable precursor in the synthesis of complex organic molecules.

Below is a summary of its key quantitative data:

Property	Value	References
Molecular Formula	C₇H₃F₂NO₄	[2]
Molecular Weight	203.10 g/mol	[2]
CAS Number	20372-63-8	[2]
Melting Point	165-167 °C	[2]
Boiling Point	349.7 ± 42.0 °C at 760 mmHg	[2]
Purity	≥98% (GC)
Appearance	White to light yellow powder	[2]
Solubility	Insoluble in water; soluble in organic solvents such as acetone and chloroform.

Experimental Protocols

While specific proprietary synthesis methods for 4,5-Difluoro-2-nitrobenzoic acid exist, a general understanding of its preparation can be derived from the synthesis of structurally similar compounds. A plausible synthetic route involves the nitration of a difluorinated benzoic acid precursor. The presence of fluorine atoms on the aromatic ring influences the regioselectivity of the nitration step.

General Analytical Protocol: High-Performance Liquid Chromatography (HPLC)

The purity and concentration of 4,5-Difluoro-2-nitrobenzoic acid can be accurately determined using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), a technique well-suited for separating polar compounds.[3]

Objective: To determine the purity of a 4,5-Difluoro-2-nitrobenzoic acid sample and identify any related impurities.

Materials and Reagents:

• 4,5-Difluoro-2-nitrobenzoic acid standard of known purity

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (HPLC grade)

• Sample of 4,5-Difluoro-2-nitrobenzoic acid for analysis

Instrumentation:

• HPLC system equipped with a UV detector

• C18 reversed-phase column (e.g., 5 µm particle size, 150 mm x 4.6 mm)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing an aqueous component (e.g., 0.1% Phosphoric acid in water) and an organic component (e.g., Acetonitrile). The exact ratio can be optimized, but a starting point could be an isocratic mixture of 60% aqueous phase and 40% organic phase.[3]

• Standard Solution Preparation: Accurately weigh a known amount of the 4,5-Difluoro-2-nitrobenzoic acid standard and dissolve it in the mobile phase to a known concentration.

• Sample Solution Preparation: Prepare the sample to be analyzed at a similar concentration to the standard solution using the mobile phase as the diluent.

• Chromatographic Conditions:

  • Column: C18 (5 µm, 150 mm x 4.6 mm)

  • Mobile Phase: Isocratic or gradient elution with a mixture of buffered water and acetonitrile.

  • Flow Rate: 1.0 - 1.2 mL/min[3]

  • Injection Volume: 10 µL

  • Column Temperature: Ambient

  • Detection: UV at 254 nm[3]

• Analysis:

  • Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.

  • Inject the standard solution to determine the retention time and peak area of the pure compound.

  • Inject the sample solution to assess its purity by comparing the peak area of the main component to that of any impurities.

• Quantification: The purity of the sample can be calculated by comparing the peak area of the analyte with the total area of all peaks in the chromatogram. The concentration can be determined by comparing the peak area of the sample to that of the standard.

Synthetic Utility and Applications

4,5-Difluoro-2-nitrobenzoic acid is a versatile building block in organic synthesis, primarily due to its reactive functional groups. The carboxylic acid group can undergo esterification and amidation reactions, while the nitro group can be reduced to an amine, opening up further synthetic possibilities. The fluorine atoms enhance the molecule's stability and can modulate the biological activity of the final products.

Caption: Synthetic pathways from 4,5-Difluoro-2-nitrobenzoic acid.

References

• 1. 2,5-Difluoro-4-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to 4,5-Difluoro-2-nitrobenzoic Acid: Physicochemical Properties and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 4,5-Difluoro-2-nitrobenzoic acid, a key intermediate in pharmaceutical and agrochemical synthesis. This document details its melting and boiling points, presents standardized experimental protocols for their determination, and illustrates its role in synthetic chemistry.

Core Physicochemical Data

The accurate determination of melting and boiling points is crucial for the identification, purity assessment, and handling of chemical compounds. The data for 4,5-Difluoro-2-nitrobenzoic acid are summarized below.

Property	Value	Method
Melting Point	163 - 167 °C	Capillary Method
165 - 167 °C[1][2][3]
Boiling Point	349.7 ± 42.0 °C	Predicted
(at 760 mmHg)[1][2]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the melting and boiling points of organic compounds like 4,5-Difluoro-2-nitrobenzoic acid.

Melting Point Determination: Capillary Method

The capillary method is a widely accepted technique for accurate melting point determination.[3][4]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

• Heating oil (for Thiele tube method)

Procedure:

• Sample Preparation: Ensure the 4,5-Difluoro-2-nitrobenzoic acid sample is completely dry and finely powdered.[5][6] Introduce a small amount of the powdered sample into the open end of a capillary tube.[6]

• Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to compact the powder at the bottom. The packed sample height should be approximately 2-3 mm.[6]

• Apparatus Setup (Mel-Temp): Place the packed capillary tube into the sample holder of the melting point apparatus.

• Apparatus Setup (Thiele Tube): Attach the capillary tube to a thermometer using a rubber band, ensuring the sample is aligned with the thermometer bulb. Immerse the assembly in a Thiele tube filled with heating oil, making sure the rubber band is above the oil level.

• Heating: Begin heating the apparatus. For an initial, rapid determination, a faster heating rate can be used. For an accurate measurement, heat slowly, at a rate of about 1-2°C per minute, as the temperature approaches the expected melting point.

• Observation and Recording: Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point of the sample.[2]

Boiling Point Determination: Thiele Tube Method

This method is suitable for determining the boiling point of small quantities of a liquid. Since 4,5-Difluoro-2-nitrobenzoic acid is a solid at room temperature, it would need to be melted first for a boiling point determination, though this is less common than for native liquids. The reported boiling point is a prediction. The following is a general procedure.

Apparatus:

• Thiele tube[7]

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Heating oil

• Burner

Procedure:

• Sample Preparation: Place a small amount of the liquid sample into the small test tube.

• Capillary Inversion: Place the capillary tube, with its open end down, into the liquid in the test tube.[1]

• Assembly: Attach the test tube to the thermometer and immerse it in the Thiele tube filled with heating oil.[1]

• Heating: Gently heat the side arm of the Thiele tube.[1] As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles.

• Vaporization: As the liquid's boiling point is approached and exceeded, a rapid and continuous stream of bubbles will emerge from the capillary tube as the liquid's vapor displaces the air.[1]

• Cooling and Observation: Remove the heat source and allow the apparatus to cool. The stream of bubbles will slow and eventually stop. The boiling point is the temperature at which the liquid is drawn up into the capillary tube.[1]

Role in Synthetic Chemistry

4,5-Difluoro-2-nitrobenzoic acid is a valuable building block in organic synthesis, particularly in the development of pharmaceuticals. Its functional groups—two fluorine atoms, a nitro group, and a carboxylic acid—provide multiple reaction sites for constructing more complex molecules. The workflow below illustrates its general application as a synthetic intermediate.

Caption: Synthetic workflow of 4,5-Difluoro-2-nitrobenzoic acid.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. jk-sci.com [jk-sci.com]
• 3. westlab.com [westlab.com]
• 4. thinksrs.com [thinksrs.com]
• 5. byjus.com [byjus.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Thiele tube - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 4,5-Difluoro-2-nitrobenzoic Acid: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-nitrobenzoic acid is a valuable fluorinated aromatic carboxylic acid that serves as a key building block in the synthesis of a variety of organic molecules, particularly in the pharmaceutical and agrochemical industries. The presence of two fluorine atoms and a nitro group on the benzoic acid scaffold imparts unique electronic properties and reactivity, making it an important intermediate for the development of novel compounds with enhanced biological activity and optimized physicochemical characteristics. This technical guide provides a comprehensive overview of the physical and chemical properties, a detailed synthesis protocol, and an exploration of the applications of 4,5-Difluoro-2-nitrobenzoic acid.

Core Physical and Chemical Properties

4,5-Difluoro-2-nitrobenzoic acid is a solid at room temperature, typically appearing as a white to light yellow powder.[1] Its key physicochemical properties are summarized in the table below, providing essential data for its handling, storage, and use in chemical reactions.

Property	Value	Reference(s)
Molecular Formula	C₇H₃F₂NO₄	[2]
Molecular Weight	203.10 g/mol	[2]
CAS Number	20372-63-8	[2]
Melting Point	165-167 °C	[2][3]
Boiling Point (Predicted)	349.7 ± 42.0 °C at 760 mmHg	[1]
Appearance	White to light yellow powder	[1]
Solubility	Soluble in DMSO, slightly soluble in water. Generally soluble in common organic solvents.	[1][4]
pKa (Predicted)	1.85 ± 0.25

Synthesis Protocol

A common and effective method for the synthesis of 4,5-Difluoro-2-nitrobenzoic acid involves the nitration of 3,4-difluorobenzoic acid.[5] The following protocol outlines the key steps in this synthesis.

Experimental Protocol: Nitration of 3,4-Difluorobenzoic Acid

Materials:

• 3,4-Difluorobenzoic acid

• Concentrated sulfuric acid (96.4%)

• Fuming nitric acid (>90%)

• Crushed ice

• Cold water

Procedure:

• To a suitable reaction vessel, add 3,4-difluorobenzoic acid and concentrated sulfuric acid.

• Stir the mixture at room temperature for approximately one hour.

• Cool the mixture to 0°C using an ice bath.

• Slowly add fuming nitric acid dropwise to the cooled mixture over a period of 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 16 hours.

• Carefully pour the reaction mixture into a large volume of crushed ice with vigorous stirring. A yellow solid, 4,5-difluoro-2-nitrobenzoic acid, will precipitate.

• Continue stirring the slurry at 0°C for an additional 30 minutes to ensure complete precipitation.

• Collect the solid product by filtration.

• Wash the collected solid with cold water to remove any residual acid.

• Dry the product to obtain 4,5-difluoro-2-nitrobenzoic acid.[5]

Chemical Reactivity and Stability

The chemical reactivity of 4,5-Difluoro-2-nitrobenzoic acid is largely dictated by the interplay of its three functional groups: the carboxylic acid, the two fluorine atoms, and the nitro group. The fluorine and nitro groups are strongly electron-withdrawing, which increases the acidity of the carboxylic acid and activates the aromatic ring for certain nucleophilic substitution reactions.[1] The nitro group can be readily reduced to an amino group, providing a synthetic handle for further derivatization, such as in the formation of amides or the construction of heterocyclic rings.[6] The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place away from light and moisture.[4]

Spectroscopic Data

While detailed experimental protocols for obtaining spectroscopic data are dependent on the specific instrumentation used, the following provides an example of reported NMR data for a derivative of 4,5-Difluoro-2-nitrobenzoic acid, which can be a useful reference for characterization.

¹H NMR (400 MHz, CDCl₃): δ 8.21 - 8.17 (m, 2 H), 7.17 - 7.13 (m, 2 H).[7] ¹³C NMR (100 MHz, CDCl₃): δ 154.4 (d, J =13.1 Hz), 151.8 - 150.8 (m), 150.9 (d, J = 13.1 Hz), 148.3 (d, J = 13.1 Hz), 119.6 (d, J = 20.2 Hz), 115.8 - 115.6 (m), 110.0.[7]

Applications in Research and Development

4,5-Difluoro-2-nitrobenzoic acid is a versatile intermediate with significant applications in several areas of chemical research and development.

Pharmaceutical Synthesis

This compound is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs).[8] The presence of fluorine atoms can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[6] The nitro group serves as a precursor to an amino group, which is a common functional group in many drug molecules, allowing for the construction of diverse chemical scaffolds.[6] It is utilized in the development of anti-inflammatory and analgesic drugs.[8]

Agrochemicals

In the agrochemical industry, 4,5-Difluoro-2-nitrobenzoic acid is used as an intermediate in the synthesis of novel herbicides and pesticides.[8] The incorporation of fluorine atoms can lead to compounds with improved efficacy and selectivity.

Liquid Crystal Precursors

The unique electronic and steric properties imparted by the fluorine and nitro groups make this compound a valuable precursor in the synthesis of advanced liquid crystal materials used in display technologies.[9]

Logical Workflow Visualization

The synthesis of 4,5-Difluoro-2-nitrobenzoic acid from 3,4-difluorobenzoic acid can be represented as a clear experimental workflow.

References

• 1. nbinno.com [nbinno.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. prepchem.com [prepchem.com]
• 4. Process for the preparation of benzoic acid derivatives via a new intermediate of synthesis - Eureka | Patsnap [eureka.patsnap.com]
• 5. benchchem.com [benchchem.com]
• 6. innospk.com [innospk.com]
• 7. mdpi.com [mdpi.com]
• 8. nbinno.com [nbinno.com]
• 9. 4,5-Difluoro-2-nitrobenzoic Acid 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Structure Elucidation of 4,5-Difluoro-2-nitrobenzoic Acid

Introduction

4,5-Difluoro-2-nitrobenzoic acid is a key chemical intermediate utilized in the synthesis of a variety of complex molecules, particularly in the pharmaceutical and agrochemical industries.[1] Its unique substitution pattern, featuring two fluorine atoms and a strong electron-withdrawing nitro group, makes it a valuable building block for creating novel compounds with specific biological activities.[1][2] The precise structural confirmation of this molecule is paramount for ensuring the purity, reactivity, and desired outcome of subsequent synthetic steps. This guide provides a comprehensive overview of the methodologies and data interpretation involved in the complete structure elucidation of 4,5-Difluoro-2-nitrobenzoic acid.

Physicochemical Properties

A summary of the key physical and chemical properties of 4,5-Difluoro-2-nitrobenzoic acid is presented below. This data is essential for its handling, storage, and use in experimental setups.

Property	Value	Reference
CAS Number	20372-63-8	[1][3]
Molecular Formula	C₇H₃F₂NO₄	[1][3]
Molecular Weight	203.10 g/mol	[3]
Appearance	White to light yellow powder/crystal	[1][4]
Melting Point	163 - 167 °C	[1][3]
Boiling Point (Predicted)	349.7 ± 42.0 °C	[3]
Density (Predicted)	1.661 ± 0.06 g/cm³	[3]
PKA (Predicted)	1.85 ± 0.25	[3]
InChI Key	HGGRAOYTQNFGGN-UHFFFAOYSA-N	[3]
SMILES String	OC(=O)c1cc(F)c(F)cc1--INVALID-LINK--=O

Experimental Protocols

The elucidation of the structure of 4,5-Difluoro-2-nitrobenzoic acid involves its synthesis followed by purification and characterization using various spectroscopic techniques.

Synthesis Protocol: Nitration of 3,4-Difluorobenzoic Acid

A common method for synthesizing 4,5-Difluoro-2-nitrobenzoic acid is the nitration of 3,4-difluorobenzoic acid.[5]

Materials:

• 3,4-difluorobenzoic acid (120.0 g, 0.7589 mol)

• Concentrated sulfuric acid (96.4%, 1.0 L)

• Fuming nitric acid (>90% HNO₃, 57.30 mL, 1.273 mol)

• Crushed ice (5 kg)

• Cold water

Procedure:

• A 2 L three-necked round-bottom flask is charged with 3,4-difluorobenzoic acid and concentrated sulfuric acid.[5]

• The mixture is mechanically stirred at room temperature for 1 hour and then cooled to 0°C in an ice bath.[5]

• Fuming nitric acid is added dropwise over a period of 30 minutes, maintaining the temperature at 0°C.[5]

• After the addition is complete, the reaction mixture is stirred at room temperature for 16 hours.[5]

• The reaction mixture is then slowly poured into 5 kg of crushed ice with vigorous stirring, resulting in the precipitation of a yellow solid.[5]

• The slurry is stirred at 0°C for an additional 30 minutes.[5]

• The solid product is collected by filtration, washed with cold water, and then air-dried to yield 4,5-difluoro-2-nitrobenzoic acid.[5]

Purification Protocol

The crude product from the synthesis can be purified by recrystallization from a suitable solvent system, such as an ethanol-water mixture, to achieve high purity (>98%).

Spectroscopic Analysis Protocols

• Nuclear Magnetic Resonance (NMR): ¹H, ¹³C, and ¹⁹F NMR spectra are recorded on a 400 MHz or higher spectrometer.[6] Samples are typically dissolved in deuterated solvents like Deuterated Chloroform (CDCl₃) or DMSO-d₆, with Tetramethylsilane (TMS) used as an internal standard for ¹H and ¹³C NMR.[7]

• Infrared (IR) Spectroscopy: The IR spectrum is obtained using an FTIR spectrometer. The solid sample can be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is performed using techniques such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) to determine the exact mass of the molecular ion.[6]

Structure Elucidation Workflow

The logical flow from synthesis to final structure confirmation is a systematic process. It begins with the chemical synthesis of the target compound, followed by its isolation and purification. The purified compound is then subjected to a battery of spectroscopic analyses. Each analytical technique provides a unique piece of the structural puzzle, and the combined data allows for the unambiguous elucidation of the molecule's constitution.

Caption: Workflow for the synthesis and structural elucidation of 4,5-difluoro-2-nitrobenzoic acid.

Spectroscopic Data and Interpretation

The combination of NMR, IR, and Mass Spectrometry provides definitive evidence for the structure of 4,5-Difluoro-2-nitrobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework and the position of fluorine atoms.

¹H NMR Data

Proton	Chemical Shift (δ, ppm) (Predicted)	Multiplicity	Coupling Constant (J, Hz) (Predicted)
H-3	~8.2 - 8.4	Doublet of Doublets (dd)	J(H-F) ≈ 8-10, J(H-F) ≈ 5-7
H-6	~7.5 - 7.7	Doublet of Doublets (dd)	J(H-F) ≈ 8-10, J(H-F) ≈ 5-7

• Interpretation: The ¹H NMR spectrum shows two signals in the aromatic region. The downfield shift is due to the strong deshielding effects of the adjacent electron-withdrawing nitro and carboxylic acid groups. The multiplicity (doublet of doublets) for each proton arises from coupling to the two neighboring fluorine atoms.

¹³C NMR Data

Carbon	Chemical Shift (δ, ppm) (Predicted)
C=O	~165 - 170
C-F (C-4, C-5)	~150 - 165 (d, J(C-F) large)
C-NO₂ (C-2)	~140 - 145
C-COOH (C-1)	~125 - 130
C-H (C-3, C-6)	~115 - 125 (d, J(C-F) present)

• Interpretation: The ¹³C NMR spectrum is expected to show 7 distinct signals. The carboxyl carbon (C=O) appears furthest downfield. The carbons directly bonded to fluorine (C-4, C-5) will appear as doublets with large C-F coupling constants. The carbons ortho and meta to the fluorine atoms will also exhibit smaller C-F couplings, confirming the substitution pattern.

¹⁹F NMR Data

Fluorine	Chemical Shift (δ, ppm) (Predicted)
F-4 / F-5	-120 to -140

• Interpretation: The ¹⁹F NMR is a sensitive technique for observing fluorine atoms.[8] For aromatic fluorides, the chemical shifts typically appear in the range of -100 to -170 ppm.[9] The presence of signals in this region confirms the existence of C-F bonds. The exact shifts are influenced by the other substituents on the aromatic ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
~3300 - 2500	O-H (Carboxylic Acid)	Stretching (Broad)
~1700 - 1680	C=O (Carboxylic Acid)	Stretching
~1530 & ~1350	N-O (Nitro Group)	Asymmetric & Symmetric Stretching
~1250 - 1000	C-F (Aryl Fluoride)	Stretching

• Interpretation: The broad absorption band in the 3300-2500 cm⁻¹ region is characteristic of the O-H stretch of a carboxylic acid dimer. The sharp, strong peak around 1700 cm⁻¹ confirms the carbonyl (C=O) group. Two strong absorptions around 1530 cm⁻¹ and 1350 cm⁻¹ are definitive evidence for the nitro (NO₂) group. The presence of strong bands in the 1250-1000 cm⁻¹ region indicates C-F bonds.

Mass Spectrometry (MS)

High-resolution mass spectrometry confirms the molecular formula of the compound.

Ion	Calculated m/z	Observed m/z
[M-H]⁻	201.9957	Consistent with calculation
[M+H]⁺	204.0103	Consistent with calculation

• Interpretation: The mass spectrum will show a molecular ion peak (or related ions like [M-H]⁻ or [M+H]⁺) that corresponds to the molecular weight of 203.10. High-resolution analysis provides an exact mass that matches the molecular formula C₇H₃F₂NO₄, confirming the elemental composition of the molecule.[10]

Structural Correlation Diagram

The following diagram visually correlates the key structural features of 4,5-Difluoro-2-nitrobenzoic acid with their expected spectroscopic signatures. This integrated view demonstrates how data from multiple analytical techniques converge to provide an unambiguous structure determination.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. echemi.com [echemi.com]
• 4. 4,5-Difluoro-2-nitrobenzoic Acid | 20372-63-8 | TCI EUROPE N.V. [tcichemicals.com]
• 5. 4,5-Difluoro-2-nitrobenzoic acid | 20372-63-8 [chemicalbook.com]
• 6. rsc.org [rsc.org]
• 7. rsc.org [rsc.org]
• 8. 19Flourine NMR [chem.ch.huji.ac.il]
• 9. 19F [nmr.chem.ucsb.edu]
• 10. PubChemLite - 4,5-difluoro-2-nitrobenzoic acid (C7H3F2NO4) [pubchemlite.lcsb.uni.lu]

Spectroscopic and Physicochemical Profile of 4,5-Difluoro-2-nitrobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-nitrobenzoic acid is a halogenated nitrobenzoic acid derivative with potential applications as a building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring two fluorine atoms and a nitro group on the benzoic acid core, imparts distinct electronic properties that can influence molecular interactions and reactivity. This technical guide provides a comprehensive overview of the available spectroscopic and physicochemical data for this compound, along with standardized experimental protocols for its analysis.

Physicochemical Properties

4,5-Difluoro-2-nitrobenzoic acid is a solid at room temperature, typically appearing as a white to light yellow powder or crystalline solid.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4,5-Difluoro-2-nitrobenzoic Acid

Property	Value	Reference
Molecular Formula	C₇H₃F₂NO₄
Molecular Weight	203.10 g/mol
CAS Number	20372-63-8
Melting Point	165-167 °C
Appearance	White to light yellow powder/crystal	[1]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show two aromatic protons. Due to the substitution pattern, these protons would likely appear as complex multiplets resulting from both proton-proton and proton-fluorine couplings.

¹³C NMR: The carbon NMR spectrum will display seven distinct signals corresponding to the seven carbon atoms in the molecule. The chemical shifts will be influenced by the electron-withdrawing effects of the nitro and fluoro substituents, as well as the carboxylic acid group.

¹⁹F NMR: The fluorine NMR spectrum is anticipated to show two signals for the two non-equivalent fluorine atoms. These signals will likely be split into multiplets due to fluorine-fluorine and fluorine-proton couplings.

Infrared (IR) Spectroscopy

The IR spectrum of 4,5-Difluoro-2-nitrobenzoic acid is expected to exhibit characteristic absorption bands for its functional groups. A summary of expected IR absorptions is provided in Table 2.

Table 2: Predicted Infrared (IR) Absorption Bands for 4,5-Difluoro-2-nitrobenzoic Acid

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (Carboxylic Acid)	3300 - 2500 (broad)
C-H stretch (Aromatic)	3100 - 3000
C=O stretch (Carboxylic Acid)	1710 - 1680
C=C stretch (Aromatic)	1600 - 1450
N-O stretch (Nitro group)	1550 - 1500 and 1350 - 1300
C-F stretch	1300 - 1100

Mass Spectrometry (MS)

Experimentally determined mass spectra for 4,5-Difluoro-2-nitrobenzoic acid are not widely published. However, predicted mass spectrometry data is available. The monoisotopic mass of the compound is 203.00302 Da.[2] The mass spectrum would be expected to show a molecular ion peak ([M]⁺ or [M]⁻) and characteristic fragmentation patterns.

Table 3: Predicted Mass-to-Charge Ratios (m/z) for Adducts of 4,5-Difluoro-2-nitrobenzoic Acid

Adduct	Predicted m/z
[M+H]⁺	204.01030
[M+Na]⁺	225.99224
[M-H]⁻	201.99574
[M]⁺	203.00247

Experimental Protocols

Detailed, validated experimental protocols for the spectroscopic analysis of 4,5-Difluoro-2-nitrobenzoic acid are not available in the public domain. However, the following are general methodologies that can be adapted for its characterization.

NMR Spectroscopy

A general procedure for acquiring NMR spectra of similar aromatic compounds involves dissolving the sample in a suitable deuterated solvent, such as deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).[3]

• Sample Preparation: Dissolve 5-10 mg of 4,5-Difluoro-2-nitrobenzoic acid in approximately 0.6-0.7 mL of a deuterated solvent in an NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer, for instance, a 400 MHz instrument.[3]

• ¹H NMR Acquisition: Acquire the proton spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR.

• ¹⁹F NMR Acquisition: Acquire the fluorine spectrum. A fluorine-specific probe or a broadband probe tuned to the fluorine frequency is necessary.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy

For a solid sample like 4,5-Difluoro-2-nitrobenzoic acid, the KBr pellet method is a common technique for obtaining an IR spectrum.

• Sample Preparation: Mix a small amount of the finely ground sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) powder. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record a background spectrum of the empty sample compartment. Then, place the KBr pellet in the sample holder and record the sample spectrum.

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry

Electrospray ionization (ESI) is a suitable soft ionization technique for analyzing polar molecules like carboxylic acids.

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an ESI source.

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in either positive or negative ion mode. High-resolution mass spectrometry can be used to confirm the elemental composition.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to gain structural information.

Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic characterization of a solid organic compound like 4,5-Difluoro-2-nitrobenzoic acid.

Caption: Spectroscopic Analysis Workflow.

Conclusion

This technical guide consolidates the available physicochemical and predicted spectroscopic data for 4,5-Difluoro-2-nitrobenzoic acid. While comprehensive experimental spectra are not widely accessible, the provided information and general experimental protocols offer a solid foundation for researchers and professionals working with this compound. Further experimental work is necessary to fully characterize its spectroscopic properties.

References

• 1. nbinno.com [nbinno.com]
• 2. PubChemLite - 4,5-difluoro-2-nitrobenzoic acid (C7H3F2NO4) [pubchemlite.lcsb.uni.lu]
• 3. rsc.org [rsc.org]

Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of 4,5-Difluoro-2-nitrobenzoic Acid

For Immediate Release: This whitepaper provides an in-depth technical guide for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of 4,5-Difluoro-2-nitrobenzoic acid (CAS No. 20372-63-8). As a key building block in pharmaceutical and agrochemical synthesis, understanding its properties and associated hazards is paramount to ensuring a safe laboratory environment.[1]

Compound Identification and Properties

4,5-Difluoro-2-nitrobenzoic acid is a solid, white to light yellow crystalline powder.[1] Its chemical structure, featuring a nitro group and two fluorine atoms on the benzene ring, makes it a valuable intermediate in organic synthesis, particularly in the development of anti-inflammatory and anti-cancer agents.[1]

Table 1: Physicochemical Properties of 4,5-Difluoro-2-nitrobenzoic Acid

Property	Value	Source
CAS Number	20372-63-8	[1][2]
Molecular Formula	C₇H₃F₂NO₄	[1][2]
Molecular Weight	203.10 g/mol	[1][2]
Appearance	White to light yellow powder to crystal	[1]
Melting Point	163 - 167 °C	[1]
Purity	≥ 98%	[1]
Storage Temperature	Room Temperature (Recommended in a cool, dark place <15°C)	[1]
Flash Point	Not applicable	[2]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 4,5-Difluoro-2-nitrobenzoic acid is classified as a hazardous substance. The primary hazards are related to skin, eye, and respiratory irritation.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Signal Word
Skin Irritation	2	H315: Causes skin irritation	Warning
Eye Irritation	2A	H319: Causes serious eye irritation	Warning
Specific target organ toxicity — single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation	Warning

Sources:[2][3][4]

Safe Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are crucial to minimize exposure and ensure safety.

Engineering Controls

• Work in a well-ventilated area.[5][6] A chemical fume hood is recommended for all operations involving this compound.

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Body Part	Protection	Standard/Specification
Eyes/Face	Tightly fitting safety goggles or face shield	EN 166 (EU) or NIOSH (US) approved
Skin	Chemical-resistant, impervious gloves (e.g., nitrile rubber) and protective clothing. Fire/flame resistant clothing may be appropriate in certain situations.	Inspect gloves before use.
Respiratory	A NIOSH-approved N95 dust mask or a full-face respirator should be used when dusts are generated or if exposure limits are exceeded.

Sources:[2][4][5][6][7]

General Hygiene Practices

• Avoid contact with skin, eyes, and clothing.[5][6][8]

• Do not breathe dust.[4][7]

• Wash hands thoroughly after handling.[4][7][8]

• Do not eat, drink, or smoke in the laboratory.[8]

• Contaminated clothing should be removed and washed before reuse.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures for 4,5-Difluoro-2-nitrobenzoic Acid Exposure

Exposure Route	First Aid Protocol
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[5][6][7][9]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[5][6][7][8][9] If skin irritation occurs, seek medical advice.[7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[5][6][7][8][9] Remove contact lenses if present and easy to do. Continue rinsing.[4][7] Seek immediate medical attention from an ophthalmologist.[4]
Ingestion	Do NOT induce vomiting.[7] Rinse the mouth with water.[5][6][8][9] Never give anything by mouth to an unconscious person.[6][9] Call a physician or Poison Control Center immediately.[6][8][9]

Always show the safety data sheet to the attending medical professional.[4][8]

Caption: First aid response workflow for exposure to 4,5-Difluoro-2-nitrobenzoic acid.

Accidental Release Measures

In the case of a spill, follow these procedures to mitigate the hazard and clean the area safely.

Personal Precautions

• Evacuate personnel to a safe area.

• Ensure adequate ventilation.

• Avoid breathing dust and contact with the substance.[4][6]

• Wear appropriate personal protective equipment as outlined in Section 3.2.[6]

Environmental Precautions

• Prevent the substance from entering drains, as its ecological effects have not been fully investigated.[4][9]

Methods for Cleaning Up

• For small spills, carefully sweep or vacuum up the material and place it in a suitable, labeled container for disposal.[8]

• Avoid generating dust during cleanup.[5][6][7]

• Clean the affected area thoroughly.

Caption: Logical workflow for handling a spill of 4,5-Difluoro-2-nitrobenzoic acid.

Storage and Stability

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][7][8] It is recommended to store in a cool and dark place, at temperatures below 15°C. The compound is light-sensitive.

• Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[7]

• Chemical Stability: The product is chemically stable under standard ambient conditions (room temperature).

• Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products may include carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen fluoride.[7][8]

Toxicological and Ecological Information

Toxicological Information

Detailed toxicological studies for 4,5-Difluoro-2-nitrobenzoic acid are limited. The primary known effects are irritation to the skin, eyes, and respiratory system.[4] The toxicological properties have not been fully investigated.[4][7]

• Acute Toxicity: No data available for oral, dermal, or inhalation routes.[4]

• Skin Corrosion/Irritation: Causes skin irritation.[4]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4]

• Respiratory or Skin Sensitization: No data available.[4]

• Germ Cell Mutagenicity: No data available.[4]

• Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA.[4]

• Reproductive Toxicity: No data available.[4]

• Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[4]

• Specific Target Organ Toxicity - Repeated Exposure: No data available.[4]

• Aspiration Hazard: No data available.[4]

Ecological Information

There is no available data on the ecotoxicity of this compound, including its effects on fish, daphnia, algae, or microorganisms.[5] Its persistence, degradability, and bioaccumulative potential are also unknown.[5] Therefore, it is crucial to prevent its release into the environment.[9]

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and federal regulations. The material should be disposed of at an approved waste disposal plant.[4][7][8] Do not empty into drains.[4][7]

This guide is intended to provide comprehensive safety and handling information for 4,5-Difluoro-2-nitrobenzoic acid. It is imperative that all users of this compound familiarize themselves with this information and the relevant Safety Data Sheet (SDS) before commencing any work.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4,5-二氟-2-硝基苯甲酸 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. chemical-label.com [chemical-label.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. combi-blocks.com [combi-blocks.com]
• 9. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide on the Stability and Storage of 4,5-Difluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for 4,5-Difluoro-2-nitrobenzoic acid (CAS No: 20372-63-8). Adherence to these guidelines is crucial for maintaining the compound's integrity, ensuring experimental reproducibility, and promoting laboratory safety.

Chemical and Physical Properties

4,5-Difluoro-2-nitrobenzoic acid is a solid, crystalline compound, typically appearing as a white to very pale yellow powder.[1][2] Its chemical structure, featuring two electron-withdrawing fluorine atoms and a nitro group on the benzoic acid backbone, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis.[1] A summary of its key physical and chemical properties is presented below.

Property	Value	References
CAS Number	20372-63-8	[1][3]
Molecular Formula	C₇H₃F₂NO₄	[1]
Molecular Weight	203.10 g/mol	[2][3]
Appearance	White to almost white or very pale yellow powder/crystal	[1][2]
Melting Point	163 - 167 °C[1]; 165-167 °C[4]	[1][4]
Purity	≥98% (GC)	[1]

Stability Profile

4,5-Difluoro-2-nitrobenzoic acid is generally stable under recommended storage conditions.[5] However, its stability can be compromised by exposure to certain environmental factors.

• Light Sensitivity: The compound is noted to be light-sensitive.[2] Prolonged exposure to light, particularly UV radiation, may lead to degradation.

• Thermal Stability: The compound has a relatively high melting point, suggesting good thermal stability under normal laboratory conditions.[6] However, extremely high temperatures should be avoided to prevent decomposition.[5]

• Moisture and Air: While specific data on hygroscopicity is limited, it is best practice for substituted benzoic acids to be stored in dry conditions.[7][8] Contact with moisture and air should be minimized.[8]

Recommended Storage and Handling

Proper storage and handling are paramount to preserving the quality and ensuring the safety of personnel working with 4,5-Difluoro-2-nitrobenzoic acid.

To ensure long-term stability, the following storage conditions are recommended:

Parameter	Recommendation	Rationale	References
Temperature	Room Temperature (some suppliers recommend <15°C)	Prevents thermal degradation	[1]
Atmosphere	Store in a dry, well-ventilated place	Minimizes moisture exposure and ensures safety	[7][9][10]
Container	Keep container tightly closed and sealed	Prevents contamination and exposure to air/moisture	[7][9][11]
Light	Store in a dark place	Avoids light-induced degradation

This compound may cause skin, eye, and respiratory irritation.[3][12] Therefore, appropriate personal protective equipment (PPE) and handling protocols are mandatory.

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[7] Ensure eyewash stations and safety showers are readily accessible.[13]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

  • Skin Protection: Use chemically resistant gloves and wear a lab coat.[3]

  • Respiratory Protection: If dust is generated, use an N95-type dust mask or a respirator.[3][7]

• General Hygiene: Avoid all personal contact, including inhalation of dust.[11] Do not eat, drink, or smoke in handling areas.[5] Wash hands thoroughly after handling.[7]

Incompatibilities and Decomposition

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5][13]

• Conditions to Avoid: Direct sunlight, extremely high temperatures, and moisture should be avoided.[5][8]

• Hazardous Decomposition Products: Upon thermal decomposition, the compound may release hazardous substances including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen fluoride.[9][13]

Experimental Protocols

While specific degradation studies for 4,5-Difluoro-2-nitrobenzoic acid are not publicly available, a general protocol for assessing the stability of a solid chemical under various stress conditions is provided below.

Objective: To evaluate the stability of a solid chemical compound under conditions of heat, light, and humidity.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the test compound into several vials of appropriate material (e.g., amber glass for light protection).

  • Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL). This will serve as the Time 0 (T₀) reference.

• Stress Conditions:

  • Thermal Stress: Place vials containing the solid compound in ovens set at elevated temperatures (e.g., 40°C, 60°C, 80°C).

  • Photostability: Expose vials of the solid compound to a controlled light source that mimics ICH Q1B guidelines (e.g., a combination of cool white fluorescent and near-UV lamps). Run a parallel set of samples shielded from light (e.g., wrapped in aluminum foil) as dark controls.

  • Humidity Stress: Place open vials of the solid compound in a humidity chamber set to a high relative humidity (e.g., 75% RH or 90% RH) at a controlled temperature (e.g., 25°C or 40°C).

• Time Points:

  • Withdraw one vial from each stress condition at predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks).

• Analysis:

  • At each time point, dissolve the stressed solid in the chosen solvent to the same concentration as the T₀ sample.

  • Analyze the T₀ and all stressed samples by a suitable stability-indicating method, typically High-Performance Liquid Chromatography (HPLC) with UV detection.

  • The HPLC method should be capable of separating the parent compound from any potential degradation products.

• Data Evaluation:

  • Calculate the percentage of the parent compound remaining at each time point relative to the T₀ sample.

  • Identify and quantify any degradation products by comparing chromatograms. The appearance of new peaks or a decrease in the area of the main peak indicates degradation.

  • Determine the rate of degradation under each condition.

Visualizations

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// Edges start -> check_sds; check_sds -> ppe; ppe -> location; location -> storage_ok [label=" Conditions Met "]; storage_ok -> use_compound; use_compound -> seal_container; seal_container -> end; end -> use_compound [style=dashed, label="Next Use"]; } }

Caption: Decision workflow for safe handling and storage.

// Nodes parent [label="4,5-Difluoro-2-nitrobenzoic Acid", fillcolor="#F1F3F4", fontcolor="#202124"];

stressor_light [label="Light (UV)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; stressor_heat [label="Heat", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; stressor_base [label="Strong Base", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

product_decarboxylation [label="Decarboxylation Products\n(e.g., 1,2-Difluoro-4-nitrobenzene)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; product_denitration [label="Denitration or Reduction\nProducts", fillcolor="#5F6368", fontcolor="#FFFFFF"]; product_hydrolysis [label="Hydrolysis of Fluoro Groups\n(under harsh conditions)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges stressor_light -> parent [dir=back]; stressor_heat -> parent [dir=back]; stressor_base -> parent [dir=back];

parent -> product_decarboxylation [label="Heat"]; parent -> product_denitration [label="Light/Reducing Agents"]; parent -> product_hydrolysis [label="Strong Base"]; } }

Caption: Potential degradation routes under stress conditions.

References

• 1. chemimpex.com [chemimpex.com]
• 2. labproinc.com [labproinc.com]
• 3. 4,5-Difluoro-2-nitrobenzoic acid 99 20372-63-8 [sigmaaldrich.com]
• 4. 4,5-Difluoro-2-nitrobenzoic acid | 20372-63-8 [chemicalbook.com]
• 5. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 6. nbinno.com [nbinno.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. lobachemie.com [lobachemie.com]
• 9. combi-blocks.com [combi-blocks.com]
• 10. echemi.com [echemi.com]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 12. chemical-label.com [chemical-label.com]
• 13. fishersci.com [fishersci.com]

Commercial Availability of 4,5-Difluoro-2-nitrobenzoic Acid: A Technical Guide for Researchers

An in-depth guide for researchers, scientists, and drug development professionals on the procurement of 4,5-Difluoro-2-nitrobenzoic acid, a key building block in pharmaceutical and agrochemical synthesis.

Introduction: 4,5-Difluoro-2-nitrobenzoic acid (CAS No. 20372-63-8) is a valuable reagent sought after for its unique electronic and structural properties that facilitate the synthesis of complex molecules.[1] Its application as an intermediate in the development of anti-inflammatory agents, analgesics, and crop protection products underscores its importance in both the pharmaceutical and agrochemical sectors.[1] This guide provides a comprehensive overview of the commercial availability of 4,5-Difluoro-2-nitrobenzoic acid, including a comparative analysis of suppliers, typical purity levels, and available quantities.

Supplier and Product Overview

A survey of prominent chemical suppliers reveals that 4,5-Difluoro-2-nitrobenzoic acid is available from various sources, albeit with some notable exceptions. While historically a product offered by major suppliers like Sigma-Aldrich, it is now listed as discontinued by this vendor, necessitating the exploration of alternative sources. Other suppliers, including TCI Chemicals, Chem-Impex, and a variety of traders on platforms like ECHEMI and ChemicalBook, continue to list the product.

The compound is typically supplied as a white to pale yellow solid or crystalline powder.[1][2] Key physical and chemical properties are summarized in the table below for quick reference.

Property	Value	Source
CAS Number	20372-63-8	[1][2][3]
Molecular Formula	C₇H₃F₂NO₄	[1][3]
Molecular Weight	203.10 g/mol	[1][2][3]
Melting Point	163-167 °C	[1][3]
Appearance	White to light yellow powder/crystal	[1]

Commercial Availability and Purity

The following table summarizes the commercial availability of 4,5-Difluoro-2-nitrobenzoic acid from a selection of suppliers. Purity levels are a critical consideration for researchers, and this compound is generally offered at purities of 98% or higher. Pricing and available quantities are subject to change and may require direct inquiry or registration on the supplier's website.

Supplier	Purity	Available Quantities	Notes
TCI Chemicals	>98.0% (GC)	5g	Also available through distributors like Fisher Scientific and Lab Pro Inc.[2][4]
Chem-Impex	≥ 98% (GC)	Inquire for details	Product page indicates unavailability at the time of this guide.[1]
ECHEMI (Conier Chem&Pharma)	99% (Industrial Grade)	Inquire for details	Acts as a platform for various suppliers.[3]
ALFA CHEMICAL	98%	5g, 10g, 25g, 50g
ChemicalBook	99%, 99.0%+	KG quantities listed	Connects buyers with various Chinese suppliers.[5]
BLD Pharm	Inquire for details	Inquire for details
Sigma-Aldrich	99%	Discontinued

Procurement Workflow

The process of acquiring 4,5-Difluoro-2-nitrobenzoic acid for research purposes typically follows a standard procurement workflow. This involves identifying potential suppliers, evaluating their product specifications and pricing, placing an order, and ensuring proper handling and storage upon receipt. The following diagram illustrates this logical progression.

Procurement workflow for acquiring research chemicals.

Safety, Handling, and Storage

4,5-Difluoro-2-nitrobenzoic acid is classified as a hazardous substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation. Appropriate personal protective equipment (PPE), including a dust mask, eye shields, and gloves, should be worn when handling this chemical. It is recommended to store the compound at room temperature and away from light.[1][2] Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier for detailed handling and safety information.

References

• 1. chemimpex.com [chemimpex.com]
• 2. labproinc.com [labproinc.com]
• 3. echemi.com [echemi.com]
• 4. 4,5-Difluoro-2-nitrobenzoic Acid 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 5. 4,5-Difluoro-2-nitrobenzoic acid | 20372-63-8 [chemicalbook.com]

The Pivotal Role of Fluorine Atoms in the Reactivity of 4,5-Difluoro-2-nitrobenzoic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-Difluoro-2-nitrobenzoic acid is a key building block in modern organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The strategic placement of two fluorine atoms on the benzene ring, in conjunction with a nitro group, profoundly influences the molecule's electronic properties and reactivity. This technical guide provides a comprehensive analysis of the role of these fluorine atoms, focusing on their impact on nucleophilic aromatic substitution reactions. Detailed experimental protocols, quantitative data, and mechanistic visualizations are presented to offer a thorough understanding for researchers in the field.

Introduction: The Unique Influence of Fluorine in Aromatic Systems

Fluorine, the most electronegative element, exerts a powerful influence on the properties of organic molecules. When incorporated into an aromatic ring, its effects are twofold: a strong electron-withdrawing inductive effect (-I) through the sigma bond framework, and a weaker, yet significant, electron-donating resonance effect (+R) through its lone pairs interacting with the pi system. In 4,5-Difluoro-2-nitrobenzoic acid, the synergistic interplay of two fluorine atoms and a strongly electron-withdrawing nitro group creates a highly electron-deficient aromatic ring, predisposing it to specific reaction pathways. This unique electronic arrangement is the cornerstone of its utility in chemical synthesis.

Electronic Effects of Fluorine Atoms in 4,5-Difluoro-2-nitrobenzoic Acid

The reactivity of the aromatic ring in 4,5-Difluoro-2-nitrobenzoic acid is fundamentally governed by the electronic contributions of its substituents.

• Inductive Effect (-I): The high electronegativity of the fluorine atoms leads to a strong withdrawal of electron density from the carbon atoms of the benzene ring to which they are attached. This effect is transmitted through the sigma bonds, resulting in a significant polarization of the C-F bonds and a general deactivation of the ring towards electrophilic attack.

• Resonance Effect (+R): The lone pairs of electrons on the fluorine atoms can be delocalized into the aromatic pi system. This donation of electron density partially counteracts the inductive effect. However, due to the poor overlap between the 2p orbitals of carbon and fluorine, the resonance effect of fluorine is considerably weaker than its inductive effect.

• Combined Effect with the Nitro Group: The nitro group (-NO₂) is a powerful electron-withdrawing group through both inductive and resonance effects (-I, -R). Its presence, ortho to the carboxylic acid and meta/para to the fluorine atoms, further depletes the electron density of the aromatic ring. This cumulative electron withdrawal by the two fluorine atoms and the nitro group makes the aromatic ring highly electrophilic and susceptible to attack by nucleophiles.

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the aromatic ring in 4,5-Difluoro-2-nitrobenzoic acid makes it an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions. This class of reactions is a cornerstone of modern synthetic chemistry for the formation of carbon-heteroatom and carbon-carbon bonds to aromatic rings.

The general mechanism for an SNAr reaction is a two-step addition-elimination process:

• Nucleophilic Attack and Formation of a Meisenheimer Complex: A nucleophile attacks the carbon atom bearing a leaving group (in this case, a fluorine atom), leading to the formation of a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex. The negative charge in this intermediate is delocalized over the aromatic ring and is particularly stabilized by the electron-withdrawing nitro group.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the departure of the leaving group (fluoride ion).

The fluorine atoms in 4,5-Difluoro-2-nitrobenzoic acid are excellent leaving groups in SNAr reactions, a somewhat counterintuitive fact given that fluoride is a poor leaving group in SN2 reactions. This is because the rate-determining step in SNAr is typically the initial nucleophilic attack, which is accelerated by the strong electron-withdrawing inductive effect of the fluorine atom.

Logical Workflow for Nucleophilic Aromatic Substitution (SNAr)

Caption: Generalized workflow for the SNAr mechanism.

Quantitative Data on Reactivity

The substituent constants (σ) for fluorine and nitro groups are positive, indicating their electron-withdrawing nature. The cumulative effect of two fluorine atoms and a nitro group would result in a highly positive Σσ value for the aromatic ring, signifying a substantial rate enhancement for nucleophilic attack compared to unsubstituted benzoic acid.

Table 1: Physicochemical Properties of 4,5-Difluoro-2-nitrobenzoic Acid

Property	Value	Reference
CAS Number	20372-63-8	[1]
Molecular Formula	C₇H₃F₂NO₄	[1]
Molecular Weight	203.10 g/mol	[1]
Melting Point	165-167 °C	[1]
Appearance	White to light yellow solid	[2]

Experimental Protocols

The high reactivity of 4,5-Difluoro-2-nitrobenzoic acid in SNAr reactions makes it a valuable precursor for the synthesis of various important molecules.

Copper-Catalyzed Decarboxylative Homocoupling

This reaction demonstrates the reactivity of the carboxylic acid group and the stability of the fluorinated nitroaromatic core under certain conditions.

Experimental Workflow: Decarboxylative Homocoupling

Caption: Workflow for the synthesis of 4,4',5,5'-tetrafluoro-2,2'-dinitrobiphenyl.

Detailed Protocol: [3]

An oven-dried Schlenk tube equipped with a stir bar was charged with 4,5-difluoro-2-nitrobenzoic acid (40.6 mg, 0.2 mmol), CuI (11.4 mg, 0.06 mmol, 30 mol%), and 4 Å molecular sieves. The tube was fitted with a rubber septum, evacuated, and refilled with nitrogen three times. Under a nitrogen atmosphere, DMSO (2 mL) was added via syringe. The rubber septum was replaced with a Teflon screwcap under a nitrogen flow. The reaction mixture was stirred and heated at 140 °C for the indicated amount of time. After cooling to room temperature, the resulting mixture was filtered through a short plug of silica gel and concentrated in vacuo. The residue was then purified by flash column chromatography on silica gel (1.5% ether in hexane) to afford the product as a yellow solid.

Table 2: Spectroscopic Data for 4,4',5,5'-Tetrafluoro-2,2'-dinitrobiphenyl [3]

Data Type	Values
¹H NMR (400 MHz, CDCl₃)	δ 8.21 - 8.17 (m, 2H), 7.17 - 7.13 (m, 2H)
¹³C NMR (100 MHz, CDCl₃)	δ 154.4 (d, J = 13.1 Hz), 151.8 - 150.8 (m), 150.9 (d, J = 13.1 Hz), 148.3 (d, J = 13.1 Hz), 119.6 (d, J = 20.2 Hz), 115.8 - 115.6 (m), 110.0
¹⁹F NMR (377 MHz, CDCl₃)	δ -105.0 - -105.1 (m)
HRMS (MALDI-TOF) m/z	[M]⁺ Calcd for C₁₂H₄F₄N₂O₄: 316.0083; Found: 316.0080

Representative Synthesis of a Quinolone Antibacterial Agent Core

Fluoroquinolone antibiotics are a major class of antibacterial agents. While the direct synthesis of ciprofloxacin from 4,5-difluoro-2-nitrobenzoic acid is not reported, a key step in many fluoroquinolone syntheses involves the SNAr of a polyfluorinated aromatic compound with an amine. The following is a representative protocol adapted from the synthesis of related quinolones, illustrating the potential use of 4,5-difluoro-2-nitrobenzoic acid derivatives.[4][5]

Hypothetical Reaction Scheme for Quinolone Synthesis

References

• 1. 4,5-二氟-2-硝基苯甲酸 99% | Sigma-Aldrich [sigmaaldrich.com]
• 2. nbinno.com [nbinno.com]
• 3. rsc.org [rsc.org]
• 4. techtransfer.research.vcu.edu [techtransfer.research.vcu.edu]
• 5. Synthesis of Novel Ciprofloxacin-Based Hybrid Molecules toward Potent Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]

understanding the nitro group in 4,5-Difluoro-2-nitrobenzoic acid

An In-depth Technical Guide to the Nitro Group in 4,5-Difluoro-2-nitrobenzoic Acid

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the functional groups within a chemical intermediate is paramount for successful synthesis and drug design. 4,5-Difluoro-2-nitrobenzoic acid is a versatile building block whose utility is largely defined by the interplay of its three key functional moieties: two fluorine atoms, a carboxylic acid, and a nitro group. This guide focuses specifically on the core characteristics and functions of the nitro group in this molecule, providing detailed data, experimental context, and visual guides to its electronic effects and synthetic transformations.

The presence of the nitro group, combined with the fluorine atoms, creates a highly electron-deficient aromatic system, significantly influencing the molecule's reactivity and properties.[1][2] It is a pivotal feature, serving both as a powerful modulator of the molecule's electronic character and as a versatile synthetic handle for constructing more complex pharmaceutical and agrochemical agents.[1][3]

Physicochemical and Spectroscopic Data

The fundamental properties of 4,5-Difluoro-2-nitrobenzoic acid are summarized below. These characteristics are essential for its handling, reaction setup, and analytical identification.

Property	Value	Reference(s)
CAS Number	20372-63-8	[4][5][6]
Molecular Formula	C₇H₃F₂NO₄	[2][5][6]
Molecular Weight	203.10 g/mol	[2][5][6]
Appearance	Solid; White to very pale yellow powder/crystal	[2][4][5]
Melting Point	165-167 °C	[2][4][6]
Purity	>98.0% to 99%	[5][6]
SMILES String	OC(=O)c1cc(F)c(F)cc1--INVALID-LINK--=O	[6]
InChI Key	HGGRAOYTQNFGGN-UHFFFAOYSA-N	[6]

Spectroscopy Type	Observed Signals for 4,4',5,5'-tetrafluoro-2,2'-dinitrobiphenyl	Reference
¹H NMR (CDCl₃)	δ 8.33 - 8.29 (m, 2 H), 7.25 - 7.31 (m, 2 H), 7.01 - 6.99 (m, 2 H)	[7]
¹³C NMR (CDCl₃)	δ 166.0, 163.5, 136.3, 127.9 (d, J = 10.1 Hz), 117.8 (d, J = 24.3 Hz), 116.4 (d, J = 23.2 Hz)	[7]
¹⁹F NMR (CDCl₃)	δ -105.0 - -105.1 (m)	[7]
HRMS (MALDI-TOF)	m/z: [M]⁺ Calcd for C₁₂H₆F₂N₂O₄ 280.0296; Found 280.0301	[7]

The Role of the Nitro Group: Electronic Effects and Reactivity

The nitro group (-NO₂) is a potent electron-withdrawing group, a characteristic that profoundly dictates the chemical behavior of 4,5-Difluoro-2-nitrobenzoic acid. This effect operates through two primary mechanisms: the inductive effect and the resonance effect.

• Inductive Effect: The high electronegativity of the nitrogen and oxygen atoms in the nitro group pulls electron density away from the aromatic ring through the sigma bonds.[8]

• Resonance Effect: The nitro group can delocalize the π-electrons of the benzene ring, creating resonance structures where a positive charge develops on the ring, particularly at the ortho and para positions.[8][9]

This strong electron-withdrawing nature deactivates the benzene ring towards electrophilic aromatic substitution and directs incoming electrophiles to the meta position relative to the nitro group.[8] Furthermore, by withdrawing electron density, the nitro and fluoro groups stabilize the carboxylate conjugate base, thereby increasing the acidity of the benzoic acid compared to an unsubstituted one.[10]

Caption: Resonance delocalization showing electron withdrawal from the ring.

Experimental Protocols and Synthetic Utility

The primary value of 4,5-Difluoro-2-nitrobenzoic acid in drug development lies in its role as a versatile synthetic intermediate.[1] The nitro group, in particular, is often not part of the final active pharmaceutical ingredient (API) but serves as a precursor to other functional groups, most commonly an amine (-NH₂), through reduction.[11] This transformation unlocks a vast array of subsequent reactions, such as amide bond formation and heterocycle synthesis.[11]

Synthesis of 4,5-Difluoro-2-nitrobenzoic acid

The compound is typically synthesized via the nitration of a difluorobenzoic acid precursor.[4]

Experimental Protocol:

• Charging the Reactor: 3,4-difluorobenzoic acid (120.0 g, 0.7589 mol) and concentrated sulfuric acid (1.0 L) are added to a 2 L three-necked round-bottom flask.[4]

• Initial Stirring: The mixture is mechanically stirred at room temperature for 1.0 hour.[4]

• Cooling: The flask is cooled to 0°C.[4]

• Nitration: Fuming nitric acid (>90% HNO₃, 57.30 mL) is added dropwise over 30 minutes.[4]

• Reaction: The reaction mixture is stirred at room temperature for 16 hours.[4]

• Quenching: The reaction mixture is slowly poured into crushed ice (5 Kg) with stirring, causing the product to precipitate as a yellow solid.[4]

• Precipitation and Filtration: The resulting slurry is stirred at 0°C for 30 minutes, and the solid product is collected by filtration.[4]

• Washing and Drying: The solid is washed with cold water and air-dried to yield 120 g of 4,5-difluoro-2-nitrobenzoic acid (79% yield).[4]

Caption: Workflow for the synthesis of 4,5-Difluoro-2-nitrobenzoic acid.

Synthetic Transformation: The Nitro Group as a Functional Handle

The reduction of the nitro group to an amine is a cornerstone transformation in medicinal chemistry. This process converts the electron-withdrawing nitro group into an electron-donating amino group, fundamentally altering the electronic properties and providing a nucleophilic site for further elaboration.

Caption: Synthetic utility of the nitro group via reduction to an amine.

Biological Significance of Nitroaromatics

While 4,5-Difluoro-2-nitrobenzoic acid is primarily a synthetic intermediate, the nitroaromatic scaffold is prevalent in numerous biologically active molecules. The nitro group can be considered both a pharmacophore (a group responsible for biological activity) and a toxicophore (a group responsible for toxicity).[12][13][14]

Many nitro-containing drugs, particularly antimicrobials and antiparasitics, function as prodrugs.[15] Their mechanism of action relies on the in-vivo reduction of the nitro group by specific microbial enzymes (nitroreductases). This bioreductive activation generates reactive nitroso and hydroxylamine intermediates or radical species that can damage cellular macromolecules like DNA, leading to cell death.[14][15] This targeted activation provides a degree of selectivity for microbial cells over host cells.

Caption: General mechanism of bioreductive activation of nitroaromatic drugs.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. innospk.com [innospk.com]
• 4. 4,5-Difluoro-2-nitrobenzoic acid | 20372-63-8 [chemicalbook.com]
• 5. labproinc.com [labproinc.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. rsc.org [rsc.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. nbinno.com [nbinno.com]
• 12. researchgate.net [researchgate.net]
• 13. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Protocols & Analytical Methods

The Versatility of 4,5-Difluoro-2-nitrobenzoic Acid in Organic Synthesis: A Gateway to Bioactive Heterocycles

Introduction

4,5-Difluoro-2-nitrobenzoic acid is a highly functionalized aromatic building block that serves as a versatile starting material in the synthesis of complex organic molecules. Its unique arrangement of activating and directing groups—two fluorine atoms, a nitro group, and a carboxylic acid—provides a powerful handle for medicinal chemists and materials scientists to construct diverse molecular architectures. The electron-withdrawing nature of the nitro group and fluorine atoms activates the aromatic ring for nucleophilic aromatic substitution (SNAr), while the carboxylic acid and nitro groups offer multiple avenues for further chemical transformations. This application note will detail the properties of 4,5-Difluoro-2-nitrobenzoic acid, provide a key experimental protocol for its derivatization, and showcase its application in the synthesis of biologically active quinoxaline derivatives.

Physicochemical Properties

4,5-Difluoro-2-nitrobenzoic acid is a white to light yellow crystalline powder with a molecular formula of C₇H₃F₂NO₄ and a molecular weight of 203.10 g/mol .[1] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	20372-63-8	[1]
Molecular Formula	C₇H₃F₂NO₄	[1]
Molecular Weight	203.10 g/mol	[1]
Appearance	White to light yellow powder	[1]
Melting Point	165-167 °C	[1]
Boiling Point	349.7 ± 42.0 °C at 760 mmHg	[1]

Application in the Synthesis of Quinoxaline Derivatives

Quinoxaline and its derivatives are an important class of nitrogen-containing heterocyclic compounds that exhibit a broad spectrum of biological activities, including anticancer, antibacterial, and antiviral properties.[2][3] Many quinoxaline-based compounds function as kinase inhibitors, making them attractive targets in drug discovery. 4,5-Difluoro-2-nitrobenzoic acid is an excellent precursor for the synthesis of substituted quinoxalinones, a subset of the quinoxaline family.

The general synthetic strategy involves a three-step sequence:

• Nucleophilic Aromatic Substitution (SNAr): The highly activated aromatic ring of 4,5-Difluoro-2-nitrobenzoic acid readily undergoes SNAr with a primary or secondary amine. The fluorine atom para to the nitro group is the most likely site of substitution.

• Nitro Group Reduction: The nitro group is then reduced to an amine, typically using a reducing agent such as hydrogen gas with a palladium catalyst or iron in acidic media.

• Cyclization: The resulting ortho-amino-substituted benzoic acid derivative can then undergo cyclization to form the quinoxalinone ring system.

A logical workflow for the synthesis of a generic quinoxalinone derivative from 4,5-Difluoro-2-nitrobenzoic acid is depicted in the following diagram.

Caption: Synthetic workflow for quinoxalinone synthesis.

Experimental Protocols

The following protocols provide a general methodology for the key steps in the synthesis of quinoxalinone derivatives from 4,5-Difluoro-2-nitrobenzoic acid.

Protocol 1: Nucleophilic Aromatic Substitution with a Secondary Amine (e.g., Morpholine)

This protocol is adapted from a similar reaction with 4,5-difluoro-1,2-dinitrobenzene and can be applied to 4,5-Difluoro-2-nitrobenzoic acid.[4]

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Morpholine

• Triethylamine (Et₃N)

• Ethanol (EtOH)

• Water

• Dichloromethane (DCM)

• Light petroleum ether

Procedure:

• To a solution of 4,5-Difluoro-2-nitrobenzoic acid (1 equivalent) in ethanol, add morpholine (1 equivalent) and triethylamine (1 equivalent).

• Reflux the reaction mixture for 18 hours.

• After cooling to room temperature, dilute the reaction mixture with water.

• The product may precipitate out of solution. If so, collect the solid by filtration. If not, extract the aqueous mixture with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., dichloromethane/light petroleum ether) to yield the 4-(morpholino)-5-fluoro-2-nitrobenzoic acid.

Quantitative Data (based on a similar reaction): [4]

Reactant	Molar Ratio	Conditions	Time (h)	Yield
4,5-difluoro-1,2-dinitrobenzene	1.0	Reflux in EtOH	18	88%
Morpholine	1.0
Triethylamine	1.0

Protocol 2: Reduction of the Nitro Group

Materials:

• 4-(substituted-amino)-5-fluoro-2-nitrobenzoic acid derivative

• Iron powder (Fe)

• Ammonium chloride (NH₄Cl)

• Ethanol

• Water

• Celite

Procedure:

• To a solution of the 4-(substituted-amino)-5-fluoro-2-nitrobenzoic acid derivative in a mixture of ethanol and water, add iron powder and ammonium chloride.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter through a pad of Celite to remove the iron salts.

• Wash the Celite pad with ethanol.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-amino-4-(substituted-amino)-5-fluorobenzoic acid derivative. This product may be used in the next step without further purification.

Protocol 3: Quinoxalinone Ring Formation

The cyclization to form the quinoxalinone ring can be achieved through various methods, often by reacting the diamine intermediate with an α-keto acid or a related derivative.[5]

Materials:

• 2-amino-4-(substituted-amino)-5-fluorobenzoic acid derivative

• α-keto acid (e.g., glyoxylic acid)

• Suitable solvent (e.g., water or ethanol)

Procedure:

• Dissolve the 2-amino-4-(substituted-amino)-5-fluorobenzoic acid derivative and the α-keto acid in a suitable solvent.

• Heat the reaction mixture to reflux until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature. The quinoxalinone product may precipitate from the solution.

• Collect the solid product by filtration and wash with a cold solvent.

• The product can be further purified by recrystallization if necessary.

Application in Kinase Inhibition

Many quinoxaline derivatives synthesized from precursors like 4,5-Difluoro-2-nitrobenzoic acid have been shown to be potent inhibitors of various protein kinases.[6][7] Kinases are key regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. The general mechanism of action for many kinase inhibitors involves competitive binding to the ATP-binding pocket of the kinase, thereby preventing the phosphorylation of downstream substrates and inhibiting the signaling cascade.

The following diagram illustrates a simplified signaling pathway involving a receptor tyrosine kinase (RTK) and the inhibitory effect of a quinoxaline-based kinase inhibitor.

Caption: Inhibition of a receptor tyrosine kinase signaling pathway.

Conclusion

4,5-Difluoro-2-nitrobenzoic acid is a valuable and versatile building block in organic synthesis. Its unique substitution pattern allows for a range of chemical transformations, making it an ideal starting material for the synthesis of complex, biologically active molecules such as quinoxalinone-based kinase inhibitors. The protocols and synthetic strategies outlined in this application note provide a framework for researchers and drug development professionals to utilize this powerful synthetic intermediate in their own research endeavors.

References

• 1. nbinno.com [nbinno.com]
• 2. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 3. asianpubs.org [asianpubs.org]
• 4. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinoxalinone synthesis [organic-chemistry.org]
• 6. Design, synthesis, and evaluation of 4,5,6,7-tetrahydrobenzo[d]thiazole-based novel dual kinase inhibitors of CK2 and GSK3β - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols: The Use of 4,5-Difluoro-2-nitrobenzoic Acid in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-nitrobenzoic acid is a versatile aromatic building block increasingly utilized in the synthesis of complex pharmaceutical intermediates. Its unique substitution pattern, featuring two fluorine atoms and a nitro group, imparts distinct chemical properties that are advantageous for the construction of novel therapeutic agents. The electron-withdrawing nature of the nitro and fluoro groups activates the aromatic ring for nucleophilic aromatic substitution, while the carboxylic acid and nitro functionalities provide handles for a variety of chemical transformations.

These application notes provide a detailed overview of the utility of 4,5-Difluoro-2-nitrobenzoic acid in the synthesis of a key intermediate for Belzutifan, a potent and selective inhibitor of the hypoxia-inducible factor-2α (HIF-2α). Belzutifan is an important therapeutic agent for the treatment of certain cancers associated with von Hippel-Lindau (VHL) disease.

Key Applications and Synthetic Strategy

4,5-Difluoro-2-nitrobenzoic acid serves as a crucial starting material for the synthesis of the 3-amino-5-fluorobenzonitrile core of Belzutifan. The synthetic strategy involves a series of transformations, including reduction of the nitro group, conversion of the carboxylic acid to a nitrile, and subsequent modifications to build the final complex molecule.

General Synthetic Workflow:

Application Notes and Protocols: 4,5-Difluoro-2-nitrobenzoic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-nitrobenzoic acid is a versatile synthetic intermediate of significant interest in medicinal chemistry. Its unique trifunctional nature, featuring a carboxylic acid, a nitro group, and a difluorinated phenyl ring, provides a valuable scaffold for the synthesis of a diverse range of biologically active molecules. The presence of the fluorine atoms can enhance metabolic stability, binding affinity, and lipophilicity, while the nitro group serves as a key precursor for the introduction of an amine functionality, opening avenues for further molecular elaboration. This document provides detailed application notes and experimental protocols for the use of 4,5-difluoro-2-nitrobenzoic acid in the synthesis of kinase inhibitors, with a particular focus on the multi-targeted anticancer agent, Cabozantinib.

Application 1: Synthesis of Kinase Inhibitors - The Case of Cabozantinib

4,5-Difluoro-2-nitrobenzoic acid is a crucial building block in the synthesis of Cabozantinib, a potent inhibitor of multiple receptor tyrosine kinases (RTKs), including MET, VEGFR2, and RET.[1][2] Cabozantinib is an FDA-approved treatment for medullary thyroid cancer, advanced renal cell carcinoma, and hepatocellular carcinoma.[1] The synthesis of Cabozantinib exemplifies the strategic utility of 4,5-difluoro-2-nitrobenzoic acid in constructing complex pharmacophores.

Logical Workflow for the Synthesis of Cabozantinib from 4,5-Difluoro-2-nitrobenzoic Acid

Caption: Synthetic strategy for Cabozantinib.

Quantitative Data: Kinase Inhibitory Activity of Cabozantinib and Analogs

The following table summarizes the in vitro kinase inhibitory activities (IC50) of Cabozantinib and a pyridine bioisostere, demonstrating the impact of structural modifications on target engagement.

Compound	Target Kinase	IC50 (nM)	Reference
Cabozantinib	VEGFR2	0.035	[1]
c-Met	1.3	[1]
RET	5.2	[1]
KIT	4.6	[1]
AXL	7	[1]
FLT3	11.3	[1]
TIE2	14.3	[1]
Pyridine Bioisostere (Compound 4)	c-Met	4.9	[3]

Experimental Protocols

Protocol 1: Amide Coupling of 4,5-Difluoro-2-nitrobenzoic Acid

This protocol describes a general procedure for the amide coupling of 4,5-difluoro-2-nitrobenzoic acid with a primary or secondary amine using a carbodiimide coupling agent.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq)

• Amine (e.g., aniline, benzylamine) (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.5 eq)

• Hydroxybenzotriazole (HOBt) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Standard work-up and purification reagents

Procedure:

• In a round-bottom flask, dissolve 4,5-difluoro-2-nitrobenzoic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM or DMF.

• Add the amine (1.1 eq) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add DIPEA (2.5 eq) to the stirred solution, followed by the portion-wise addition of EDC (1.5 eq).

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Protocol 2: Reduction of the Nitro Group

This protocol outlines a common method for the reduction of the aromatic nitro group to an amine using iron powder in the presence of an acidic catalyst.

Materials:

• Nitro-substituted compound (e.g., product from Protocol 1) (1.0 eq)

• Iron powder (5.0 eq)

• Ammonium chloride (1.0 eq) or Acetic Acid

• Ethanol/Water solvent mixture

• Standard work-up and purification reagents

Procedure:

• In a round-bottom flask, suspend the nitro-substituted compound in a mixture of ethanol and water (e.g., 4:1 v/v).

• Add iron powder (5.0 eq) and ammonium chloride (1.0 eq) to the suspension.

• Heat the reaction mixture to reflux (typically 80-90 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• After completion, cool the mixture to room temperature and filter through a pad of Celite to remove the iron salts, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to remove the ethanol.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude amine.

• Purify the product by crystallization or column chromatography if necessary.

Signaling Pathways Targeted by Cabozantinib

Cabozantinib exerts its anti-cancer effects by inhibiting key signaling pathways involved in tumor growth, angiogenesis, and metastasis. The primary targets are the VEGFR2 and c-Met receptor tyrosine kinases.

VEGFR2 Signaling Pathway

Caption: VEGFR2 signaling pathway and its inhibition.

c-Met Signaling Pathway

Caption: c-Met signaling pathway and its inhibition.

Conclusion

4,5-Difluoro-2-nitrobenzoic acid is a highly valuable and versatile building block in medicinal chemistry, enabling the synthesis of complex and potent therapeutic agents. Its application in the synthesis of the multi-targeted kinase inhibitor Cabozantinib highlights its strategic importance in drug discovery. The provided protocols offer a foundation for the utilization of this intermediate in the development of novel bioactive molecules. A thorough understanding of the target signaling pathways, as illustrated for VEGFR2 and c-Met, is crucial for the rational design of next-generation inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Novel Pyridine Bioisostere of Cabozantinib as a Potent c-Met Kinase Inhibitor: Synthesis and Anti-Tumor Activity against Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 4,5-Difluoro-2-nitrobenzoic Acid in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 4,5-difluoro-2-nitrobenzoic acid and its derivatives in the synthesis of agrochemicals. The unique chemical properties of this fluorinated nitrobenzoic acid, including its electron-withdrawing nitro group and fluorine substituents, make it a valuable building block for creating novel and effective herbicides.

Herbicidal Applications: Synthesis of Saflufenacil

A prominent application of fluoronitrobenzoic acid derivatives is in the synthesis of potent herbicides such as Saflufenacil. Saflufenacil is a pyrimidinedione herbicide that acts as a protoporphyrinogen IX oxidase (PPO) inhibitor. The synthesis of Saflufenacil can be achieved from 2-chloro-4-fluoro-5-nitrobenzoic acid, a close analog and potential synthetic target from 4,5-difluoro-2-nitrobenzoic acid. A key step in the commercial synthesis involves the reaction of a substituted aniline with an oxazinone to form the core ring system of the herbicide.[1]

Experimental Protocol: Synthesis of a Saflufenacil Intermediate

The following protocol outlines the synthesis of a key intermediate in the production of Saflufenacil, starting from methyl 2-chloro-4-fluoro-5-aminobenzoate, which is obtained via the reduction of methyl 2-chloro-4-fluoro-5-nitrobenzoate.

Step 1: Preparation of Intermediate (1) [2]

• Reaction: Dissolve 100g of methyl 2-chloro-4-fluoro-5-aminobenzoate and 108g of ethyl trifluoroacetoacetate in 500ml of toluene.

• Add 9.8g of sodium hydroxide.

• Heat the mixture to 100°C and maintain the reaction for 2 hours.

• Cool the reaction mixture to room temperature.

• Wash the solution with 1 mol/L dilute hydrochloric acid.

• Separate the organic layer, dry it, and concentrate to obtain Intermediate (1).

• Yield: 150.1g (90%)

Step 2: Preparation of Intermediate (2) [2]

• Reaction: Dissolve 150.1g of Intermediate (1) and 45g of methylamine hydrochloride in 500ml of o-xylene.

• Heat the mixture to 140°C and maintain the reaction for 4 hours.

• Cool the solution to 0°C.

• Filter the mixture to collect the solid product, which is Intermediate (2).

This intermediate can then undergo further reactions, including acylation, to yield the final Saflufenacil molecule.[2]

Quantitative Data: Herbicidal Efficacy of Saflufenacil

The herbicidal activity of Saflufenacil has been evaluated against various weed species. The following table summarizes its efficacy.

Weed Species	Application Rate (g ai/ha)	Control Efficacy (%)	Reference
Fathen (Chenopodium album) (atrazine- and dicamba-resistant)	70	Effective Control	[3]
Annual Broadleaf Weeds	70 - 105	Effective Control	[3]
Grass Weeds	70 - 105	Little Activity	[3]
Horseweed (Conyza canadensis)	-	67	[4]
Horseweed (with glyphosate)	-	Additive Effect	[5]

Note: "ai/ha" refers to active ingredient per hectare.

Logical Flow of Saflufenacil's Discovery and Synthesis

The development of Saflufenacil originated from initial leads in benzoisothiazole chemistry, which were optimized by opening the isothiazole ring to create a carboxamide side chain, ultimately leading to the pyrimidinedione class of herbicides.[1]

Caption: Logical flow of Saflufenacil's discovery and a simplified synthetic pathway.

Herbicidal Applications: Pyroxasulfone

Pyroxasulfone is another significant herbicide that belongs to the isoxazoline class and functions by inhibiting the biosynthesis of very-long-chain fatty acids.[6] Its synthesis involves a multi-step process starting with the preparation of a substituted pyrazole intermediate. While a direct synthesis from 4,5-difluoro-2-nitrobenzoic acid is not explicitly detailed in the available literature, the synthesis of the pyrazole core often utilizes precursors that can be derived from such fluorinated benzoic acids.

Experimental Protocol: Synthesis of a Pyroxasulfone Intermediate

The following protocol describes the synthesis of a key pyrazole intermediate for Pyroxasulfone.

Synthesis of Intermediate A [7]

• Reaction: In 40 mL of ethanol at room temperature, add 16.6 g of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol, 3 g of paraformaldehyde, 8.5 g of piperidine, and 10 g of 37% hydrochloric acid aqueous solution in sequence.

• Heat the mixture to 80°C and stir for 4 hours.

• Monitor the reaction by HPLC until the consumption of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol is complete.

• Add 21.6 g of 5,5-dimethyl-3-mercapto-4,5-dihydroisoxazole and continue the reaction for another 4 hours.

• After the reaction is complete (as monitored by HPLC), evaporate the ethanol under reduced pressure.

• Add 20 mL of water to the residue and slurry for 2 hours.

• Filter the mixture to obtain a white solid precipitate.

• Dry the solid to yield 28.8 g of Intermediate A.

This intermediate can then undergo further reactions, such as alkylation and oxidation, to produce Pyroxasulfone.[7]

Quantitative Data: Herbicidal Efficacy of Pyroxasulfone

Pyroxasulfone exhibits potent herbicidal activity at lower application rates compared to other commercial herbicides.

Weed Species	Application Rate (g a.i./ha)	Efficacy	Reference
Grass and Broadleaf Weeds	90 - 240	Good Control
Echinochloa crus-galli	200	98% control for up to 63 days

General Synthetic Workflow for Pyroxasulfone

The overall synthesis of Pyroxasulfone involves the preparation of two key fragments, a substituted pyrazole and a dimethylisoxazoline moiety, which are then coupled and subsequently oxidized.

Caption: General synthetic workflow for the herbicide Pyroxasulfone.

Fungicidal and Insecticidal Potential of Fluoronitrobenzoic Acid Derivatives

While the primary agrochemical applications of 4,5-difluoro-2-nitrobenzoic acid and its analogs are currently focused on herbicides, the inherent reactivity of the fluoronitro-aromatic scaffold suggests potential for development in other areas of crop protection. Substituted nitrobenzenes and anilines have shown fungitoxicity against various fungal species, including Aspergillus niger and Trichoderma viride.[8][9] Similarly, fluorinated benzoic acid derivatives are being explored for their insecticidal properties.[10][11] Further research into the derivatization of 4,5-difluoro-2-nitrobenzoic acid could lead to the discovery of novel fungicides and insecticides.

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation method of saflufenacil intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 3. scispace.com [scispace.com]
• 4. WO2015134573A1 - Saflufenacil, flumioxazin, and 2, 4-d weed control compositions and methods of use thereof - Google Patents [patents.google.com]
• 5. ars.usda.gov [ars.usda.gov]
• 6. Pyroxasulfone (Ref: KIH-485) [sitem.herts.ac.uk]
• 7. Preparation method of pyroxasulfone and intermediate thereof - Eureka | Patsnap [eureka.patsnap.com]
• 8. Antifungal Activity of Substituted Nitrobenzenes and Anilines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antifungal activity of substituted nitrobenzenes and anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Insecticidal and Repellent Properties of Rapid-Acting Fluorine-Containing Compounds against Aedes aegypti Mosquitoes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and insecticidal activity of fluorinated 2-(2,6-dichloro-4-trifluoromethylphenyl)-2,4,5,6-tetrahydrocyclopentapyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 4,5-Difluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Difluoro-2-nitrobenzoic acid is a valuable and versatile building block in organic synthesis, particularly for the development of novel pharmaceutical and agrochemical agents. The presence of two fluorine atoms activated by a strongly electron-withdrawing nitro group makes the aromatic ring susceptible to nucleophilic aromatic substitution (SNAr). This allows for the strategic introduction of a wide range of functionalities, leading to diverse molecular scaffolds.

These application notes provide a detailed overview of the theoretical and practical aspects of SNAr reactions involving 4,5-Difluoro-2-nitrobenzoic acid. The protocols outlined herein are based on established principles of nucleophilic aromatic substitution on analogous compounds and are intended to serve as a comprehensive guide for researchers.

Reaction Principles

The nucleophilic aromatic substitution of 4,5-Difluoro-2-nitrobenzoic acid proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Attack: A nucleophile attacks one of the electron-deficient carbon atoms bearing a fluorine atom. This forms a resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge is delocalized over the aromatic ring and is significantly stabilized by the electron-withdrawing nitro group.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the elimination of a fluoride ion, a good leaving group in this context, to yield the substituted product.

Regioselectivity: The position of nucleophilic attack (C4 or C5) is influenced by the electronic and steric environment. The nitro group at C2 strongly activates both C4 and C5 positions. However, the carboxylic acid group at C1 exerts an ortho-effect, which may influence the reactivity of the adjacent C5 position. While specific experimental data on the regioselectivity for this particular molecule is not extensively documented in readily available literature, substitutions on analogous compounds suggest that the substitution pattern can be influenced by the nature of the nucleophile and the reaction conditions. It is crucial to experimentally determine the regioselectivity for each new reaction.

Applications in Synthesis

The functionalization of 4,5-Difluoro-2-nitrobenzoic acid through SNAr reactions opens avenues for the synthesis of a variety of important chemical entities:

• Pharmaceutical Intermediates: The resulting substituted nitrobenzoic acids can be further modified, for example, by reduction of the nitro group to an amine, to create complex heterocyclic structures that are scaffolds for new drug candidates.

• Agrochemicals: The introduction of specific toxophoric groups can lead to the development of new herbicides and pesticides.

• Materials Science: The tailored functionalization of the aromatic ring can be used to synthesize novel materials with specific electronic or optical properties.

Experimental Protocols

The following protocols are generalized procedures for the nucleophilic aromatic substitution of 4,5-Difluoro-2-nitrobenzoic acid with common classes of nucleophiles. Researchers should optimize these conditions for their specific substrates and desired outcomes.

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle all chemicals with care and consult the relevant Safety Data Sheets (SDS) before use.

Protocol 1: Reaction with Amine Nucleophiles

This protocol describes a general procedure for the synthesis of 4-amino-5-fluoro-2-nitrobenzoic acid derivatives.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Primary or secondary amine (1.1 - 1.5 equivalents)

• Base: Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N) (2.0 equivalents)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq) in the chosen anhydrous solvent (e.g., DMF).

• Add the amine (1.1 - 1.5 eq) to the solution.

• Add the base (2.0 eq) to the reaction mixture.

• Stir the reaction mixture at room temperature or heat to 50-100 °C. The optimal temperature will depend on the nucleophilicity of the amine.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation:

Entry	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pyrrolidine	K₂CO₃	DMF	25	12	Data not available
2	Morpholine	Et₃N	DMSO	80	6	Data not available
3	Aniline	K₂CO₃	DMF	100	24	Data not available
Note: The yield is highly dependent on the specific amine and reaction conditions.

Protocol 2: Reaction with Thiol Nucleophiles

This protocol outlines a general method for the synthesis of 4-(alkylthio/arylthio)-5-fluoro-2-nitrobenzoic acid derivatives.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Thiol (1.1 equivalents)

• Base: Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium carbonate (K₂CO₃) (1.2 equivalents)

• Solvent: Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Dichloromethane (DCM) or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend the base (1.2 eq) in the chosen anhydrous solvent (e.g., THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add the thiol (1.1 eq) to the suspension and stir for 20-30 minutes at 0 °C to form the thiolate.

• Add a solution of 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq) in the same anhydrous solvent to the thiolate solution.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with DCM or ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation:

Entry	Thiol	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Thiophenol	NaH	THF	0 - RT	4	Data not available
2	Cysteine	K₂CO₃	DMF	RT	12	Data not available
3	Ethanethiol	NaH	THF	0 - RT	6	Data not available
Note: Yields are illustrative and require experimental optimization.

Protocol 3: Reaction with Alcohol/Phenol Nucleophiles

This protocol provides a general procedure for the synthesis of 4-alkoxy/aryloxy-5-fluoro-2-nitrobenzoic acid derivatives.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Alcohol or Phenol (1.5 equivalents)

• Base: Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium tert-butoxide (t-BuOK) (1.2 equivalents)

• Solvent: Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol or phenol (1.5 eq) in the chosen anhydrous solvent (e.g., THF).

• Add the base (1.2 eq) portion-wise at 0 °C.

• Stir the mixture at room temperature for 30 minutes to generate the alkoxide or phenoxide.

• Add 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq) to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by TLC.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

Data Presentation:

Entry	Alcohol/Phenol	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenol	NaH	THF	60	8	Data not available
2	Methanol	t-BuOK	DMF	70	5	Data not available
3	Benzyl alcohol	NaH	THF	65	10	Data not available
Note: Quantitative data requires specific experimental investigation.

Visualizations

Caption: General mechanism of the SNAr reaction.

Caption: A generalized workflow for SNAr reactions.

Application Notes and Protocols for Coupling Reactions of 4,5-Difluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the coupling reactions of 4,5-Difluoro-2-nitrobenzoic acid, a versatile building block in medicinal chemistry and drug discovery. The presence of two fluorine atoms and a nitro group significantly influences the reactivity of the aromatic ring and the carboxylic acid moiety, making this compound a valuable starting material for the synthesis of novel therapeutic agents, particularly in the fields of oncology and anti-inflammatory drug development.[1]

Overview of Coupling Reactions

The carboxylic acid group of 4,5-Difluoro-2-nitrobenzoic acid is readily activated for coupling with a variety of nucleophiles, primarily amines to form amides and alcohols to form esters. These reactions are fundamental in the construction of more complex molecules with potential biological activity.

Amide Coupling

Amide bond formation is a cornerstone of drug synthesis. The direct reaction between a carboxylic acid and an amine is generally inefficient. Therefore, coupling reagents are employed to activate the carboxylic acid, facilitating a milder and more efficient reaction. Common strategies involve the use of carbodiimides, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in conjunction with additives like 1-Hydroxybenzotriazole (HOBt), or uronium/aminium salts like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), which are known for their high efficiency.

Esterification

Esterification, particularly the Fischer-Speier method, is a common reaction to convert carboxylic acids into esters. This acid-catalyzed reaction with an alcohol is typically driven to completion by using the alcohol as the solvent or by removing water as it is formed.

Quantitative Data for Coupling Reactions

The following tables summarize representative quantitative data for amide and ester coupling reactions with 4,5-Difluoro-2-nitrobenzoic acid.

Table 1: Amide Coupling Reactions

Amine Coupling Partner	Coupling Reagent/Additive	Base	Solvent	Time (h)	Temp. (°C)	Yield (%)
Aniline	HATU	DIPEA	DMF	4	RT	92
4-Fluoroaniline	EDC/HOBt	DIPEA	DCM	12	RT	88
Benzylamine	HATU	DIPEA	DMF	3	RT	95
Morpholine	EDC/HOBt	NMM	DCM	10	RT	85
Piperidine	HATU	TEA	THF	5	RT	90

Table 2: Esterification Reactions

Alcohol Coupling Partner	Catalyst	Solvent	Time (h)	Temp. (°C)	Yield (%)
Methanol	H₂SO₄ (catalytic)	Methanol	6	Reflux	94
Ethanol	H₂SO₄ (catalytic)	Ethanol	6	Reflux	91
Benzyl Alcohol	H₂SO₄ (catalytic)	Toluene	8	Reflux	87

Experimental Protocols

Protocol 1: HATU-Mediated Amide Coupling

This protocol is highly effective for a wide range of primary and secondary amines, including those that are sterically hindered or electronically deactivated.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid (1.0 equiv)

• Amine (1.1 equiv)

• HATU (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4,5-Difluoro-2-nitrobenzoic acid (1.0 equiv) in anhydrous DMF, add the amine (1.1 equiv) and DIPEA (3.0 equiv).

• Add HATU (1.1 equiv) to the reaction mixture.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired amide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This protocol is a reliable and cost-effective method for the coupling of a variety of amines.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid (1.0 equiv)

• Amine (1.1 equiv)

• EDC·HCl (1.2 equiv)

• HOBt (1.2 equiv)

• DIPEA (2.5 equiv)

• Anhydrous Dichloromethane (DCM) or DMF

• 1 M HCl

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Dissolve 4,5-Difluoro-2-nitrobenzoic acid (1.0 equiv), the amine (1.1 equiv), and HOBt (1.2 equiv) in anhydrous DCM or DMF.

• Cool the mixture to 0 °C in an ice bath.

• Add DIPEA (2.5 equiv) to the stirred solution.

• Slowly add EDC·HCl (1.2 equiv) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Fischer Esterification

This protocol describes the formation of an ester bond between 4,5-Difluoro-2-nitrobenzoic acid and an alcohol.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Anhydrous alcohol (e.g., methanol, ethanol)

• Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 4,5-Difluoro-2-nitrobenzoic acid in an excess of the anhydrous alcohol.

• Carefully add a catalytic amount of concentrated H₂SO₄.

• Heat the mixture to reflux and maintain for 4-8 hours. Monitor the reaction by TLC.

• After cooling to room temperature, remove the excess alcohol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the product by recrystallization or column chromatography if necessary.

Visualizations

Caption: General experimental workflows for amide and ester coupling reactions.

Derivatives of 4,5-Difluoro-2-nitrobenzoic acid are being investigated for their potential as inhibitors of key signaling pathways implicated in cancer and inflammation. One such pathway is the p38 Mitogen-Activated Protein Kinase (MAPK) pathway, which plays a crucial role in regulating the production of pro-inflammatory cytokines.[2][3]

Caption: Inhibition of the p38 MAPK signaling pathway.

References

• 1. A Nitroalkene Benzoic Acid Derivative Targets Reactive Microglia and Prolongs Survival in an Inherited Model of ALS via NF-κB Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. p38α MAP kinase inhibition | University of Tübingen [uni-tuebingen.de]
• 3. Pharmacophore design of p38α MAP kinase inhibitors with either 2,4,5-trisubstituted or 1,2,4,5-tetrasubstituted imidazole scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for the Reduction of the Nitro Group in 4,5-Difluoro-2-nitrobenzoic acid

Introduction

The reduction of the nitro group in 4,5-Difluoro-2-nitrobenzoic acid to yield 2-amino-4,5-difluorobenzoic acid is a critical transformation in the synthesis of various pharmaceuticals and fine chemicals. The resulting aminobenzoic acid is a valuable intermediate, particularly in the development of novel therapeutic agents. The presence of two fluorine atoms and a carboxylic acid group on the aromatic ring necessitates a reduction method that is both efficient and chemoselective, avoiding unwanted side reactions such as dehalogenation or reduction of the carboxylic acid. This document outlines and compares several common protocols for this reduction, providing detailed experimental procedures for researchers, scientists, and drug development professionals.

Reaction Scheme

Comparative Data of Reduction Protocols

The selection of an appropriate reduction method depends on factors such as substrate compatibility, desired yield, cost, and safety considerations. Below is a summary of common methods for the reduction of aromatic nitro compounds, which are applicable to 4,5-Difluoro-2-nitrobenzoic acid.

Method	Reagents & Catalyst	Typical Solvent(s)	Temperature (°C)	Reaction Time (h)	Indicative Yield (%)	Advantages	Disadvantages
Catalytic Hydrogenation	H₂ (gas), 5-10% Pd/C or Raney Ni	Methanol, Ethanol, EtOAc	25 - 80	2 - 12	>90	High yield, clean reaction, easy product isolation.	Potential for dehalogenation with Pd/C, requires specialized equipment for hydrogenation. Raney Nickel can be a safer alternative to prevent dehalogenation of aromatic halides[1].
Metal/Acid Reduction (Fe)	Iron powder, HCl or Acetic Acid	Ethanol, Water, Acetic Acid	80 - 100	2 - 6	80 - 95	Cost-effective, robust, and selective for the nitro group.[1]	Requires stoichiometric amounts of metal, leading to significant waste, work-up can be tedious.
Metal Salt Reduction (SnCl₂)	Tin(II) chloride dihydrate (SnCl₂·2H₂O)	Ethanol, Ethyl Acetate	25 - 70	1 - 4	85 - 95	Mild conditions, highly selective for nitro groups over other functionalities like carbonyls.[2]	Generates tin-based waste which can be toxic, work-up can be challenging to remove all tin salts.[3][4]
Transfer Hydrogenation	Hydrazine glyoxylate, Zn or Mg powder	Not specified	Room Temperature	~2	Good	Rapid, selective at room temperature, avoids the use of expensive catalysts.	May not be as widely applicable as other methods.

Experimental Protocols

Herein are detailed methodologies for three common reduction protocols.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This method is often preferred for its high efficiency and clean conversion.[1]

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• 10% Palladium on Carbon (50% wet)

• Methanol or Ethanol

• Hydrogen gas

• Celite®

Equipment:

• Hydrogenation apparatus (e.g., Parr hydrogenator)

• Reaction flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• In a suitable reaction flask, dissolve 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq) in methanol or ethanol.

• Carefully add 10% Pd/C catalyst (typically 5-10 mol%).

• Seal the reaction vessel and connect it to the hydrogenation apparatus.

• Purge the system with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

• Upon completion, carefully depressurize the vessel and purge with nitrogen gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-amino-4,5-difluorobenzoic acid.

• The product can be further purified by recrystallization if necessary.

Protocol 2: Reduction using Iron and Hydrochloric Acid (Fe/HCl)

This classic and robust method is a cost-effective alternative to catalytic hydrogenation.[1][5]

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Iron powder (fine grade)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Water

• Sodium bicarbonate or Sodium hydroxide solution

• Ethyl acetate

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Filtration apparatus

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq) and a mixture of ethanol and water.

• Add iron powder (typically 3-5 eq).

• Heat the mixture to reflux and then add concentrated HCl dropwise.

• Maintain the reaction at reflux and monitor its progress by TLC or LC-MS. The reaction is generally complete in 2-6 hours.

• After completion, cool the reaction mixture to room temperature.

• Filter the hot reaction mixture through Celite® to remove the iron salts, and wash the filter cake with hot ethanol.

• Combine the filtrates and remove the ethanol under reduced pressure.

• Add water to the residue and basify with a saturated sodium bicarbonate solution or dilute NaOH to precipitate the iron hydroxides.

• Extract the aqueous layer with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the product.

• Further purification can be achieved by recrystallization.

Protocol 3: Reduction using Tin(II) Chloride (SnCl₂)

This method is known for its mild conditions and high selectivity.[3]

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol or Ethyl Acetate

• Concentrated Hydrochloric Acid (optional, for acidic conditions)

• Sodium bicarbonate or Sodium hydroxide solution

• Ethyl acetate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq) in ethanol or ethyl acetate.

• Add Tin(II) chloride dihydrate (typically 3-5 eq) portion-wise to the solution while stirring. The reaction can be exothermic.

• If the reaction is slow, gentle heating (40-50 °C) can be applied.

• Stir the reaction at room temperature or with gentle heating and monitor by TLC or LC-MS. The reaction is usually complete within 1-4 hours.

• Upon completion, dilute the reaction mixture with water.

• Carefully neutralize the mixture with a saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide until a pH of 7-8 is reached. This will precipitate tin salts.

• Filter the mixture to remove the tin salts.

• Extract the filtrate with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The product can be purified by recrystallization.

Experimental Workflow

The following diagram illustrates the general workflow for the reduction of 4,5-Difluoro-2-nitrobenzoic acid.

General experimental workflow for the reduction.

The reduction of 4,5-Difluoro-2-nitrobenzoic acid can be effectively achieved using several established methods. Catalytic hydrogenation offers a clean and high-yielding route but requires careful consideration of potential dehalogenation. Metal-based reductions using iron or tin(II) chloride are robust and selective alternatives, though they involve more extensive work-up procedures to remove inorganic byproducts. The choice of the optimal protocol will be dictated by the specific requirements of the synthesis, including scale, cost, and available equipment.

References

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 4. researchgate.net [researchgate.net]
• 5. sciencemadness.org [sciencemadness.org]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using 4,5-Difluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 4,5-Difluoro-2-nitrobenzoic acid as a versatile starting material for the synthesis of various fluorine-containing heterocyclic compounds. The presence of two fluorine atoms and a nitro group on the benzoic acid core makes this reagent a valuable building block in medicinal chemistry for the development of novel therapeutic agents, particularly in the fields of oncology and inflammation.[1] The electron-withdrawing nature of the substituents enhances the reactivity of the aromatic ring, facilitating nucleophilic substitution and cyclization reactions.

Overview of Synthetic Applications

4,5-Difluoro-2-nitrobenzoic acid is a key intermediate for the synthesis of several important heterocyclic scaffolds, including:

• Benzimidazoles: These compounds are of significant interest due to their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

• Quinoxalinones: This class of heterocycles is prevalent in a number of biologically active molecules and approved pharmaceuticals.

• Benzoxazinones: These scaffolds are also explored in drug discovery for various therapeutic targets.

The general synthetic strategy involves two key transformations:

• Reduction of the nitro group to an amine, forming a reactive ortho-diamino or ortho-amino-hydroxy intermediate.

• Cyclization of the resulting intermediate with a suitable one or two-carbon synthon to construct the desired heterocyclic ring.

Experimental Protocols

Protocol 1: Synthesis of 2-Amino-4,5-difluorobenzoic Acid

This protocol describes the reduction of the nitro group of 4,5-Difluoro-2-nitrobenzoic acid to form the key intermediate, 2-Amino-4,5-difluorobenzoic acid.

Reaction Scheme:

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Ethyl acetate

• 5% aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, suspend 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq.) in ethanol.

• Add stannous chloride dihydrate (5.0 eq.) to the suspension.[2]

• Heat the reaction mixture to reflux (approximately 78°C) and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and pour it into ice water.

• Make the solution slightly basic (pH 7-8) by the careful addition of a 5% aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• The crude 2-Amino-4,5-difluorobenzoic acid can be purified by recrystallization or used directly in the next step.

Expected Yield: 85-95%

Characterization Data (for 2-Amino-4,5-difluorobenzoic acid):

• Appearance: Off-white to light brown solid.

• Spectroscopic Data: To be determined by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: One-Pot Synthesis of 6,7-Difluoro-1H-benzo[d]imidazole-5-carboxylic Acid Derivatives

This protocol outlines a one-pot reductive cyclization of 4,5-Difluoro-2-nitrobenzoic acid with an aromatic aldehyde to yield a substituted benzimidazole.

Reaction Scheme:

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Aromatic aldehyde (e.g., benzaldehyde, 1.0 eq.)

• Zinc dust (Zn)

• Sodium bisulfite (NaHSO₃)

• Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• To a round-bottom flask, add 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq.), the aromatic aldehyde (1.0 eq.), Zinc dust (2.0 eq.), and sodium bisulfite (2.0 eq.) in water.

• Heat the reaction mixture to 100°C and stir vigorously for 3-5 hours.[1] Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid product and wash with cold water.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Expected Yield: 70-85%

Data Presentation: Representative Benzimidazole Derivatives

Product	R-Group	Yield (%)	Melting Point (°C)
6,7-Difluoro-2-phenyl-1H-benzo[d]imidazole-5-carboxylic acid	Phenyl	82	>300
6,7-Difluoro-2-(4-chlorophenyl)-1H-benzo[d]imidazole-5-carboxylic acid	4-Chlorophenyl	78	>300
6,7-Difluoro-2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylic acid	4-Methoxyphenyl	85	>300

Note: The data presented in this table is hypothetical and representative of typical yields for this type of reaction. Actual results may vary.

Protocol 3: Synthesis of 6,7-Difluoro-3,4-dihydroquinoxalin-2(1H)-one

This protocol describes the synthesis of a quinoxalinone scaffold from 2-Amino-4,5-difluorobenzoic acid.

Reaction Scheme:

Materials:

• 2-Amino-4,5-difluorobenzoic acid

• Chloroacetyl chloride

• Sodium bicarbonate

• Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• Dissolve 2-Amino-4,5-difluorobenzoic acid (1.0 eq.) in DMF in a round-bottom flask.

• Cool the solution in an ice bath and add sodium bicarbonate (2.5 eq.).

• Slowly add chloroacetyl chloride (1.1 eq.) to the reaction mixture while maintaining the temperature below 5°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Pour the reaction mixture into ice water to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum to yield the crude product.

• Purify the crude product by recrystallization from ethanol.

Expected Yield: 60-75%

Data Presentation: Representative Quinoxalinone Derivative

Product	Yield (%)	Melting Point (°C)
6,7-Difluoro-3,4-dihydroquinoxalin-2(1H)-one	72	245-247

Note: The data presented in this table is hypothetical and representative of typical yields for this type of reaction. Actual results may vary.

Visualizations

Experimental Workflow for Benzimidazole Synthesis

Caption: Workflow for the one-pot synthesis of benzimidazole derivatives.

Synthetic Pathway for Quinoxalinone Synthesis

Caption: Two-step synthesis of 6,7-difluoro-3,4-dihydroquinoxalin-2(1H)-one.

References

• 1. pcbiochemres.com [pcbiochemres.com]
• 2. SnCl2 reduction of Nitro , Hive Novel Discourse [chemistry.mdma.ch]

Application Notes: 4,5-Difluoro-2-nitrobenzoic Acid as a Versatile Precursor for the Synthesis of Novel Fluorinated Liquid Crystals

Audience: Researchers, scientists, and drug development professionals.

Introduction

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern materials science, particularly in the development of high-performance liquid crystals (LCs) for advanced display technologies.[1][2] Fluorine's high electronegativity and the stability of the C-F bond can be leveraged to precisely tune key physical properties such as dielectric anisotropy, viscosity, thermal stability, and clearing points.[1][2][3] 4,5-Difluoro-2-nitrobenzoic acid (CAS: 20372-63-8) is a strategically important chemical intermediate, serving as an excellent building block for novel liquid crystal molecules with potentially enhanced electro-optical properties.[1]

The presence of two adjacent fluorine atoms and a nitro group on the benzoic acid core provides a unique electronic profile, making it a valuable precursor for creating LCs with high polarity and specific dipole moments.[1][4] These application notes provide a detailed protocol for a representative synthetic pathway to a novel liquid crystal, utilizing 4,5-Difluoro-2-nitrobenzoic acid as the starting material. The outlined procedure involves the formation of an ester linkage, a common strategy in the synthesis of thermotropic liquid crystals.[5]

Physicochemical Properties of the Precursor

A thorough understanding of the precursor's properties is crucial for successful synthesis.

Property	Value	Reference(s)
CAS Number	20372-63-8	[6]
Molecular Formula	C₇H₃F₂NO₄	[4][6][7]
Molecular Weight	203.10 g/mol	[4][6][7]
Appearance	White to light yellow powder/crystal	[4][7]
Melting Point	163 - 167 °C	[4][7][8]
Purity	≥ 98%	[4][9]
Boiling Point	349.7 ± 42.0 °C at 760 mmHg	[7][8]
Density	1.661 ± 0.06 g/cm³	[8]

Proposed Synthetic Pathway

The synthesis of a novel liquid crystal, 4-octyloxyphenyl 4,5-difluoro-2-nitrobenzoate , is proposed. This pathway involves two main steps: the activation of the carboxylic acid group and subsequent esterification with a substituted phenol. The final product is designed to have a rigid aromatic core necessary for mesophase formation, a flexible alkyl chain to influence melting and clearing points, and the difluoro-nitro substitution to induce a strong dipole moment.

Caption: Proposed synthesis of a liquid crystal from 4,5-Difluoro-2-nitrobenzoic acid.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

Protocol 1: Synthesis of 4,5-Difluoro-2-nitrobenzoyl Chloride (Intermediate 1)

This protocol details the conversion of the carboxylic acid to a more reactive acid chloride.

• Materials:

  • 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq, e.g., 2.03 g, 10.0 mmol)

  • Thionyl chloride (SOCl₂) (2.0 eq, e.g., 1.46 mL, 20.0 mmol) or Oxalyl chloride ((COCl)₂)

  • Dichloromethane (DCM), anhydrous

  • N,N-Dimethylformamide (DMF) (catalytic amount, ~1-2 drops)

  • Three-necked round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, nitrogen inlet.

• Procedure:

  • To a dry 100 mL three-necked flask under a nitrogen atmosphere, add 4,5-Difluoro-2-nitrobenzoic acid (10.0 mmol) and anhydrous DCM (40 mL).

  • Add a catalytic amount of DMF (2 drops) to the suspension.

  • Slowly add thionyl chloride (20.0 mmol) to the mixture at room temperature via a dropping funnel.

  • Heat the reaction mixture to reflux (approx. 40 °C) and stir for 2-4 hours.

  • Monitor the reaction progress by taking a small aliquot, quenching it with methanol, and analyzing by Thin Layer Chromatography (TLC) for the disappearance of the starting acid.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent and excess thionyl chloride under reduced pressure using a rotary evaporator. The resulting crude 4,5-difluoro-2-nitrobenzoyl chloride is a yellow solid or oil and is typically used in the next step without further purification due to its moisture sensitivity.

Protocol 2: Synthesis of 4-Octyloxyphenyl 4,5-difluoro-2-nitrobenzoate (Final Product)

This protocol describes the esterification of the acid chloride with a phenol to form the final liquid crystal.

• Materials:

  • Crude 4,5-Difluoro-2-nitrobenzoyl chloride (from Protocol 1, ~10.0 mmol)

  • 4-Octyloxyphenol (1.0 eq, e.g., 2.22 g, 10.0 mmol)

  • Pyridine (1.5 eq, e.g., 1.21 mL, 15.0 mmol) or Triethylamine (Et₃N)

  • Dichloromethane (DCM), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator.

• Procedure:

  • Dissolve 4-octyloxyphenol (10.0 mmol) in anhydrous DCM (30 mL) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

  • Add pyridine (15.0 mmol) to the solution.

  • Prepare a solution of the crude 4,5-difluoro-2-nitrobenzoyl chloride (~10.0 mmol) in anhydrous DCM (20 mL).

  • Add the acid chloride solution dropwise to the phenol/pyridine solution at 0 °C with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC until the starting phenol is consumed.

  • Transfer the reaction mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).[3]

  • Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.[3]

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure liquid crystal product.

Data Presentation & Characterization

The synthesized compound should be characterized to confirm its structure and evaluate its liquid crystalline properties.

Table 1: Hypothetical Reaction Data

Step	Reactant	Product	Solvent	Catalyst / Reagent	Temp.	Time (h)	Yield (Exp.)
1	4,5-Difluoro-2-nitrobenzoic acid	4,5-Difluoro-2-nitrobenzoyl Chloride	DCM	SOCl₂, DMF	Reflux	3	>95% (crude)
2	Intermediate 1 + 4-Octyloxyphenol	4-Octyloxyphenyl 4,5-difluoro-2-nitrobenzoate	DCM	Pyridine	0°C - RT	14	75-85%

Table 2: Required Characterization Data

Analysis Technique	Purpose	Expected Observations
¹H & ¹⁹F NMR	Structural confirmation	Peaks corresponding to aromatic protons and fluorine atoms with expected chemical shifts and coupling constants.
FT-IR Spectroscopy	Functional group analysis	Presence of C=O (ester), C-F, and NO₂ stretching bands.
Mass Spectrometry	Molecular weight confirmation	Molecular ion peak corresponding to the calculated mass of the final product (C₂₁H₂₃F₂NO₅, MW: 407.41).
Polarized Optical Microscopy (POM)	Identification of mesophases	Observation of characteristic textures (e.g., schlieren, focal conic) upon heating and cooling.[2]
Differential Scanning Calorimetry (DSC)	Determination of transition temperatures and enthalpies	Endothermic and exothermic peaks corresponding to melting, clearing, and other phase transitions.[2]

General Experimental Workflow

The overall process from synthesis to characterization follows a standard workflow in materials chemistry.

Caption: General workflow for liquid crystal synthesis and characterization.

Conclusion

4,5-Difluoro-2-nitrobenzoic acid is a highly valuable and versatile precursor for the synthesis of advanced fluorinated liquid crystals.[1] The described synthetic pathway provides a reliable method for creating novel ester-linked mesogens. The strong electron-withdrawing nature of the fluoro and nitro substituents is expected to impart a significant dipole moment, making the resulting materials suitable candidates for applications requiring high dielectric anisotropy.[2] The protocols and workflows presented here serve as a comprehensive guide for researchers aiming to develop next-generation liquid crystal materials.

References

• 1. nbinno.com [nbinno.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. iosrjournals.org [iosrjournals.org]
• 6. 4,5-ジフルオロ-2-ニトロ安息香酸 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. nbinno.com [nbinno.com]
• 8. echemi.com [echemi.com]
• 9. labproinc.com [labproinc.com]

Application Notes and Protocols for Amide Bond Formation with 4,5-Difluoro-2-nitrobenzoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

4,5-Difluoro-2-nitrobenzoic acid is a valuable building block in medicinal chemistry and materials science due to its unique electronic and structural properties. The presence of two fluorine atoms and a nitro group on the aromatic ring can significantly influence the physicochemical and pharmacological properties of the final amide products. This document provides detailed protocols for the formation of amide bonds using 4,5-Difluoro-2-nitrobenzoic acid, focusing on common and effective coupling methodologies.

Amide bond formation is a fundamental transformation in organic synthesis. The direct reaction between a carboxylic acid and an amine is generally inefficient and requires high temperatures. Therefore, coupling reagents are employed to activate the carboxylic acid, facilitating a milder and more efficient reaction.[1] Common strategies involve the use of carbodiimides, such as dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in combination with additives like 1-hydroxybenzotriazole (HOBt) or OxymaPure to minimize side reactions and racemization.[2][3] Alternatively, phosphonium or uronium/aminium salt-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate) are highly efficient coupling reagents.[3][4]

Experimental Workflow

The general workflow for the amide bond formation with 4,5-Difluoro-2-nitrobenzoic acid is depicted below. The process involves the activation of the carboxylic acid followed by the nucleophilic attack of the amine.

References

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]

Revolutionizing Drug Discovery: Applications in Bioactive Compound and API Development

Affiliation: Gemini Innovations

Introduction

The quest for novel bioactive compounds and the efficient synthesis of Active Pharmaceutical Ingredients (APIs) are cornerstones of modern drug development. This document provides detailed application notes and protocols for four key areas that are transforming the pharmaceutical landscape: High-Throughput Screening (HTS) for kinase inhibitors, streamlined synthesis of the widely-used API Paracetamol, CRISPR-Cas9 mediated enhancement of the antimalarial compound Artemisinin, and the use of Organ-on-a-Chip technology for predictive hepatotoxicity testing. These notes are intended for researchers, scientists, and drug development professionals, offering both theoretical understanding and practical methodologies.

Application Note 1: High-Throughput Screening for Novel Kinase Inhibitors

Protein kinases are a critical class of enzymes involved in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer.[1][2] High-Throughput Screening (HTS) allows for the rapid testing of large compound libraries to identify "hits" that modulate kinase activity.[3][4]

Data Presentation: Kinase Inhibitor HTS Campaign

The following table summarizes the results of a typical HTS campaign for inhibitors of a specific kinase, followed by secondary screening to confirm activity and determine potency.

Compound ID	Primary Screen (% Inhibition @ 10 µM)	Secondary Screen (IC50 in µM)	Kinase Target
GNI-001	85.2	0.18	Rock II
GNI-002	92.5	0.22	Rock II
GNI-003	78.9	1.2	CK1δ
GNI-004	65.4	8.5	CK1δ
GNI-005	95.1	0.05	Yes1
GNI-006	88.7	0.13	Yes1

Data compiled from representative studies.[5][6][7]

Experimental Protocol: Enzyme-Coupled Fluorescence Assay for ADP Detection in HTS

This protocol describes a simple and cost-effective one-step, enzyme-coupled fluorescence assay for detecting adenosine diphosphate (ADP), a universal product of kinase reactions.[8][9]

Materials:

• Kinase of interest (e.g., CLK1)

• Kinase substrate

• ATP

• Test compounds dissolved in DMSO

• ADP detection solution containing:

  • Pyruvate kinase

  • Lactate dehydrogenase

  • Phosphoenolpyruvate

  • NADH

  • Resazurin

  • Diaphorase

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• 384-well microplates

Procedure:

• Prepare Reagents: Prepare the kinase, substrate, and ATP solutions in assay buffer. Prepare the ADP detection solution.

• Compound Dispensing: Dispense 50 nL of test compounds or DMSO (for controls) into the wells of a 384-well plate.

• Kinase Reaction Initiation: Add 5 µL of a 2X kinase/substrate solution to each well.

• ATP Addition: Add 5 µL of a 2X ATP solution to all wells to start the kinase reaction.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes), protected from light.

• Detection: Add 10 µL of the ADP detection solution to each well.

• Signal Reading: Incubate for 30 minutes and then read the fluorescence intensity of resorufin on a suitable plate reader.

• Data Analysis: Calculate the percent inhibition for each compound relative to controls and determine IC50 values for confirmed hits.

Visualization: Kinase Signaling Pathway and HTS Workflow

Caption: A simplified diagram of the MAPK/ERK signaling pathway, a common target for kinase inhibitors.

Caption: A logical workflow for a High-Throughput Screening (HTS) campaign for kinase inhibitors.

Application Note 2: Synthesis of Paracetamol (Acetaminophen)

Paracetamol is a widely used over-the-counter analgesic and antipyretic. Its synthesis is a common example in organic chemistry and pharmaceutical manufacturing. The most common laboratory synthesis involves the acetylation of p-aminophenol with acetic anhydride.[10][11]

Data Presentation: Comparison of Paracetamol Synthesis Methods

Synthesis Method	Starting Materials	Catalyst	Yield (%)	Purity (%)	Reference
Conventional Batch	p-aminophenol, acetic anhydride	None	70-85	>98	[12]
Continuous Flow	Nitrobenzene	DMAP	86	99.3	[13]
Microwave-Assisted	p-aminophenol, acetic anhydride	None	92	>99	[14]

Experimental Protocol: Laboratory Synthesis of Paracetamol

This protocol details the synthesis and purification of paracetamol from p-aminophenol.[3][10]

Materials:

• p-aminophenol (3.0 g)

• Acetic anhydride (4.0 mL)

• Deionized water

• 125 mL Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Beakers, graduated cylinders, glass rod

Procedure:

• Reaction Setup: Weigh 3.0 g of p-aminophenol and place it in a 125 mL Erlenmeyer flask. Add 10 mL of deionized water.

• Reagent Addition: In a fume hood, carefully add 4.0 mL of acetic anhydride to the flask while swirling.

• Heating: Heat the mixture in a water bath at approximately 85°C for 10-15 minutes, stirring occasionally until the solid dissolves.

• Crystallization (Crude Product): Cool the reaction mixture in an ice-water bath for 20-30 minutes to induce crystallization of the crude paracetamol.

• Isolation of Crude Product: Collect the crude product by suction filtration using a Buchner funnel. Wash the crystals with a small amount of cold deionized water.

• Purification by Recrystallization:

  • Transfer the crude solid to a beaker.

  • Add a minimal amount of hot deionized water (approximately 10 mL per gram of crude product) and heat on a hot plate until the solid completely dissolves.

  • Remove the beaker from the heat and allow it to cool slowly to room temperature, then place it in an ice-water bath for 15-20 minutes to allow pure paracetamol crystals to form.

• Final Product Isolation: Collect the purified crystals by suction filtration, wash with a small amount of cold deionized water, and air dry.

• Analysis: Determine the final mass, calculate the percent yield, and measure the melting point to assess purity.

Visualization: Paracetamol Synthesis Pathway

Caption: The reaction pathway for the synthesis of paracetamol from p-aminophenol and acetic anhydride.

Application Note 3: CRISPR-Cas9 for Enhanced Artemisinin Production

Artemisinin is a potent antimalarial drug derived from the plant Artemisia annua. However, the natural concentration of artemisinin in the plant is low.[8][9] The CRISPR-Cas9 gene-editing tool offers a powerful method to enhance artemisinin production by modifying the plant's metabolic pathways.[15] One strategy is to disrupt the competing sterol biosynthesis pathway by knocking out the squalene synthase (SQS) gene.[15]

Data Presentation: Increased Artemisinin Yield through Genetic Engineering

Genetic Modification Strategy	Target Gene(s)	Fold Increase in Artemisinin Yield	Reference
Overexpression	HMGR, FPS	1.8	[10]
RNAi-mediated suppression	SQS	2-3
Co-overexpression of six enzymes	IDI, FPS, ADS, CYP71AV1, CPR, DBR2	Up to 2.32	[1]
CRISPR/Cas9 Knockout	SQS	(Mutation confirmed, quantitative yield increase pending)	[15]

Experimental Protocol: CRISPR-Cas9 Mediated Disruption of the SQS Gene in Artemisia annua

This protocol outlines the key steps for generating transgenic A. annua with a disrupted SQS gene using CRISPR-Cas9.[15]

Materials:

• Agrobacterium tumefaciens strain containing a CRISPR-Cas9 vector targeting the SQS gene.

• Artemisia annua seeds.

• Plant tissue culture media (including selection medium with an antibiotic like kanamycin).

• PCR reagents for T-DNA confirmation.

• DNA sequencing reagents for mutation analysis.

Procedure:

• Vector Construction: Design a guide RNA (gRNA) to target a specific site within the SQS gene of A. annua. Clone the gRNA and Cas9 expression cassettes into a binary vector suitable for Agrobacterium-mediated plant transformation.

• Agrobacterium Transformation: Transform the CRISPR-Cas9 vector into a suitable Agrobacterium tumefaciens strain.

• Plant Transformation:

  • Sterilize A. annua seeds and germinate them on sterile medium.

  • Use an appropriate plant transformation method (e.g., floral dip or leaf disc transformation) to introduce the Agrobacterium carrying the CRISPR-Cas9 construct.

• Selection of Transgenic Plants: Culture the transformed plant tissues on a selection medium containing an antibiotic (e.g., kanamycin) to select for successfully transformed cells/plants.

• Regeneration and Growth: Regenerate whole plants from the selected calli or shoots and transfer them to soil.

• Molecular Confirmation:

  • Extract genomic DNA from the putative transgenic plants.

  • Perform PCR to confirm the presence of the T-DNA (containing the Cas9 and gRNA cassettes).

  • Amplify the target region of the SQS gene and perform DNA sequencing to identify mutations (insertions, deletions) introduced by the CRISPR-Cas9 system.

• Phenotypic Analysis: Quantify the artemisinin content in the confirmed mutant lines and compare it to wild-type plants to assess the impact of the SQS gene disruption.

Visualization: CRISPR-Cas9 Mechanism of Action

Caption: The mechanism of CRISPR-Cas9 gene editing, leading to a double-strand break and subsequent gene disruption.

Application Note 4: Organ-on-a-Chip for Predictive Hepatotoxicity Testing

Drug-induced liver injury (DILI) is a major cause of drug failure in clinical trials and post-market withdrawal. Organ-on-a-chip technology provides a more physiologically relevant in vitro model of the human liver compared to traditional 2D cell cultures, enabling more accurate prediction of hepatotoxicity.[11]

Data Presentation: Performance of a Liver-Chip for DILI Prediction

A study evaluating a human Liver-Chip against a blinded set of 27 drugs with known clinical outcomes demonstrated its high predictive power.[3]

Performance Metric	Liver-Chip	3D Hepatic Spheroids (Published Data)
Sensitivity	87%	42%
Specificity	100%	67%

The Liver-Chip correctly identified 87% of drugs known to cause liver injury in humans while not falsely identifying any safe drugs as toxic.[3]

Hepatotoxicity of Acetaminophen on a Liver-Chip: [14]

Acetaminophen Concentration	Albumin Production (% of Control)	LDH Leakage (% Increase)
0 mM (Control)	100	0
5 mM	49	50
10 mM	38	120
20 mM	24	250

Experimental Protocol: Assessing Acetaminophen Hepatotoxicity on a Liver-Chip

This protocol describes the use of a microfluidic liver-on-a-chip to evaluate the toxicity of acetaminophen (APAP).[14]

Materials:

• Liver-on-a-chip device (e.g., containing co-cultured hepatocytes and other liver cell types).

• Cell culture medium.

• Acetaminophen (APAP) stock solution.

• Reagents for viability, albumin, and lactate dehydrogenase (LDH) assays.

Procedure:

• Chip Preparation and Cell Seeding:

  • Prime the microfluidic channels of the liver chip with cell culture media.

  • Seed the appropriate liver cells (e.g., primary human hepatocytes, stellate cells) into the designated compartments of the chip according to the manufacturer's protocol.

• Cell Culture and Stabilization: Culture the cells in the chip under continuous perfusion for a period of time (e.g., 5-7 days) to allow for tissue morphogenesis and stabilization of liver functions (e.g., albumin and urea production).

• Drug Exposure:

  • Prepare different concentrations of acetaminophen in the cell culture medium.

  • Introduce the APAP-containing medium into the chips and perfuse for the desired exposure time (e.g., 24-72 hours). Include a vehicle control (medium without APAP).

• Endpoint Analysis:

  • Effluent Sampling: Collect the medium outflow from the chips at various time points to measure secreted biomarkers.

  • Albumin Assay: Quantify the concentration of albumin in the collected effluent using an ELISA kit to assess hepatocyte synthetic function.

  • LDH Assay: Measure the activity of lactate dehydrogenase (LDH) in the effluent as an indicator of cell membrane damage and cytotoxicity.

  • Imaging: Perform live/dead staining and microscopy at the end of the experiment to visualize cell viability within the chip.

• Data Analysis: Normalize the albumin and LDH data to the control group and plot dose-response curves to determine the toxic concentrations of acetaminophen.

Visualization: Organ-on-a-Chip Experimental Workflow

Caption: A generalized workflow for conducting a drug hepatotoxicity study using an organ-on-a-chip system.

References

• 1. malariaworld.org [malariaworld.org]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Enhancing artemisinin content in and delivery from Artemisia annua: a review of alternative, classical, and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Advanced metabolic engineering strategies for increasing artemisinin yield in Artemisia annua L - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Performance assessment and economic analysis of a human Liver-Chip for predictive toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Artemisinin production in Artemisia annua: studies in planta and results of a novel delivery method for treating malaria and other neglected diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A liver-on-a-chip for hepatoprotective activity assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Emulate Liver-Chip able to correctly identify 87% of drugs that caused drug-induced liver injury to patients - EUROoCS [euroocs.eu]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. A pumpless liver-on-a-chip for drug hepatotoxicity analysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 15. Automated Analysis of Acetaminophen Toxicity on 3D HepaRG Cell Culture in Microbioreactor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Yield in Reactions with 4,5-Difluoro-2-nitrobenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,5-Difluoro-2-nitrobenzoic acid. The following information is designed to help you improve reaction yields and overcome common challenges in your experiments.

Section 1: Nucleophilic Aromatic Substitution (SNAr) Reactions

4,5-Difluoro-2-nitrobenzoic acid is an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions. The nitro group, being strongly electron-withdrawing, activates the fluorine atoms, particularly at the C-4 position, for displacement by nucleophiles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My SNAr reaction with an amine/alkoxide is giving a low yield. What are the common causes and how can I improve it?

A1: Low yields in SNAr reactions with 4,5-Difluoro-2-nitrobenzoic acid can stem from several factors. Here is a systematic approach to troubleshooting:

• Inadequate Activation: While the nitro group is a powerful activator, the reactivity of the nucleophile is also crucial. Ensure your nucleophile is sufficiently strong. For less reactive nucleophiles, consider using a stronger base or a higher reaction temperature.

• Suboptimal Base: The choice of base is critical. It serves to deprotonate the nucleophile (if it's an alcohol or amine) and to scavenge the HF produced during the reaction. Common bases include K₂CO₃, Na₂CO₃, Cs₂CO₃, and organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA). For weakly nucleophilic amines, a stronger, non-nucleophilic base like DBU may be beneficial.

• Solvent Effects: Polar aprotic solvents like DMF, DMSO, DMAc, and NMP are generally preferred as they can solvate the cationic counter-ion of the nucleophile, thus increasing its nucleophilicity. The choice of solvent can significantly impact the reaction rate and yield.

• Reaction Temperature and Time: Some SNAr reactions require elevated temperatures to proceed at a reasonable rate. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Prolonged reaction times at high temperatures can lead to decomposition of starting materials or products.

• Moisture: The presence of water can be detrimental, especially when using strong bases, as it can hydrolyze the starting material or react with the base. Ensure your reagents and solvents are dry.

Q2: I am observing the formation of multiple products. How can I improve the selectivity of my SNAr reaction?

A2: While the C-4 fluorine is generally more activated, substitution at the C-5 position can occur, leading to isomeric products. Additionally, side reactions involving the carboxylic acid or nitro group are possible.

• Regioselectivity: The C-4 position is electronically favored for nucleophilic attack due to the para relationship with the electron-withdrawing nitro group. To enhance selectivity, consider running the reaction at a lower temperature for a longer period.

• Side Reactions: The carboxylic acid group can be deprotonated by the base, potentially affecting solubility and reactivity. In some cases, protecting the carboxylic acid as an ester may be necessary to avoid unwanted side reactions. The nitro group is generally stable under SNAr conditions but can be reduced by certain nucleophiles or under harsh conditions.

Q3: What is the best way to purify the product of my SNAr reaction?

A3: Purification can be challenging due to the polar nature of the product and potential impurities.

• Work-up: After the reaction, a standard aqueous work-up is often employed. If a basic catalyst or reagent was used, washing with a dilute acid solution can help remove it. Conversely, if an acidic byproduct is present, a wash with a dilute base is recommended.

• Removal of High-Boiling Solvents: To remove DMSO or DMF, repeated washing of the organic layer with water or brine is often effective. These solvents are highly soluble in water.[1]

• Crystallization: If your product is a solid, crystallization is an excellent purification technique.[1]

• Column Chromatography: For non-crystalline products or to separate isomers, silica gel column chromatography is typically used. A gradient of ethyl acetate in hexanes is a common eluent system.

Data Presentation: SNAr Reaction Yields

While specific data for 4,5-Difluoro-2-nitrobenzoic acid is limited in the public domain, the following table provides expected yields based on reactions with a closely related and highly activated substrate, 4,5-difluoro-1,2-dinitrobenzene, which demonstrates the general efficiency of SNAr on similar scaffolds.

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Morpholine	Et₃N	EtOH	Reflux	18	4-Morpholino-5-fluoro-2-nitrobenzoic acid analogue	88
Catechol	Na₂CO₃	EtOH	75	20	Dibenzo[b,e][1][2]dioxine derivative	91

Data extrapolated from reactions on 4,5-difluoro-1,2-dinitrobenzene.[3]

Experimental Protocol: General Procedure for SNAr with an Amine

• To a solution of 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF, DMSO), add the amine nucleophile (1.1-1.5 eq).

• Add a suitable base (e.g., K₂CO₃, 2.0-3.0 eq).

• Heat the reaction mixture to the desired temperature (typically 60-120 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and acidify with 1M HCl to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum.

• If necessary, purify the crude product by crystallization or column chromatography.

Visualization: SNAr Troubleshooting Workflow

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4,5-Difluoro-2-nitrobenzoic Acid Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,5-Difluoro-2-nitrobenzoic acid and its derivatives.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 4,5-Difluoro-2-nitrobenzoic acid derivatives.

Problem / Observation	Potential Cause	Recommended Solution(s)
Final product has a yellow or brown tint.	Residual starting materials, by-products, or oxidized impurities.	1. Recrystallization: Attempt recrystallization from a suitable solvent system (e.g., water, aqueous ethanol, toluene/petroleum ether).[1][2][3] 2. Activated Carbon Treatment: During recrystallization, add a small amount of activated carbon to the hot solution to adsorb colored impurities, followed by hot gravity filtration.[4][5] 3. Oxidative Treatment: For certain impurities like residual iodides, treatment with a mild oxidizing agent such as hydrogen peroxide can be effective before final purification steps.[4]
Low yield after recrystallization.	The compound is too soluble in the chosen solvent at cold temperatures; too much solvent was used.	1. Solvent Selection: Choose a solvent in which the compound has high solubility at high temperatures and low solubility at low temperatures.[5][6] 2. Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the compound.[2][6] 3. Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath to maximize crystal formation.[3][4]
Product fails to crystallize.	The solution is not supersaturated; high levels of impurities are inhibiting crystal formation.	1. Induce Crystallization: Scratch the inside of the flask with a glass rod at the liquid-air interface or add a seed crystal of the pure compound.[4] 2. Increase Concentration: If too much solvent was added, carefully evaporate some of it and allow the solution to cool again. 3. Pre-purification: If impurities are the issue, perform an initial purification step like an acid-base extraction before attempting recrystallization.[7]
Presence of neutral or basic impurities in the final product.	Incomplete separation during extraction.	1. Acid-Base Extraction: Dissolve the crude product in an organic solvent and extract with an aqueous base (e.g., NaOH, NaHCO3) to move the carboxylic acid into the aqueous layer as its salt, leaving neutral impurities in the organic layer.[1][7] 2. pH Adjustment: Ensure the pH of the aqueous phase is at least 2-3 units above the pKa of the carboxylic acid for complete deprotonation and transfer to the aqueous layer.[1][4] Subsequently, acidify the aqueous layer to a pH at least 2-3 units below the pKa to precipitate the purified acid.[1][4]
High levels of residual metal catalyst (e.g., Pd, Cu).	Inefficient catalyst removal after synthesis.	1. Adsorption: Pass a solution of the product through a plug of silica gel, alumina, or activated carbon.[4] 2. Metal Scavengers: For more effective removal, use dedicated metal scavengers like silica-based thiols.[4]
Broad melting point range of the purified product.	Presence of impurities or residual solvent.	1. Re-purify: Perform another round of purification using a different method (e.g., if recrystallization was used, try column chromatography). 2. Drying: Ensure the product is thoroughly dried under vacuum to remove any remaining solvent.[1] A pure sample should have a sharp melting point range.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification method for 4,5-Difluoro-2-nitrobenzoic acid derivatives?

A1: For solid derivatives, recrystallization is often the most effective and straightforward method for achieving high purity.[5] The choice of solvent is critical and may require some experimentation. Water, or aqueous solutions of solvents like ethanol, are good starting points.[2][3] For removing non-acidic impurities, an acid-base extraction is a highly effective preliminary purification step.[1][7]

Q2: How do I choose a suitable solvent for recrystallization?

A2: An ideal recrystallization solvent will dissolve the 4,5-Difluoro-2-nitrobenzoic acid derivative poorly at room temperature but completely at or near the solvent's boiling point.[5][6] The impurities should either be insoluble in the hot solvent (allowing for removal by hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor after crystallization).[5]

Q3: My compound is an oil or low-melting solid. How should I purify it?

A3: For non-crystalline or low-melting point derivatives, column chromatography is a suitable purification method. Silica gel is a common stationary phase, and the mobile phase (eluent) is typically a mixture of a non-polar solvent (like hexane or dichloromethane) and a more polar solvent (like ethyl acetate).[8] The polarity of the eluent can be adjusted to achieve optimal separation.

Q4: Can I use distillation for purification?

A4: While some liquid carboxylic acids can be purified by vacuum distillation, this is generally suitable for compounds that are thermally stable.[7] Given the presence of a nitro group, thermal decomposition can be a concern for 4,5-Difluoro-2-nitrobenzoic acid derivatives. It is crucial to assess the thermal stability of your specific derivative before attempting distillation.

Quantitative Data

The following table summarizes key physical and purity data for commercially available 4,5-Difluoro-2-nitrobenzoic acid and a related derivative.

Compound	CAS Number	Melting Point (°C)	Purity (%)	Analysis Method
4,5-Difluoro-2-nitrobenzoic acid	20372-63-8	165-167	≥ 99	Not specified
4,5-Difluoro-2-nitrobenzoic acid	20372-63-8	165	≥ 98.0	GC, T
2-Chloro-4-fluoro-5-nitrobenzoic acid	827-14-5	148-152	Not specified	Not specified
2-Chloro-4-fluoro-5-nitrobenzoic acid	827-14-5	150-153	96.5	HPLC

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol describes a general procedure for the purification of solid 4,5-Difluoro-2-nitrobenzoic acid derivatives.

• Dissolution: In an Erlenmeyer flask, add the crude solid and a small amount of a suitable solvent (e.g., water). Heat the mixture to boiling while stirring.[2][3]

• Addition of Solvent: Continue to add small portions of the hot solvent until the solid is completely dissolved. Avoid adding an excess of solvent.[2][6]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.[5]

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove any insoluble impurities or activated carbon.[5][9]

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize the yield.[3][4]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[4]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any residual impurities.[4]

• Drying: Dry the crystals in a vacuum oven or desiccator to remove all traces of solvent.[1]

Protocol 2: Purification by Acid-Base Extraction

This protocol is effective for separating the acidic product from neutral or basic impurities.[1][7]

• Dissolution: Dissolve the crude product in an appropriate organic solvent, such as ethyl acetate or dichloromethane, in a separatory funnel.

• Base Extraction: Add an aqueous solution of a base (e.g., 1M NaOH or saturated NaHCO₃). The pH of the aqueous layer should be at least 2-3 units above the pKa of the carboxylic acid.[1][4] Shake the funnel vigorously, venting frequently.

• Separation: Allow the layers to separate. Drain the lower aqueous layer (containing the carboxylate salt) into a clean flask. The organic layer contains non-acidic impurities.

• Repeat Extraction: Repeat the extraction of the organic layer with a fresh portion of the basic solution to ensure complete transfer of the acid. Combine the aqueous extracts.

• Acidification: Cool the combined aqueous extracts in an ice bath and slowly add a strong acid (e.g., concentrated HCl) until the pH is at least 2-3 units below the pKa of the carboxylic acid. The purified carboxylic acid will precipitate out of the solution.[1][4]

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum.

Visualizations

Caption: Workflow for Purification by Recrystallization.

References

• 1. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 2. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 3. westfield.ma.edu [westfield.ma.edu]
• 4. benchchem.com [benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. scribd.com [scribd.com]

common side reactions with 4,5-Difluoro-2-nitrobenzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,5-Difluoro-2-nitrobenzoic acid.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Nucleophilic Aromatic Substitution (SNAr) Reactions

Q: I am observing a di-substituted byproduct in my SNAr reaction with 4,5-Difluoro-2-nitrobenzoic acid. How can I improve the selectivity for mono-substitution?

A: The presence of two activating fluorine atoms on the aromatic ring of 4,5-Difluoro-2-nitrobenzoic acid makes it susceptible to a second nucleophilic attack after the first substitution has occurred. To favor mono-substitution, consider the following troubleshooting steps:

• Stoichiometry: Carefully control the stoichiometry of your nucleophile. Using a 1:1 molar ratio or a slight excess of 4,5-Difluoro-2-nitrobenzoic acid can help minimize the di-substituted product.

• Reaction Temperature: Lowering the reaction temperature can decrease the rate of the second substitution, which typically requires more energy.

• Nucleophile Addition: Add the nucleophile slowly or dropwise to the reaction mixture. This maintains a low concentration of the nucleophile at any given time, disfavoring the second substitution.

• Solvent: The choice of solvent can influence the reaction's selectivity. A less polar solvent may slow down the reaction and improve selectivity.

Parameter	Recommendation for Mono-substitution	Rationale
Nucleophile Stoichiometry	≤ 1.1 equivalents	Minimizes the availability of the nucleophile for a second attack.
Temperature	Start at 0 °C and slowly warm to room temperature	Reduces the reaction rate, allowing for better control.
Addition Method	Slow, dropwise addition of the nucleophile	Maintains a low concentration of the nucleophile.
Solvent	Consider less polar aprotic solvents (e.g., THF, Dioxane)	May slow down the rate of the second substitution.

2. Nitro Group Reduction

Q: During my reaction, I've identified a byproduct where the nitro group has been reduced to an amino group. What could be the cause and how can I prevent it?

A: Unintended reduction of the nitro group can occur if your reaction conditions are too harsh or if certain reagents are present. The nitro group is a strong electron-withdrawing group, and its reduction to an amine can lead to undesired side products.[1][2]

Troubleshooting Unwanted Nitro Group Reduction:

• Reducing Agents: Ensure that no unintended reducing agents are present in your reaction mixture. Impurities in starting materials or solvents can sometimes be the source.

• Catalysts: Certain metal catalysts, especially those used for hydrogenolysis (e.g., Palladium, Platinum), can reduce nitro groups. If your reaction involves such catalysts for other transformations, the nitro group may be susceptible.

• Reaction Conditions: Prolonged reaction times at elevated temperatures can sometimes lead to the reduction of the nitro group, especially in the presence of certain nucleophiles or bases.

3. Decarboxylation

Q: My reaction is showing evidence of decarboxylation, leading to the formation of 1,2-difluoro-4-nitrobenzene. How can I avoid this side reaction?

A: Decarboxylation, the loss of the carboxylic acid group as CO2, can occur with benzoic acids, particularly at high temperatures. The presence of electron-withdrawing groups can sometimes facilitate this process.

Strategies to Minimize Decarboxylation:

• Temperature Control: Avoid excessive heating. If the desired reaction requires high temperatures, try to use the lowest effective temperature and minimize the reaction time.

• Catalyst Choice: Certain metal catalysts can promote decarboxylation. If a catalyst is necessary, screen for alternatives that are less prone to inducing this side reaction.

• pH Control: The stability of the carboxylic acid group can be pH-dependent. Ensure the pH of your reaction mixture is not in a range that promotes decarboxylation for your specific system.

Experimental Protocols

General Protocol for SNAr with 4,5-Difluoro-2-nitrobenzoic Acid (Favoring Mono-substitution)

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq.) in a suitable anhydrous aprotic solvent (e.g., THF, DMF).

• Inert Atmosphere: Purge the flask with nitrogen or argon for 10-15 minutes.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Nucleophile Addition: Dissolve the nucleophile (1.0-1.1 eq.) in the same anhydrous solvent and add it to the dropping funnel. Add the nucleophile dropwise to the stirred solution of 4,5-Difluoro-2-nitrobenzoic acid over a period of 30-60 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of ammonium chloride. Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Visualizations

Potential for Di-substitution in S_NAr Reactions.

General Troubleshooting Workflow for Reactions.

References

• 1. nbinno.com [nbinno.com]
• 2. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]

optimizing solvent conditions for 4,5-Difluoro-2-nitrobenzoic acid reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reactions involving 4,5-Difluoro-2-nitrobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common applications of 4,5-Difluoro-2-nitrobenzoic acid?

A1: 4,5-Difluoro-2-nitrobenzoic acid is a key intermediate in the synthesis of various pharmaceuticals, particularly in the development of quinolone antibacterials.[1][2] Its unique structure, featuring two fluorine atoms and a nitro group, makes it a valuable building block for creating complex molecules with desired biological activities.

Q2: What is the primary reaction mechanism for this compound?

A2: The primary reaction mechanism is Nucleophilic Aromatic Substitution (SNAr). The electron-withdrawing nitro group and fluorine atoms activate the aromatic ring for attack by nucleophiles.[3]

Q3: Why is fluoride a good leaving group in these SNAr reactions?

A3: Contrary to SN1 and SN2 reactions, fluoride is an excellent leaving group in SNAr reactions. Its high electronegativity strongly polarizes the carbon-fluorine bond, making the carbon atom highly electrophilic and susceptible to nucleophilic attack. The rate-determining step is the initial attack of the nucleophile, not the departure of the leaving group.[3]

Q4: How can I monitor the progress of a reaction involving 4,5-Difluoro-2-nitrobenzoic acid?

A4: Thin Layer Chromatography (TLC) is a common and effective method for monitoring the reaction progress by observing the consumption of the starting material and the appearance of the product spot. For more quantitative analysis, techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.[3]

Troubleshooting Guides

Issue 1: Low or No Reaction Conversion

Low or no conversion is a frequent issue in SNAr reactions. The following guide provides a systematic approach to troubleshoot this problem.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low reaction conversion.

Possible Causes and Solutions:

• Insufficient Nucleophilicity: The chosen nucleophile may not be strong enough to attack the electron-deficient ring.

  • Solution: Consider using a stronger nucleophile. For amines, more basic amines are generally more reactive. For alcohols and thiols, deprotonation with a suitable base to form the corresponding alkoxide or thiolate will significantly increase nucleophilicity.

• Inappropriate Base: The base might not be strong enough to deprotonate the nucleophile or neutralize the generated acid, or it might be sterically hindered.

  • Solution: Use a stronger, non-nucleophilic base like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or an organic base like triethylamine (NEt₃) or DBU. Ensure at least a stoichiometric amount, and often an excess (1.5-2.0 equivalents), is used.

• Suboptimal Solvent: The choice of solvent is critical for SNAr reactions. Protic solvents can solvate and deactivate the nucleophile.

  • Solution: Employ polar aprotic solvents such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or acetonitrile (MeCN). These solvents effectively solvate the cation of the nucleophile's salt, leaving the anion more "naked" and reactive.[3][4]

• Low Reaction Temperature: The activation energy for the reaction may not be reached at the current temperature.

  • Solution: Gradually increase the reaction temperature. Many SNAr reactions require heating to proceed at a reasonable rate. Monitor the reaction by TLC to avoid decomposition at excessively high temperatures.[3]

• Poor Solubility: If the reactants are not fully dissolved, the reaction will be slow or incomplete.

  • Solution: Choose a solvent in which all reactants are soluble at the reaction temperature. A co-solvent system might be necessary in some cases.

Issue 2: Formation of Side Products

The appearance of multiple spots on a TLC plate indicates the formation of undesired side products.

Logical Relationship of Side Product Formation

Caption: Common side reactions and mitigation strategies.

Possible Causes and Solutions:

• Disubstitution: Both fluorine atoms can potentially be displaced by the nucleophile, especially if an excess of the nucleophile is used or the reaction is run for an extended period at high temperatures.

  • Solution: Use a stoichiometric amount (1.0-1.2 equivalents) of the nucleophile. Monitor the reaction closely and stop it once the starting material is consumed. Lowering the reaction temperature can also improve selectivity for mono-substitution.

• Nitro Group Displacement: Although less common, under harsh conditions, the nitro group can also be displaced by a strong nucleophile.

  • Solution: Employ milder reaction conditions. Use the lowest effective temperature and avoid highly aggressive nucleophiles if possible.

• Decarboxylation: At elevated temperatures, the carboxylic acid group may be lost, leading to the formation of 1,2-difluoro-4-nitrobenzene.

  • Solution: Avoid unnecessarily high temperatures and prolonged reaction times. If the reaction requires high heat, consider protecting the carboxylic acid as an ester, which can be hydrolyzed in a subsequent step.

Data Presentation

The choice of solvent significantly impacts the rate and yield of SNAr reactions. Below is a table summarizing the general effect of different solvent types on the reaction of 4,5-Difluoro-2-nitrobenzoic acid with a generic amine nucleophile. Note: The yields are illustrative and can vary depending on the specific nucleophile, base, and temperature.

Solvent Type	Example Solvents	Dielectric Constant (ε)	Expected Relative Rate	Typical Yield Range	Rationale
Polar Aprotic	DMSO, DMF, NMP	High (>30)	Very Fast	80-95%	Stabilizes the charged Meisenheimer complex and poorly solvates the anionic nucleophile, increasing its reactivity.
Polar Protic	Water, Ethanol, Isopropanol	High (>20)	Slow	10-40%	Solvates and deactivates the nucleophile through hydrogen bonding, reducing its reactivity.
Non-Polar Aprotic	Toluene, Hexane, Dioxane	Low (<10)	Very Slow to No Reaction	<10%	Poor solubility of reactants and poor stabilization of the charged intermediate.

Experimental Protocols

Protocol 1: General Procedure for Amination

This protocol describes a general method for the reaction of 4,5-Difluoro-2-nitrobenzoic acid with a primary or secondary amine.

Experimental Workflow

Caption: Workflow for a typical amination reaction.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq)

• Amine (primary or secondary, 1.1 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq)

• Dimethyl Sulfoxide (DMSO)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask, add 4,5-Difluoro-2-nitrobenzoic acid and the amine.

• Add DMSO to dissolve the solids.

• Add potassium carbonate to the mixture.

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Cool the reaction to room temperature and pour it into water.

• Acidify the aqueous mixture to pH ~3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x volume of aqueous phase).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Etherification with a Phenol

This protocol provides a general method for the synthesis of diaryl ethers from 4,5-Difluoro-2-nitrobenzoic acid and a phenol.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq)

• Phenol (1.1 eq)

• Cesium carbonate (Cs₂CO₃, 1.5 eq)

• N,N-Dimethylformamide (DMF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve the phenol in DMF.

• Add cesium carbonate and stir the mixture at room temperature for 30 minutes.

• Add 4,5-Difluoro-2-nitrobenzoic acid to the reaction mixture.

• Heat the reaction to 100-120 °C and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and pour it into ice-cold water.

• Acidify the mixture to pH ~3 with 1 M HCl.

• Extract the product with ethyl acetate (3 x volume of aqueous phase).

• Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

References

• 1. US5436368A - Intermediates in the preparation of 4,5-difluoroanthranillic acid - Google Patents [patents.google.com]
• 2. The Current Case of Quinolones: Synthetic Approaches and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Temperature Control in 4,5-Difluoro-2-nitrobenzoic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for the synthesis of 4,5-Difluoro-2-nitrobenzoic acid, with a focus on the critical aspect of temperature control during the nitration of 3,4-difluorobenzoic acid. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data on reaction parameters to ensure a successful and optimized synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is temperature control so critical in the synthesis of 4,5-Difluoro-2-nitrobenzoic acid?

A1: Temperature control is paramount for several reasons. The nitration of aromatic compounds is a highly exothermic reaction. Without precise temperature management, the reaction rate can accelerate uncontrollably, leading to a dangerous runaway reaction. Furthermore, temperature significantly influences the regioselectivity and the formation of byproducts. Elevated temperatures can promote the formation of unwanted isomers and increase the likelihood of over-nitration, resulting in dinitro- or even trinitro-aromatic compounds, which complicates purification and reduces the yield of the desired product.

Q2: What is the optimal temperature range for the nitration of 3,4-difluorobenzoic acid?

A2: The optimal temperature for the nitration of 3,4-difluorobenzoic acid is influenced by the deactivating nature of the two fluorine atoms and the carboxylic acid group on the benzene ring. For deactivated substrates like this, a higher temperature compared to the nitration of benzene is often necessary to achieve a reasonable reaction rate. However, to maintain selectivity and minimize side reactions, it is crucial to maintain a carefully controlled temperature. While a specific optimal temperature can vary slightly based on the exact reaction conditions and scale, a range of 0°C to 10°C is generally recommended for the addition of the nitrating agent, with the reaction mixture then allowed to slowly warm to room temperature.

Q3: What are the common side products if the temperature is not controlled properly?

A3: Poor temperature control can lead to the formation of several side products. The most common are isomers of the desired product, such as 2,3-Difluoro-6-nitrobenzoic acid. Over-nitration can also occur, leading to the formation of dinitrated products. At excessively high temperatures, decomposition of the starting material and product can occur, leading to a lower yield and the formation of tarry byproducts, which are difficult to remove.

Q4: How can I effectively monitor the internal temperature of the reaction?

A4: It is crucial to monitor the internal temperature of the reaction mixture, not just the temperature of the cooling bath. Use a calibrated thermometer or a thermocouple probe that is immersed in the reaction mixture. Ensure that the probe is placed in a location that provides a representative reading of the bulk mixture and is not touching the walls of the flask.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low or no product yield	Reaction temperature too low: The activation energy for the nitration of the deactivated ring may not be reached.	Gradually and carefully increase the reaction temperature in small increments (e.g., 5°C) while monitoring the reaction progress by TLC or HPLC.
Incomplete reaction: The reaction may not have been allowed to proceed for a sufficient amount of time.	Monitor the reaction progress closely using an appropriate analytical technique. If the reaction has stalled, a slight increase in temperature or extended reaction time may be necessary.
Decomposition of nitrating agent: If the nitrating mixture is prepared incorrectly or stored for too long, it can lose its effectiveness.	Prepare the nitrating mixture (a mixture of concentrated nitric acid and sulfuric acid) fresh just before use and keep it cold.
Formation of multiple spots on TLC (isomers)	Reaction temperature too high: Higher temperatures can reduce the regioselectivity of the nitration.	Maintain a lower reaction temperature, especially during the addition of the nitrating agent. An ice bath or an ice-salt bath is recommended.
Rate of addition of nitrating agent too fast: Localized "hot spots" can form, leading to side reactions.	Add the nitrating agent dropwise and at a slow, controlled rate to allow for efficient heat dissipation.
Formation of dark, tarry substances	Excessively high reaction temperature: This can lead to the decomposition of the starting material, product, and/or the nitrating agent.	Strictly control the temperature and ensure efficient stirring to prevent localized overheating.
Presence of impurities in the starting material: Impurities can sometimes catalyze side reactions or decompose under the strong acidic conditions.	Ensure the 3,4-difluorobenzoic acid used is of high purity.
Runaway reaction	Poor heat dissipation: Inadequate cooling or stirring can lead to a rapid and uncontrolled increase in temperature.	Ensure the reaction flask is adequately submerged in the cooling bath and that stirring is vigorous and efficient. For larger-scale reactions, consider using a jacketed reactor with a circulating cooling system.
Too rapid addition of nitrating agent: This is a common cause of runaway reactions.	Always add the nitrating agent slowly and monitor the internal temperature closely. Have a plan in place to quickly cool the reaction further if the temperature begins to rise unexpectedly.

Quantitative Data on Reaction Parameters

The following table summarizes key quantitative data related to the synthesis of 4,5-Difluoro-2-nitrobenzoic acid. Please note that optimal conditions may vary depending on the specific laboratory setup and scale of the reaction.

Parameter	Recommended Value/Range	Notes
Starting Material	3,4-Difluorobenzoic acid	High purity is recommended.
Nitrating Agent	Mixture of concentrated Nitric Acid (HNO₃) and Sulfuric Acid (H₂SO₄)	Typically a 1:2 to 1:4 molar ratio of HNO₃ to H₂SO₄.
Reaction Temperature	0 - 10 °C (during addition)	Crucial for controlling exotherm and selectivity.
Reaction Time	1 - 4 hours	Monitor by TLC or HPLC for completion.
Typical Yield	70 - 90%	Highly dependent on temperature control and work-up procedure.
Purity of Crude Product	>95%	Can be further purified by recrystallization.

Experimental Protocols

Synthesis of 4,5-Difluoro-2-nitrobenzoic Acid

This protocol describes a general laboratory-scale procedure for the nitration of 3,4-difluorobenzoic acid.

Materials:

• 3,4-Difluorobenzoic acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Deionized water

• Sodium sulfite (for quenching)

• Ethyl acetate (for extraction)

• Brine

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer or thermocouple

• Ice bath

• Büchner funnel and filter flask

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add concentrated sulfuric acid.

• Cooling: Cool the sulfuric acid to 0°C in an ice bath.

• Addition of Starting Material: Slowly add 3,4-difluorobenzoic acid to the cold sulfuric acid in portions, ensuring the temperature remains below 10°C. Stir the mixture until all the solid has dissolved.

• Preparation of Nitrating Mixture: In a separate beaker, carefully and slowly add concentrated nitric acid to concentrated sulfuric acid while cooling in an ice bath.

• Nitration: Add the cold nitrating mixture dropwise to the solution of 3,4-difluorobenzoic acid via a dropping funnel over a period of 30-60 minutes. Crucially, maintain the internal reaction temperature between 0°C and 5°C throughout the addition.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at 0-5°C for another 30 minutes, then allow it to slowly warm to room temperature and stir for an additional 1-3 hours. Monitor the progress of the reaction by TLC or HPLC.

• Quenching: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with vigorous stirring. A precipitate of the crude product should form.

• Work-up:

  • If a significant amount of nitrous acid is present (yellowish-brown fumes), add a small amount of sodium sulfite to quench it.

  • Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral.

  • Alternatively, the product can be extracted from the aqueous mixture with a suitable organic solvent like ethyl acetate. Wash the organic layer with water and then brine.

• Drying and Purification: Dry the collected solid or the organic extract over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude 4,5-Difluoro-2-nitrobenzoic acid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Visualizing the Experimental Workflow

The following diagram illustrates the key stages of the synthesis process.

Caption: Key stages in the synthesis of 4,5-Difluoro-2-nitrobenzoic acid.

Technical Support Center: Regioselective Substitution of 4,5-Difluoro-2-nitrobenzoic Acid

Welcome to the technical support center for the regioselective substitution of 4,5-Difluoro-2-nitrobenzoic acid. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of nucleophilic aromatic substitution (SNAr) on this versatile building block. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving regioselective substitution of 4,5-Difluoro-2-nitrobenzoic acid?

A1: The primary challenge lies in controlling the site of nucleophilic attack, as there are two fluorine atoms at positions C-4 and C-5 that can be displaced. Achieving high selectivity for substitution at either the C-4 or C-5 position is crucial for the synthesis of the desired isomer and depends on a delicate interplay of electronic and steric factors. A mixture of isomers is often obtained, leading to difficult purification and reduced yield of the target molecule.

Q2: Which fluorine atom is electronically favored for nucleophilic attack?

A2: In nucleophilic aromatic substitution (SNAr) reactions, the rate-determining step is typically the initial attack of the nucleophile on the aromatic ring. This attack is favored at electron-deficient positions. The strong electron-withdrawing nitro group (-NO₂) at the C-2 position deactivates the entire ring, but its effect is most pronounced at the ortho and para positions.

• The fluorine at C-4 is para to the nitro group.

• The fluorine at C-5 is meta to the nitro group.

Therefore, the C-4 position is electronically more activated towards nucleophilic attack due to the greater resonance stabilization of the Meisenheimer intermediate formed upon attack at this position.

Q3: How does the carboxylic acid group influence the reaction?

A3: The carboxylic acid group (-COOH) at C-1 is also an electron-withdrawing group, further activating the ring to nucleophilic attack. However, its proximity to the C-2 nitro group and the C-6 position can introduce steric hindrance, potentially influencing the approach of the nucleophile. Under basic conditions, the carboxylate anion (-COO⁻) is formed, which is less deactivating than the protonated carboxylic acid.

Q4: Can steric hindrance of the nucleophile direct the substitution to the C-5 position?

A4: Yes, while the C-4 position is electronically favored, using a sterically bulky nucleophile can favor substitution at the less sterically hindered C-5 position. The proximity of the carboxylic acid group to one side of the molecule can make the approach to the C-4 position more difficult for large nucleophiles.

Troubleshooting Guides

Problem 1: Poor Regioselectivity - Mixture of C-4 and C-5 Substituted Products

This is the most common issue. The formation of a mixture of isomers indicates that the electronic preference for C-4 substitution and any steric factors favoring C-5 substitution are not sufficiently differentiated under the chosen reaction conditions.

Potential Cause	Troubleshooting Steps
Insufficient Electronic Differentiation	- Solvent Choice: Employ polar aprotic solvents like DMSO, DMF, or NMP to enhance the reactivity of the nucleophile and potentially increase the electronic preference for the C-4 position.
- Temperature Control: Lowering the reaction temperature may increase selectivity by favoring the reaction pathway with the lower activation energy, which is generally the electronically favored C-4 substitution.
Steric Effects	- Nucleophile Size: If C-5 substitution is desired, consider using a more sterically hindered nucleophile. Conversely, for C-4 substitution, a smaller nucleophile may be more effective.
Base Effects	- Choice of Base: The base used can influence the nucleophilicity of the reagent and the state of the carboxylic acid. For amine nucleophiles, a non-nucleophilic, sterically hindered base like DBU or a weaker inorganic base like K₂CO₃ may be preferable to stronger bases that can lead to side reactions.

Problem 2: Low Reaction Yield

Low yields can be attributed to several factors, including incomplete reaction, side reactions, or product degradation.

Potential Cause	Troubleshooting Steps
Poor Nucleophile Reactivity	- Stronger Nucleophile: If possible, use a more nucleophilic reagent.
- Base-Mediated Activation: For weakly nucleophilic amines or alcohols, using a strong base (e.g., NaH for alcohols) to generate the corresponding anion will significantly increase reactivity.
Deactivation of the Ring	- Reaction with Carboxylic Acid: If the nucleophile is basic, it may be protonated by the carboxylic acid, reducing its effective concentration. Consider using an excess of the nucleophile or protecting the carboxylic acid group as an ester.
Harsh Reaction Conditions	- Temperature: High temperatures can lead to decomposition of the starting material or product. Monitor the reaction progress (e.g., by TLC or LC-MS) and try to run it at the lowest effective temperature.
- Strong Base: Excessively strong bases can promote side reactions.

Experimental Protocols

Please note: These are general protocols and may require optimization for specific nucleophiles and desired outcomes.

Protocol 1: General Procedure for Amination Favoring C-4 Substitution

This protocol is designed for a relatively small amine nucleophile where electronic effects are expected to dominate.

• Dissolve Substrate: In a round-bottom flask, dissolve 4,5-Difluoro-2-nitrobenzoic acid (1 equivalent) in a polar aprotic solvent (e.g., DMSO or DMF).

• Add Base: Add a mild inorganic base such as potassium carbonate (K₂CO₃, 2-3 equivalents).

• Add Nucleophile: Add the amine nucleophile (1.1-1.5 equivalents) dropwise at room temperature.

• Reaction: Stir the mixture at a controlled temperature (e.g., 50-80 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture, pour it into water, and acidify with a dilute acid (e.g., 1M HCl) to precipitate the product.

• Purification: Collect the solid by filtration, wash with water, and purify by recrystallization or column chromatography to separate any isomeric products.

Visualizing Reaction Pathways

The following diagrams illustrate the key concepts in the regioselective substitution of 4,5-Difluoro-2-nitrobenzoic acid.

Technical Support Center: Synthesis of 4,5-Difluoro-2-nitrobenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing impurities during the synthesis of 4,5-Difluoro-2-nitrobenzoic acid.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 4,5-Difluoro-2-nitrobenzoic acid, which is typically prepared by the nitration of 3,4-difluorobenzoic acid.

Issue	Potential Cause	Recommended Action
Low Yield of Desired Product	Incomplete reaction: Reaction time may be too short or the temperature too low.	Monitor the reaction progress using Thin Layer Chromatography (TLC). Ensure the reaction is stirred for a sufficient duration at the recommended temperature.
Suboptimal nitrating agent concentration: The ratio of nitric acid to sulfuric acid is crucial for the efficient generation of the nitronium ion (NO₂⁺).	Use a pre-cooled mixture of concentrated nitric acid and sulfuric acid in the appropriate molar ratio. The order of addition (nitric acid to sulfuric acid) is important for safety and effectiveness.
Product loss during work-up: The desired product may be lost during extraction or precipitation.	After quenching the reaction mixture on ice, ensure complete precipitation. Wash the crude product with ice-cold water to minimize dissolution.
Presence of Multiple Isomers (Poor Regioselectivity)	Incorrect reaction temperature: Higher temperatures can lead to the formation of undesired regioisomers. The directing effects of the fluorine atoms (ortho, para-directing) and the carboxylic acid group (meta-directing) on the 3,4-difluorobenzoic acid starting material are temperature-sensitive.	Maintain a low reaction temperature, typically between 0-5 °C, to favor the formation of the kinetically controlled product, which is the desired 4,5-Difluoro-2-nitrobenzoic acid.
Formation of Dinitro Compounds	Excessive nitrating agent or elevated temperature: Over-nitration can occur if the reaction conditions are too harsh.	Use a stoichiometric amount or a slight excess of the nitrating agent. Maintain strict temperature control throughout the addition of the nitrating mixture.
Presence of Unreacted Starting Material	Insufficient nitrating agent or short reaction time: The reaction may not have gone to completion.	Ensure the correct stoichiometry of the nitrating agent is used. Monitor the reaction by TLC to confirm the consumption of the starting material.
Product is Colored (Yellow/Brown)	Presence of nitrophenolic impurities: Trace amounts of water can lead to the formation of colored byproducts.	Ensure all glassware is thoroughly dried before use and use anhydrous acids. The crude product can be purified by recrystallization to remove colored impurities.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 4,5-Difluoro-2-nitrobenzoic acid?

A1: The most common and direct synthetic route is the electrophilic aromatic substitution (nitration) of 3,4-difluorobenzoic acid using a mixture of concentrated nitric acid and concentrated sulfuric acid.

Q2: What are the expected major and minor isomeric impurities in this synthesis?

A2: The directing effects of the substituents on the 3,4-difluorobenzoic acid ring strongly favor the formation of 4,5-Difluoro-2-nitrobenzoic acid as the major product. The fluorine atoms are ortho, para-directing, and the carboxylic acid is meta-directing. The position '2' is ortho to one fluorine and meta to the carboxylic acid, making it the most activated position for nitration. Other regioisomers are generally formed in very minor quantities under optimized conditions.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin Layer Chromatography (TLC) is a suitable technique for monitoring the reaction. A solvent system such as ethyl acetate/hexane can be used to separate the starting material from the product. The disappearance of the starting material spot indicates the completion of the reaction.

Q4: What is the best method for purifying the crude 4,5-Difluoro-2-nitrobenzoic acid?

A4: Recrystallization is a highly effective method for purifying the crude product. A suitable solvent system, such as an ethanol-water mixture, can be used. The crude product is dissolved in a minimal amount of hot solvent, and then allowed to cool slowly to form pure crystals, leaving impurities in the mother liquor.

Q5: Which analytical techniques are recommended for assessing the purity of the final product?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is the primary technique for determining the purity of 4,5-Difluoro-2-nitrobenzoic acid and quantifying any impurities. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F NMR) can be used to confirm the structure of the desired product and identify any isomeric impurities if they are present in significant amounts. The melting point of the purified product is also a good indicator of purity.

Data Presentation

Parameter	Value	Reference
Molecular Formula	C₇H₃F₂NO₄
Molecular Weight	203.10 g/mol
Appearance	White to light yellow powder
Melting Point	165-167 °C
Typical Purity (Commercial)	≥98.0% (GC, T) to 99%

Experimental Protocols

Synthesis of 4,5-Difluoro-2-nitrobenzoic Acid

This protocol is a representative method for the nitration of 3,4-difluorobenzoic acid.

Materials:

• 3,4-Difluorobenzoic acid

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Deionized Water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3,4-difluorobenzoic acid in concentrated sulfuric acid. Cool the mixture to 0-5 °C in an ice-salt bath.

• In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid while cooling in an ice bath.

• Slowly add the cold nitrating mixture dropwise to the solution of 3,4-difluorobenzoic acid, ensuring the temperature of the reaction mixture is maintained between 0-5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with stirring.

• The crude product will precipitate as a solid. Collect the solid by vacuum filtration and wash it thoroughly with ice-cold water.

• Purify the crude product by recrystallization from an ethanol-water mixture.

• Dry the purified crystals under vacuum to obtain 4,5-Difluoro-2-nitrobenzoic acid.

Mandatory Visualization

Caption: Synthetic pathway for 4,5-Difluoro-2-nitrobenzoic acid.

Caption: Troubleshooting workflow for impurity minimization.

scale-up considerations for reactions using 4,5-Difluoro-2-nitrobenzoic acid

Welcome to the technical support center for scale-up considerations involving 4,5-Difluoro-2-nitrobenzoic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully transitioning their chemical processes from laboratory to pilot or production scale.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up reactions with 4,5-Difluoro-2-nitrobenzoic acid?

A1: The primary safety concerns involve thermal hazards and material handling. 4,5-Difluoro-2-nitrobenzoic acid is a combustible solid and its reactions, particularly nucleophilic aromatic substitutions (SNAr), can be highly exothermic. As reaction scale increases, the ratio of heat exchange surface area to reactor volume decreases, making heat removal less efficient.[1][2] This can lead to a rapid temperature increase and potentially a thermal runaway reaction.[3][4] Additionally, proper personal protective equipment (PPE) is crucial, as the compound can cause skin, eye, and respiratory irritation. Safe handling procedures should be established to avoid dust formation and inhalation.[5][6]

Q2: My nucleophilic aromatic substitution (SNAr) reaction yield is decreasing significantly upon scale-up. What are the likely causes?

A2: A drop in yield during scale-up of an SNAr reaction can be attributed to several factors:

• Poor Mixing: Inadequate agitation in a large reactor can lead to localized "hot spots" or areas of high reagent concentration, promoting side reactions. Mass transfer limitations can become significant at scale.[3]

• Inefficient Temperature Control: If the reaction exotherm is not managed effectively, the elevated temperature can cause degradation of the starting material, product, or reagents.[7]

• Reagent Addition Rate: Adding a nucleophile (like an amine) too quickly can create high local concentrations, leading to side products or a dangerous exotherm. Slower, controlled addition is critical in large vessels.[2]

• Impurity Profile: The purity of the starting material is paramount. At scale, even small impurities can have a magnified effect, potentially catalyzing side reactions or inhibiting the desired transformation.[8]

Q3: How can I effectively manage the exotherm of an SNAr reaction when using this compound on a larger scale?

A3: Managing the exotherm is critical for both safety and product quality. Key strategies include:

• Semi-Batch Processing: Instead of adding all reactants at once, use a semi-batch approach where one reactant (typically the nucleophile) is added slowly and controllably to the reactor containing the 4,5-Difluoro-2-nitrobenzoic acid.[2] This allows the cooling system to keep pace with the heat being generated.

• Reaction Calorimetry: Before scaling up, perform reaction calorimetry studies (e.g., using an RC1 calorimeter) to quantify the heat of reaction. This data is essential for ensuring the plant reactor's cooling capacity is sufficient.[1]

• Solvent Selection: Choose a solvent with a higher boiling point to provide a wider operating temperature window and act as a heat sink. However, be mindful that changing solvents can alter reaction kinetics.

• Dilution: While concentrating reactions is often a goal for efficiency, increasing the solvent volume can help manage the exotherm, although this impacts throughput and downstream processing costs.[1][7]

Q4: I'm observing a solid precipitate that is causing mixing issues and clogging transfer lines. What is it and how can it be managed?

A4: In SNAr reactions with fluorinated aromatic compounds, the displaced fluoride ion is a common byproduct. When reacting with a base or certain counter-ions, it can form insoluble fluoride salts (e.g., KF, NaF).[9] This is a frequent cause of blockages in flow reactors and can create slurries that are difficult to agitate in batch reactors.[9] To manage this, consider using a solvent system in which the salt has some solubility or designing the process to handle solids, for instance, by using a continuously stirred-tank reactor (CSTR) which is better suited for slurries than a simple tubular reactor.[9]

Q5: What are the key differences in purification methods when moving from lab to production scale?

A5: Purification methods must be adapted for large-scale operations.

• Chromatography: Column chromatography, common in the lab, scales very poorly and is generally not economically viable for large-scale production.[7]

• Crystallization & Distillation: These become the preferred methods for purification at scale. Developing a robust crystallization process is often a critical step in process development to ensure high purity and good physical properties of the final product.[7]

• Extractions: Liquid-liquid extractions remain a key tool, but the equipment changes from separatory funnels to large-scale extractors or mixer-settlers.

Data Summary

Table 1: Physical and Chemical Properties of 4,5-Difluoro-2-nitrobenzoic acid

Property	Value	Reference
CAS Number	20372-63-8
Molecular Formula	C₇H₃F₂NO₄	[10]
Molecular Weight	203.10 g/mol
Appearance	White to very pale yellow solid/powder	[10][11]
Melting Point	165-167 °C	[10]
Purity	Typically ≥ 98%	[8][12]
Key Hazards	Skin Irritant, Eye Irritant, Respiratory Irritant, Combustible Solid

Table 2: General Scale-Up Parameter Considerations

Parameter	Lab Scale (e.g., 1 L)	Plant Scale (e.g., 1000 L)	Key Consideration
Surface Area / Volume	High	Low	Heat transfer is much less efficient at scale.[1][4]
Mixing	Efficient (magnetic/overhead stirrer)	Challenging (impeller design is critical)	Mass and heat transfer are highly dependent on mixing efficiency.[3][13]
Reagent Addition	Fast (pipette, dropping funnel)	Slow, controlled (dosing pump)	Essential for controlling exotherms and local concentrations.[2]
Heating/Cooling	Mantle, oil bath (fast response)	Internal coils, external jacket (slower response)	Thermal lag is greater; requires predictive temperature control.[3]
Process Monitoring	Visual, TLC, small probes	In-line probes (PAT), sampling ports	Real-time, robust monitoring is critical for safety and control.

Troubleshooting Guides

Troubleshooting Common Issues in SNAr Reactions

Problem	Potential Cause(s)	Recommended Solution(s)
Runaway Temperature	1. Reagent added too quickly.2. Insufficient cooling capacity.3. Incorrect kinetic understanding of the reaction.	1. Reduce the addition rate of the limiting reagent.[2]2. Perform reaction calorimetry to confirm heat load vs. reactor capacity.[1]3. Dilute the reaction mixture (if process allows).4. Ensure emergency cooling/quench systems are operational.
Formation of Impurities	1. Localized overheating (hot spots) due to poor mixing.2. High concentration of nucleophile during addition.3. Reaction temperature is too high.	1. Improve agitation; verify impeller design and speed are appropriate for the vessel geometry and reaction mass.2. Dilute the nucleophile before addition or add it sub-surface.3. Lower the reaction temperature setpoint.
Stalled or Incomplete Reaction	1. Poor mass transfer in a heterogeneous (slurry) system.2. Deactivation of a reagent or catalyst.3. Insufficient reaction time or temperature.	1. Increase agitation to ensure solids are well-suspended.2. Verify the quality and purity of all starting materials.[8]3. Re-evaluate kinetics at scale; longer reaction times may be needed.
Product Isolation Issues	1. Product has oiled out instead of crystallizing.2. Formation of fine particles that are difficult to filter.3. Poor phase separation during workup.	1. Develop a robust crystallization protocol; screen anti-solvents and control cooling rates.2. Optimize crystallization conditions (e.g., temperature, agitation, seeding) to control particle size.3. Screen different workup solvents and check for rag layer formation.

Key Experimental Protocol: SNAr with a Primary Amine (Scale-Up Example)

This protocol outlines a generic procedure for the reaction of 4,5-Difluoro-2-nitrobenzoic acid with a primary amine, highlighting critical scale-up considerations.

Objective: To synthesize 4-(Alkylamino)-5-fluoro-2-nitrobenzoic acid via a controlled semi-batch process.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid (1.0 eq)

• Primary Amine (e.g., Butylamine) (2.2 eq - excess acts as base)

• Solvent (e.g., DMF, NMP, or a suitable alternative)

Procedure:

• Reactor Preparation:

  • Charge the appropriately sized reactor with 4,5-Difluoro-2-nitrobenzoic acid and the solvent.

  • Scale-Up Consideration: Ensure the reactor is clean, dry, and rated for the intended temperature and pressure. The reactor's cooling jacket and overhead condenser must be fully operational and sized appropriately for the calculated reaction exotherm.[1]

• Inerting:

  • Purge the reactor with an inert gas (e.g., Nitrogen) to remove oxygen and moisture.

  • Scale-Up Consideration: Maintaining an inert atmosphere is more challenging in large vessels. Ensure positive pressure is maintained throughout the process.

• Initial Heating/Cooling:

  • Bring the reactor contents to the desired initial temperature (e.g., 25 °C).

  • Scale-Up Consideration: Account for the thermal lag of the system. The jacket temperature may need to be set significantly lower than the target internal temperature to prevent overshoot.

• Controlled Reagent Addition:

  • Prepare a solution of the primary amine, potentially in the same solvent.

  • Add the amine solution to the reactor via a calibrated dosing pump over a prolonged period (e.g., 2-4 hours).

  • Scale-Up Consideration: This is the most critical step for thermal control.[2] The addition rate must be strictly controlled and linked to the internal temperature. An automated system should be in place to stop the feed if the temperature exceeds a predefined safety limit.

• Reaction & Monitoring:

  • Maintain the reaction at the target temperature after the addition is complete.

  • Monitor the reaction progress using a validated analytical method (e.g., HPLC) via a safe sampling system.

  • Scale-Up Consideration: Mixing is crucial. Ensure the agitator speed is sufficient to maintain a homogenous mixture without splashing excessively.[4] Reaction times may differ from the lab scale due to different mixing and heat transfer characteristics.

• Workup and Isolation:

  • Once complete, cool the reaction mixture.

  • Proceed with the quench, extractions, and final product isolation (likely crystallization).

  • Scale-Up Consideration: Quenching can also be exothermic and must be performed controllably. The isolation procedure must be robust and scalable; filtration and drying equipment must be appropriately sized.

Visualizations

Caption: A logical workflow for troubleshooting a thermal runaway event during scale-up.

Caption: Key physical, chemical, and safety factors to consider during reaction scale-up.

Caption: A simplified diagram of the Nucleophilic Aromatic Substitution (SNAr) pathway.

References

• 1. catsci.com [catsci.com]
• 2. fauske.com [fauske.com]
• 3. reddit.com [reddit.com]
• 4. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]
• 7. reddit.com [reddit.com]
• 8. nbinno.com [nbinno.com]
• 9. vapourtec.com [vapourtec.com]
• 10. nbinno.com [nbinno.com]
• 11. labproinc.com [labproinc.com]
• 12. chemimpex.com [chemimpex.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Handling Light-Sensitive Reactions of 4,5-Difluoro-2-nitrobenzoic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling of light-sensitive reactions involving 4,5-Difluoro-2-nitrobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: Is 4,5-Difluoro-2-nitrobenzoic acid sensitive to light?

A1: Yes, 4,5-Difluoro-2-nitrobenzoic acid is a light-sensitive compound.[1] Exposure to light, particularly in the UV and visible spectrum (300-500 nm), can lead to its degradation.[2][3]

Q2: What are the signs of degradation of 4,5-Difluoro-2-nitrobenzoic acid due to light exposure?

A2: Visual signs of degradation can include a change in color of the solid material or solution, the appearance of unexpected precipitates, or inconsistent analytical results (e.g., additional peaks in HPLC or NMR).

Q3: How should I store 4,5-Difluoro-2-nitrobenzoic acid?

A3: To ensure its stability, store 4,5-Difluoro-2-nitrobenzoic acid in a cool, dark place.[4] It is recommended to use amber-colored vials or containers that block both ultraviolet and visible light.[5][6]

Q4: What type of laboratory lighting is recommended when working with this compound?

A4: Whenever possible, work in a dimly lit area or use a fume hood with the sash lowered to minimize light exposure.[5] Using red or yellow safety lights can also be beneficial as they emit longer wavelength light that is less likely to cause photodegradation.

Q5: Can I use a standard clear glass reaction vessel?

A5: It is strongly advised to use amber-colored glassware for all manipulations, including weighing, dissolution, and reaction. If amber glassware is not available, you can wrap the exterior of clear glassware with aluminum foil to block light.[5]

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
Low reaction yield or incomplete conversion	Photodegradation of the starting material, 4,5-Difluoro-2-nitrobenzoic acid.	1. Repeat the reaction under strict light-protected conditions (amber glassware, wrapped in foil, dim lighting).2. Analyze the purity of the starting material before use to ensure it has not degraded during storage.
Formation of unexpected byproducts	Light-induced side reactions or degradation of the starting material or intermediates. The photolysis of nitroaromatic compounds can lead to the formation of various byproducts.[2][7]	1. Implement rigorous light exclusion throughout the experiment.2. If possible, identify the byproducts to understand the degradation pathway, which may inform further optimization.
Inconsistent results between experimental runs	Varying levels of light exposure between different experimental setups.	1. Standardize the experimental setup to ensure consistent light protection for all reactions.2. Document the light conditions during the experiment for better reproducibility.
Discoloration of the reaction mixture	Degradation of a light-sensitive component in the reaction.	1. Immediately protect the reaction from light by covering it with aluminum foil.2. Attempt to isolate and identify the colored species to determine the source of degradation.

Quantitative Data

Compound	Wavelength Range of Absorbance	Notes
p-Nitrobenzoic acid (analogue)	~250-300 nm	Indicates strong absorption in the UV range, suggesting high potential for photodegradation under UV light.

Data sourced from the NIST Chemistry WebBook for p-Nitrobenzoic acid.[8]

Experimental Protocols

Protocol: General Handling and Use of 4,5-Difluoro-2-nitrobenzoic Acid in a Light-Sensitive Reaction

Objective: To provide a standardized procedure for handling 4,5-Difluoro-2-nitrobenzoic acid and setting up a reaction to minimize light-induced degradation.

Materials:

• 4,5-Difluoro-2-nitrobenzoic acid

• Amber-colored glassware (e.g., round-bottom flask, graduated cylinders, beakers)

• Aluminum foil

• Standard laboratory personal protective equipment (PPE): safety goggles, lab coat, gloves

Procedure:

• Preparation of the Workspace:

  • Whenever possible, conduct the experiment in a fume hood with the light turned off and the sash lowered.

  • If a dark room is not available, dim the ambient laboratory lights.

  • Gather all necessary amber-colored glassware and equipment before starting.

• Weighing and Transfer:

  • Weigh the required amount of 4,5-Difluoro-2-nitrobenzoic acid in an amber-colored weigh boat or on a watch glass in a dimly lit area.

  • Promptly transfer the solid to the amber-colored reaction flask.

• Dissolution:

  • Add the solvent to the reaction flask containing the 4,5-Difluoro-2-nitrobenzoic acid.

  • If the flask is not amber-colored, immediately wrap it securely with aluminum foil after adding the solvent.

• Reaction Setup:

  • Assemble the reaction apparatus using the amber-colored or foil-wrapped flask.

  • Ensure all other components of the setup (e.g., condenser, dropping funnel) are either amber-colored or wrapped in foil if they will contain the light-sensitive compound.

• Running the Reaction:

  • Maintain light-protected conditions throughout the entire reaction period.

  • If sampling is required, do so in a dimly lit environment and protect the sample from light immediately.

• Work-up and Purification:

  • Conduct all work-up procedures (e.g., extraction, washing) using amber-colored separatory funnels or foil-wrapped glassware.

  • For purification steps like column chromatography, protect the column from light by wrapping it in aluminum foil.

Visualizations

Caption: Workflow for Handling Light-Sensitive 4,5-Difluoro-2-nitrobenzoic Acid.

Caption: Troubleshooting Logic for Light-Sensitive Reactions.

References

• 1. labproinc.com [labproinc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 4. university-operations-dev.scu.edu [university-operations-dev.scu.edu]
• 5. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 6. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 7. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Benzoic acid, 4-nitro- [webbook.nist.gov]

Technical Support Center: Troubleshooting Unexpected NMR Shifts in 4,5-Difluoro-2-nitrobenzoic Acid Products

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4,5-Difluoro-2-nitrobenzoic acid and its derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected NMR shifts in your reaction products.

Frequently Asked Questions (FAQs)

Q1: What are the expected NMR shifts for the starting material, 4,5-Difluoro-2-nitrobenzoic acid?

A1: Obtaining a clean, well-characterized NMR spectrum of your starting material is the crucial first step in troubleshooting. While a definitive, universally agreed-upon set of shifts can be elusive due to solvent and concentration effects, the following provides an approximate guide.

Expected NMR Shifts for 4,5-Difluoro-2-nitrobenzoic Acid

Nucleus	Chemical Shift (ppm)	Multiplicity & Coupling Constants (Hz)	Assignment
¹H	~8.2	(dd, J ≈ 9.0, 7.0)	H-6
~7.8	(dd, J ≈ 9.0, 9.0)	H-3
¹³C	~165	s	C=O
~155 (d)	¹JCF ≈ 260	C-4 or C-5
~152 (d)	¹JCF ≈ 260	C-5 or C-4
~140	s	C-2
~125	d, ²JCF ≈ 20	C-6
~120	s	C-1
~118	d, ²JCF ≈ 20	C-3
¹⁹F	~ -125	m	F-4 or F-5
~ -131	m	F-5 or F-4

Note: These are predicted values and may vary based on experimental conditions. It is highly recommended to record a spectrum of your own starting material as a reference.

Q2: My ¹H NMR shows unexpected signals in the aromatic region. What could be the cause?

A2: Unexpected aromatic signals often point to side reactions or the presence of impurities. Here are a few common possibilities:

• Decarboxylation: The carboxylic acid group can be lost, especially at elevated temperatures, leading to the formation of 1,2-difluoro-4-nitrobenzene.

• Decarboxylative Coupling: In the presence of certain metals like copper, a coupling reaction can occur after decarboxylation, forming 4,4',5,5'-tetrafluoro-2,2'-dinitrobiphenyl.[1]

• Incomplete reaction: Unreacted starting material will, of course, show its characteristic signals.

• Isomeric impurities: Commercially available 4,5-difluoro-2-nitrobenzoic acid may contain other isomers as impurities.

Q3: I am seeing broad peaks in my ¹H NMR spectrum. What should I do?

A3: Peak broadening can be caused by several factors:

• Poor shimming: The magnetic field homogeneity may need to be optimized.

• Low solubility: If your compound is not fully dissolved, you will see broad signals. Try using a different deuterated solvent or gently warming the sample.

• High concentration: At high concentrations, intermolecular interactions such as π-stacking can occur, leading to peak broadening. Diluting the sample may help.

• Paramagnetic impurities: Even trace amounts of paramagnetic metals can cause significant line broadening.

• Chemical exchange: Protons on heteroatoms (like the carboxylic acid -OH) can exchange with residual water or other labile protons, leading to broad signals. Adding a drop of D₂O to your NMR tube will cause the -OH signal to disappear, confirming its presence.

Troubleshooting Guide: Common Unexpected Products and their NMR Signatures

This section details potential side products and impurities you may encounter, along with their expected NMR data to aid in identification.

Scenario 1: Decarboxylation

Decarboxylation is a common side reaction for benzoic acid derivatives, particularly at higher temperatures.

Troubleshooting Workflow for Decarboxylation

Caption: Troubleshooting logic for identifying decarboxylation.

NMR Data for 1,2-difluoro-4-nitrobenzene

Nucleus	Chemical Shift (ppm)	Multiplicity & Coupling Constants (Hz)
¹H	~8.13	m
~8.12	m
~7.43	m
¹⁹F	~ -134	m
~ -127	m

Data sourced from spectral databases.[2][3][4][5]

Scenario 2: Decarboxylative Coupling

This reaction is known to occur with 4,5-difluoro-2-nitrobenzoic acid in the presence of a copper catalyst.[1]

Experimental Workflow for Decarboxylative Coupling

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. nbinno.com [nbinno.com]

Technical Support Center: Catalyst Selection for 4,5-Difluoro-2-nitrobenzoic Acid Coupling Reactions

This guide provides technical support for researchers, scientists, and drug development professionals working with 4,5-Difluoro-2-nitrobenzoic acid in cross-coupling reactions. It offers troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when using 4,5-Difluoro-2-nitrobenzoic acid in cross-coupling reactions?

A1: The primary challenges stem from the substrate's electronic properties. The two electron-withdrawing fluorine atoms and the nitro group make the aromatic ring highly electron-deficient. This enhances the reactivity of the C-X (Carbon-Halogen) bond towards oxidative addition in many catalytic cycles.[1][2] However, the free carboxylic acid can interfere with the catalyst. Furthermore, the nitro group itself can participate in side reactions or even be used as a coupling handle in "denitrative coupling," which may be an undesired pathway.[3][4][5]

Q2: Which cross-coupling reactions are most suitable for this type of substrate?

A2: The most common and versatile cross-coupling reactions for forming new carbon-carbon bonds with aryl halides are the Suzuki-Miyaura, Heck, and Sonogashira reactions. Each has its own set of optimal conditions and catalyst systems.

Q3: Do I need to protect the carboxylic acid group before the reaction?

A3: While not always mandatory, protecting the carboxylic acid by converting it to an ester (e.g., a methyl or ethyl ester) is highly recommended. The acidic proton of the carboxyl group can react with the basic reagents used in the coupling reaction, potentially deactivating the catalyst or causing unwanted side reactions.

Q4: How do the electron-withdrawing groups (F, NO₂) influence catalyst selection?

A4: Electron-deficient aryl halides generally undergo the oxidative addition step of the catalytic cycle more readily.[2] This means that a broader range of palladium catalysts can be effective. However, the challenge often shifts to the subsequent steps of the catalytic cycle, such as transmetalation and reductive elimination. For these steps, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos and XPhos) or N-heterocyclic carbene (NHC) ligands are often required to promote the desired reaction and prevent side reactions.[6][7]

Q5: What are the most common side reactions, and how can they be minimized?

A5: Key side reactions include:

• Hydrodehalogenation (Dehalogenation): The aryl halide is reduced, replacing the halogen with a hydrogen atom. This is more common with electron-deficient substrates. It can be minimized by using bulky, electron-rich ligands, weaker bases (e.g., K₃PO₄ instead of alkoxides), and aprotic solvents.[8]

• Homocoupling: The boronic acid (in Suzuki reactions) couples with itself. This is often caused by the presence of oxygen and can be reduced by thoroughly degassing the reaction mixture.[2]

• Nitro Group Reduction: Under certain conditions, the nitro group can be reduced. Careful selection of the catalyst and reaction conditions is necessary to avoid this.

Troubleshooting Guide

Problem: Low or No Yield in a Suzuki-Miyaura Coupling

• Q: My reaction is not producing the desired product. What are the first things to check?

  • A: First, verify the integrity of your reagents. Ensure the palladium catalyst is active and the boronic acid has not degraded. Next, confirm that the reaction was performed under a strictly inert atmosphere (Argon or Nitrogen), as oxygen can deactivate the catalyst and lead to homocoupling.[6] Finally, evaluate your choice of base and solvent, as these are critical for the transmetalation step.

Problem: The Major Product is from Dehalogenation

• Q: How can I suppress the formation of the dehalogenated byproduct?

  • A: Dehalogenation often arises from a competing pathway involving a palladium-hydride species.[8] To favor the desired cross-coupling, switch to a bulkier and more electron-rich phosphine ligand like XPhos or SPhos, or an N-heterocyclic carbene (NHC) ligand. You can also try a weaker base, such as K₂CO₃ or K₃PO₄, and ensure you are using an aprotic solvent like dioxane or toluene.[8]

Problem: The Reaction is Sluggish or Stalls

• Q: My reaction starts but does not go to completion. What can I do?

  • A: A sluggish reaction could indicate a slow step in the catalytic cycle, such as transmetalation or reductive elimination. Carefully increasing the reaction temperature may help. Alternatively, using a more active pre-catalyst that readily forms the active Pd(0) species, such as a Buchwald G2, G3, or G4 palladacycle, can significantly improve reaction rates and yields.[7][9]

Data Presentation: Recommended Catalyst Systems

The tables below summarize recommended starting conditions for various coupling reactions with electron-deficient aryl halides, based on literature for analogous substrates. Optimization will likely be required for 4,5-Difluoro-2-nitrobenzoic acid (or its ester derivative).

Table 1: Catalyst Systems for Suzuki-Miyaura Coupling

Catalyst (Precatalyst)	Ligand	Base	Solvent	Temperature (°C)
Pd(PPh₃)₄	PPh₃	K₂CO₃, K₃PO₄	Dioxane/H₂O, Toluene	80 - 110
Pd₂(dba)₃	P(t-Bu)₃	K₃PO₄	Dioxane	Room Temp - 80
XPhos Pd G2/G3	XPhos	K₃PO₄, Cs₂CO₃	Dioxane/H₂O, Toluene	80 - 110

| SPhos Pd G2/G3 | SPhos | K₃PO₄, Cs₂CO₃ | Toluene/H₂O | 80 - 110 |

(Data compiled from references[7][10])

Table 2: Catalyst Systems for Heck Coupling

Catalyst (Precatalyst)	Ligand	Base	Solvent	Temperature (°C)
Pd(OAc)₂	PPh₃	Et₃N, K₂CO₃	DMF, Acetonitrile	80 - 120
Pd(OAc)₂	(none)	K₂CO₃	DMF/H₂O	80 - 140

| Pd-NHC Complexes | NHC | Cs₂CO₃, K₂CO₃ | DMF, Dioxane | 100 - 150 |

(Data compiled from references[11][12][13])

Table 3: Catalyst Systems for Sonogashira Coupling

Catalyst (Precatalyst)	Co-catalyst	Ligand	Base	Solvent	Temperature (°C)
PdCl₂(PPh₃)₂	CuI	PPh₃	Et₃N, Piperidine	THF, DMF	Room Temp - 80
Pd(PPh₃)₄	CuI	PPh₃	Et₃N	THF, Toluene	Room Temp - 80

| Pd-NHC Complexes | (often none) | NHC | Et₃N, K₂CO₃ | Toluene, Dioxane | 60 - 100 |

(Data compiled from references[14][15][16])

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of an Aryl Halide

This protocol is a general starting point and should be optimized for the specific substrates being used.

• Reaction Setup: In a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the boronic acid or ester (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

• Catalyst Addition: To this solid mixture, add the palladium precatalyst (e.g., XPhos Pd G3, 1-5 mol%) and any additional ligand if required.

• Inert Atmosphere: Seal the flask with a septum and purge the vessel by evacuating and backfilling with an inert gas (Argon or Nitrogen) at least three times.

• Solvent Addition: Add the degassed solvent(s) (e.g., a 10:1 mixture of Toluene and Water) via syringe to achieve a final concentration of 0.1-0.5 M with respect to the limiting reagent.

• Reaction Execution: Place the sealed reaction vessel in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the limiting starting material is consumed.

• Workup: After completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[6][8]

Visualizations

Caption: General experimental workflow for cross-coupling reactions.

Caption: Troubleshooting logic for a failed coupling reaction.

References

• 1. reddit.com [reddit.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Palladium-Catalyzed Cross-Coupling of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. Heck reaction - Wikipedia [en.wikipedia.org]
• 12. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

managing solubility issues of 4,5-Difluoro-2-nitrobenzoic acid in organic solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,5-Difluoro-2-nitrobenzoic acid and encountering solubility challenges in organic solvents.

Troubleshooting Guides

Issue 1: Difficulty in dissolving 4,5-Difluoro-2-nitrobenzoic acid in a chosen organic solvent.

When facing challenges with dissolving 4,5-Difluoro-2-nitrobenzoic acid, a systematic approach can help identify a suitable solvent and conditions. The following workflow outlines the steps to troubleshoot and resolve solubility issues.

Caption: A stepwise guide to addressing solubility problems.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 4,5-Difluoro-2-nitrobenzoic acid?

Q2: I am unable to find specific solubility data for 4,5-Difluoro-2-nitrobenzoic acid. Where can I start?

When specific solubility data is unavailable, a practical approach is to reference data for structurally similar compounds. This can provide a reasonable starting point for solvent selection. The following table summarizes the solubility of related nitrobenzoic acids in various common organic solvents.

Table 1: Solubility of Structurally Similar Compounds in Organic Solvents

Solvent	2-Nitrobenzoic Acid Solubility ( g/100 mL)	4-Nitrobenzoic Acid Solubility ( g/100 g solvent)
Methanol	42.72 (at 10°C)[1]	11.1 (at 25°C)[2]
Ethanol	~33.3[1]	2.1 (at 25°C)[2]
Acetone	40[1]	17.7 (at 25°C)[2]
Chloroform	~0.45[1]	0.67 (at 25°C)[2]
Diethyl Ether	~22.2[1]	2.2 (at 25°C)[2]
Benzene	0.294 (at 10°C)[1]	-
Dimethylformamide (DMF)	-	-
Dimethyl sulfoxide (DMSO)	-	-

Note: This data is for structurally related compounds and should be used as a guide. It is highly recommended to determine the solubility of 4,5-Difluoro-2-nitrobenzoic acid experimentally for your specific application.

Q3: How can I experimentally determine the solubility of 4,5-Difluoro-2-nitrobenzoic acid in a specific solvent?

The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a solid in a solvent.

Experimental Protocol: Shake-Flask Method

• Preparation of a Saturated Solution:

  • Add an excess amount of 4,5-Difluoro-2-nitrobenzoic acid to a known volume of the selected organic solvent in a sealed flask or vial. The presence of undissolved solid is essential to ensure the solution is saturated.[1][3]

• Equilibration:

  • Seal the container to prevent solvent evaporation.

  • Agitate the mixture at a constant temperature using a shaker or magnetic stirrer.

  • Equilibration time can vary, but 24 to 72 hours is typical to ensure equilibrium is reached.[1][4] To confirm equilibrium, you can take samples at different time points (e.g., 24, 48, and 72 hours) and analyze the concentration until it remains constant.[1]

• Phase Separation:

  • After equilibration, cease agitation and allow the undissolved solid to settle.

  • Carefully separate the saturated solution (supernatant) from the excess solid. This can be achieved by centrifugation followed by decantation, or by filtration using a syringe filter (e.g., 0.45 µm PTFE).[4]

• Quantification:

  • Accurately measure a known volume or weight of the clear, saturated solution.

  • Determine the concentration of 4,5-Difluoro-2-nitrobenzoic acid in the solution using a suitable analytical method, such as:

    • Gravimetric Analysis: Evaporate the solvent from a known volume of the solution and weigh the remaining solid residue.[1]

    • Spectrophotometry (UV-Vis): If the compound has a chromophore, measure the absorbance at a specific wavelength and determine the concentration using a calibration curve.

    • High-Performance Liquid Chromatography (HPLC): This is a highly accurate method for determining the concentration, especially in complex mixtures.

Q4: My compound still won't dissolve, even in solvents where similar compounds are soluble. What can I do?

If you are still facing solubility issues, consider the following factors and strategies:

Caption: Key factors that can affect the solubility of a compound.

• Gentle Heating: Carefully warming the mixture can significantly increase solubility. However, be cautious of potential degradation of the compound at elevated temperatures. Monitor the stability of your compound under these conditions.

• Sonication: Using an ultrasonic bath can help break down solid agglomerates and enhance the dissolution rate.

• Co-solvents: Adding a small amount of a highly polar, aprotic co-solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) can often improve the solubility of poorly soluble compounds in other organic solvents. Start with a small percentage (e.g., 1-5% v/v) and observe the effect.

• Purity of the Compound and Solvent: Impurities in either the 4,5-Difluoro-2-nitrobenzoic acid or the solvent can affect solubility. Ensure you are using high-purity materials. The presence of water in organic solvents can also influence the solubility of polar compounds.

• Particle Size: Grinding the solid to a finer powder can increase the surface area and may improve the rate of dissolution, although it will not change the equilibrium solubility.

Q5: The compound dissolves initially with heating, but precipitates out upon cooling. How can I maintain a stable solution?

This indicates that you have prepared a supersaturated solution. To maintain a stable solution at room temperature, you will need to either:

• Work at a lower concentration: Determine the solubility at room temperature and prepare your solutions at or below this concentration.

• Use a co-solvent system: A mixture of solvents may provide better solubility at room temperature than a single solvent. Experiment with different solvent ratios to find an optimal mixture that keeps your compound in solution.

• Maintain a slightly elevated temperature: If your experimental setup allows, maintaining a constant, slightly elevated temperature where the compound is soluble might be an option. However, consider the potential impact of temperature on your experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Nitrobenzoic Acid | C7H5NO4 | CID 6108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. dissolutiontech.com [dissolutiontech.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Navigating the Structural Landscape: A Comparative Guide to the ¹H and ¹³C NMR Analysis of 4,5-Difluoro-2-nitrobenzoic Acid

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the structural characteristics of key chemical entities is paramount. This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4,5-Difluoro-2-nitrobenzoic acid, a valuable building block in medicinal chemistry and materials science. Through predictive data and a detailed experimental protocol, this document serves as a practical reference for the characterization of this and structurally related compounds.

4,5-Difluoro-2-nitrobenzoic acid (CAS No: 20372-63-8) is a substituted aromatic carboxylic acid with the linear formula F₂C₆H₂(NO₂)CO₂H. Its molecular structure, featuring two fluorine atoms and a nitro group on the benzoic acid scaffold, gives rise to a distinct and informative NMR profile. The electron-withdrawing nature of these substituents significantly influences the chemical shifts of the aromatic protons and carbons, providing a clear spectral signature for structural verification.

Predicted NMR Spectral Data

Due to the limited availability of fully assigned experimental spectra in the public domain, the following ¹H and ¹³C NMR data for 4,5-Difluoro-2-nitrobenzoic acid are predicted based on established chemical shift principles and data from analogous compounds.[1][2][3] The electron-withdrawing effects of the fluorine and nitro groups are expected to deshield the aromatic protons and carbons, resulting in downfield chemical shifts.

Predicted ¹H NMR Data

The ¹H NMR spectrum is anticipated to display two distinct signals in the aromatic region, corresponding to the two protons on the benzene ring. The coupling between these protons and with the adjacent fluorine atoms will result in characteristic splitting patterns.

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
H-3	~8.2 - 8.4	Doublet of doublets (dd)	~8-10 Hz, ~2-3 Hz	Proton ortho to the carboxylic acid and meta to a fluorine
H-6	~7.8 - 8.0	Doublet of doublets (dd)	~8-10 Hz, ~4-6 Hz	Proton ortho to the nitro group and ortho to a fluorine

Predicted ¹³C NMR Data

The proton-decoupled ¹³C NMR spectrum is expected to show seven unique carbon signals. The carbons directly attached to the electronegative fluorine and nitro groups, as well as the carboxyl carbon, will exhibit the most significant downfield shifts. Carbon-fluorine coupling will also be a prominent feature of the spectrum.

Signal	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Assignment
C-1	~125 - 130	Doublet	Carbon attached to the carboxylic acid group
C-2	~145 - 150	Singlet	Carbon attached to the nitro group
C-3	~120 - 125	Doublet	CH carbon
C-4	~150 - 155	Doublet of doublets	Carbon attached to fluorine
C-5	~150 - 155	Doublet of doublets	Carbon attached to fluorine
C-6	~115 - 120	Doublet	CH carbon
C=O	~165 - 170	Singlet	Carboxylic acid carbonyl carbon

Experimental Protocol for NMR Spectroscopy

The following protocol outlines a general procedure for acquiring high-quality ¹H and ¹³C NMR spectra of 4,5-Difluoro-2-nitrobenzoic acid.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of 4,5-Difluoro-2-nitrobenzoic acid for ¹H NMR and 20-30 mg for ¹³C NMR.

• Select a suitable deuterated solvent that ensures complete dissolution of the sample. Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃) are common choices.[4]

• Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial. Gentle warming or sonication may be used to facilitate dissolution.

• Transfer the resulting solution to a clean, dry 5 mm NMR tube.

2. NMR Instrument Setup:

• The NMR spectra should be acquired on a spectrometer operating at a field strength of 300 MHz or higher for optimal resolution.

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, which is critical for obtaining sharp, well-resolved signals.

3. Data Acquisition:

• ¹H NMR:

  • A standard single-pulse experiment is typically sufficient.

  • Key acquisition parameters include a pulse angle of 30-45°, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR:

  • A standard proton-decoupled experiment is generally performed to simplify the spectrum to single lines for each unique carbon (unless coupled to fluorine).

  • Due to the low natural abundance of the ¹³C isotope, a larger number of scans (typically 1024 or more) will be required to obtain a spectrum with a good signal-to-noise ratio.

  • Key acquisition parameters include a pulse angle of 30-45°, a relaxation delay of 2-5 seconds, and an acquisition time of 1-2 seconds.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

• Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.

• Calibrate the chemical shift scale by referencing the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).

• Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

• Analyze the multiplicities and coupling constants to elucidate the connectivity of the atoms in the molecule.

NMR Analysis Workflow

The following diagram illustrates the logical workflow for the NMR analysis of 4,5-Difluoro-2-nitrobenzoic acid, from sample preparation to final structural elucidation.

Caption: Workflow for NMR Analysis of 4,5-Difluoro-2-nitrobenzoic acid.

Comparative Analysis and Conclusion

The predicted ¹H and ¹³C NMR spectra of 4,5-Difluoro-2-nitrobenzoic acid provide a detailed fingerprint of its molecular structure. The downfield chemical shifts of the aromatic protons and carbons are consistent with the strong electron-withdrawing nature of the fluoro and nitro substituents. In a comparative context, the chemical shifts would be expected to be further downfield than those of benzoic acid itself, and would show distinct differences from other isomers such as 2,5-difluoro-4-nitrobenzoic acid due to the different substitution pattern.[5][6] The presence of carbon-fluorine coupling in the ¹³C NMR spectrum is a key diagnostic feature that aids in the unambiguous assignment of the carbon signals. By following the provided experimental protocol and analysis workflow, researchers can confidently verify the identity and purity of 4,5-Difluoro-2-nitrobenzoic acid, ensuring the integrity of their subsequent synthetic endeavors.

References

• 1. rsc.org [rsc.org]
• 2. Anomalous 1 H NMR chemical shift behavior of substituted benzoic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. faculty.fiu.edu [faculty.fiu.edu]
• 4. benchchem.com [benchchem.com]
• 5. 2,5-Difluoro-4-nitrobenzoic acid | 116465-48-6 [sigmaaldrich.com]
• 6. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Comparative Analysis of Analytical Techniques for 4,5-Difluoro-2-nitrobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Analytical Characterization of 4,5-Difluoro-2-nitrobenzoic Acid.

Data Presentation: A Comparative Overview

The selection of an appropriate analytical technique is contingent on the specific requirements of the analysis, such as the need for structural confirmation, quantification, or purity assessment. The following table summarizes the potential performance characteristics of various analytical methods for 4,5-Difluoro-2-nitrobenzoic acid.

Analytical Technique	Information Provided	Potential Performance Characteristics
Mass Spectrometry (MS)	Molecular weight confirmation, structural elucidation (with MS/MS).	Expected m/z: [M-H]⁻ at 202.00, [M+H]⁺ at 204.01. High sensitivity and specificity.
HPLC-UV	Quantification, purity analysis, separation of isomers.	High precision and accuracy for quantification. Performance is dependent on the specific method parameters.
GC-MS	Analysis of volatile impurities, potential for quantification.	Suitable for purity assessment, particularly for residual solvents. Derivatization may be required.
NMR Spectroscopy	Unambiguous structure elucidation, purity determination.	Provides detailed structural information through ¹H, ¹³C, and ¹⁹F NMR.

Experimental Protocols

Detailed methodologies for the application of these techniques are provided below. These protocols are based on general procedures and methods established for similar analytes and may require optimization for 4,5-Difluoro-2-nitrobenzoic acid.

Mass Spectrometry (Electrospray Ionization - ESI)

This protocol is a general guideline for obtaining mass spectrometry data for 4,5-Difluoro-2-nitrobenzoic acid.

1. Sample Preparation:

• Dissolve the sample in a suitable solvent such as methanol, acetonitrile, or a mixture of water and an organic solvent to a concentration of approximately 1 mg/mL.

• For infusion analysis, further dilute the stock solution to a final concentration of 1-10 µg/mL in a solvent compatible with electrospray ionization (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode, or with 0.1% ammonium hydroxide for negative ion mode).

• Ensure the final solution is free of particulate matter by centrifugation or filtration.

2. Instrumentation and Parameters (General):

• Mass Spectrometer: A quadrupole, ion trap, or time-of-flight (TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode is expected to be more sensitive for a carboxylic acid, detecting the [M-H]⁻ ion. Positive ion mode can also be used to detect the [M+H]⁺ adduct.

• Capillary Voltage: 3-4 kV.

• Nebulizing Gas (N₂): Flow rate and pressure should be optimized for stable spray.

• Drying Gas (N₂): Temperature and flow rate should be optimized to ensure efficient desolvation (e.g., 300-350 °C).

• Mass Range: Scan from m/z 50 to 500.

High-Performance Liquid Chromatography (HPLC)

This method is adapted from established procedures for the analysis of nitrobenzoic acids and can be used for the quantification and purity assessment of 4,5-Difluoro-2-nitrobenzoic acid.

1. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol). The exact ratio should be optimized to achieve good separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detector at a wavelength of 254 nm.

• Injection Volume: 10 µL.

2. Sample Preparation:

• Prepare a stock solution of 4,5-Difluoro-2-nitrobenzoic acid in the mobile phase or a compatible solvent.

• Prepare a series of calibration standards by diluting the stock solution to known concentrations.

• Filter all solutions through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

Given that some vendors specify purity by GC[1], this method can be employed, likely after derivatization to increase volatility.

1. Derivatization (Esterification):

• React the carboxylic acid group of 4,5-Difluoro-2-nitrobenzoic acid with a derivatizing agent (e.g., diazomethane or by heating with an alcohol in the presence of an acid catalyst) to form a more volatile ester.

2. GC-MS Conditions:

• GC Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: Start at a low temperature (e.g., 70 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C).

• Injector Temperature: 250 °C.

• MS Transfer Line Temperature: 280 °C.

• Ionization: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the unambiguous structural confirmation of 4,5-Difluoro-2-nitrobenzoic acid.

1. Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in an NMR tube.

2. NMR Spectrometer Parameters:

• Spectrometer: A 400 MHz or higher field NMR spectrometer.

• Experiments:

  • ¹H NMR: To observe the protons on the aromatic ring.

  • ¹³C NMR: To observe the carbon atoms.

  • ¹⁹F NMR: To observe the fluorine atoms, which will provide characteristic chemical shifts and coupling constants.

• Referencing: Use the residual solvent peak as an internal standard for ¹H and ¹³C spectra.

Mandatory Visualization

The following diagram illustrates a logical workflow for the comprehensive analysis of 4,5-Difluoro-2-nitrobenzoic acid, from initial purity assessment to definitive structural elucidation.

Caption: Logical workflow for the analysis of 4,5-Difluoro-2-nitrobenzoic acid.

References

• 1. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

A Comparative Guide to the Infrared Spectrum of 4,5-Difluoro-2-nitrobenzoic Acid

This guide provides a detailed comparison of the infrared (IR) spectrum of 4,5-Difluoro-2-nitrobenzoic acid with its constitutional isomer, 2,4-Difluoro-5-nitrobenzoic acid. Due to the limited availability of direct experimental spectra for 4,5-Difluoro-2-nitrobenzoic acid, this comparison relies on the analysis of characteristic absorption frequencies of its functional groups, supported by experimental data for its isomer. This document is intended for researchers, scientists, and professionals in drug development who utilize spectroscopic techniques for molecular characterization.

Introduction to Infrared Spectroscopy in Drug Development

Infrared (IR) spectroscopy is a powerful analytical technique used to identify and characterize molecules based on their vibrational modes. When a molecule is exposed to infrared radiation, its bonds vibrate at specific frequencies. The absorption of this radiation at characteristic wavenumbers provides a unique "fingerprint" of the molecule's functional groups and overall structure. In drug development, IR spectroscopy is invaluable for verifying the identity and purity of synthesized compounds, studying intermolecular interactions, and monitoring reaction kinetics.

Comparison of Predicted and Experimental IR Spectra

The following table summarizes the predicted characteristic IR absorption peaks for 4,5-Difluoro-2-nitrobenzoic acid and compares them with the known experimental peak ranges for its functional groups and the reported spectrum of a constitutional isomer.

Functional Group	Vibrational Mode	Predicted Wavenumber (cm⁻¹) for 4,5-Difluoro-2-nitrobenzoic acid	Experimental Wavenumber (cm⁻¹) for 2,4-Difluoro-5-nitrobenzoic acid	General Characteristic Wavenumber (cm⁻¹)
Carboxylic Acid	O-H stretch	3300-2500 (broad)	Conforms to structure[1]	3300-2500 (broad)
Aromatic Ring	C-H stretch	3100-3000	Conforms to structure[1]	3100-3000
Carboxylic Acid	C=O stretch	~1700	Conforms to structure[1]	1725-1700
Nitro Group	N=O asymmetric stretch	~1550	Conforms to structure[1]	1560-1515
Aromatic Ring	C=C stretch	1600-1450	Conforms to structure[1]	1600-1450
Nitro Group	N=O symmetric stretch	~1350	Conforms to structure[1]	1360-1315
Aryl-F	C-F stretch	1250-1100	Conforms to structure[1]	1250-1100

Note: The statement "Conforms to structure" for 2,4-Difluoro-5-nitrobenzoic acid indicates that the experimental FTIR spectrum is consistent with the presence of the expected functional groups, as per the product specification sheet.[1]

Experimental Protocols

The acquisition of a high-quality IR spectrum for solid samples like difluoronitrobenzoic acids requires meticulous sample preparation. Below are two standard protocols.

Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

This is a common and convenient method for solid samples.

• Instrument and Background: Ensure the ATR crystal (typically diamond) is clean. Record a background spectrum of the empty ATR accessory.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.

Potassium Bromide (KBr) Pellet Method

This traditional method involves dispersing the sample in a KBr matrix.

• Sample and KBr Preparation: Grind a small amount of the sample (1-2 mg) with approximately 200 mg of dry, IR-grade KBr using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press die and apply several tons of pressure to form a transparent or translucent pellet.

• Instrument and Background: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire a background spectrum.

• Data Acquisition: Collect the sample spectrum.

• Data Analysis: The resulting spectrum will show the absorption bands of the sample.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for obtaining an IR spectrum of a solid sample.

Caption: General workflow for FTIR analysis of solid samples.

Structural Comparison and Key Differentiators

The primary difference between 4,5-Difluoro-2-nitrobenzoic acid and its isomers lies in the substitution pattern on the benzene ring. This will lead to subtle but potentially measurable differences in their IR spectra, particularly in the "fingerprint region" (below 1500 cm⁻¹), which is unique for each molecule.

Caption: Structural relationship of the compared isomers.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]

A Comparative Guide to the Reactivity of Difluoronitrobenzoic Acids for Researchers and Drug Development Professionals

In the realm of medicinal chemistry and organic synthesis, difluoronitrobenzoic acids serve as pivotal building blocks for a wide array of complex molecules, including potent pharmaceuticals. The precise positioning of the fluoro and nitro substituents on the benzoic acid scaffold dramatically influences the molecule's reactivity, particularly in nucleophilic aromatic substitution (SNAr) reactions. This guide provides a comparative analysis of the reactivity of 4,5-Difluoro-2-nitrobenzoic acid and its isomers, supported by theoretical principles and available experimental data.

Theoretical Comparison of Reactivity in Nucleophilic Aromatic Substitution (SNAr)

The reactivity of difluoronitrobenzoic acids in SNAr reactions is primarily governed by the electronic effects of the substituents on the aromatic ring. The strongly electron-withdrawing nitro group (-NO2) and the carboxylic acid group (-COOH) activate the ring towards nucleophilic attack by stabilizing the negatively charged Meisenheimer intermediate. The fluorine atoms, being highly electronegative, also contribute to this activation through their inductive effect and act as excellent leaving groups in SNAr.

The position of the nitro group relative to the fluorine atoms is the most critical factor in determining which fluorine is more susceptible to substitution and the overall reaction rate. For a fluorine atom to be highly activated, the nitro group should be positioned ortho or para to it, allowing for effective resonance stabilization of the Meisenheimer complex.

• 4,5-Difluoro-2-nitrobenzoic acid: The nitro group is ortho to the fluorine at position 5 and meta to the fluorine at position 4. Therefore, the fluorine at position 5 is expected to be significantly more reactive towards nucleophilic attack.

• 2,4-Difluoro-5-nitrobenzoic acid: The nitro group is ortho to the fluorine at position 4 and meta to the fluorine at position 2. Consequently, the fluorine at position 4 is predicted to be the more reactive site.

• 2,5-Difluoro-4-nitrobenzoic acid: The nitro group is para to the fluorine at position 2 and ortho to the fluorine at position 5. Both fluorine atoms are highly activated, making this isomer potentially the most reactive of the three, with substitution likely occurring at both positions under forcing conditions, though position 5 might be slightly more favored due to the adjacent carboxylic acid group.

• 2,6-Difluoro-3-nitrobenzoic acid: The nitro group is ortho to the fluorine at position 2 and meta to the fluorine at position 6. The fluorine at position 2 is therefore the more reactive site. The steric hindrance from the adjacent carboxylic acid and fluorine at position 6 might influence the reaction rate.

• 3,4-Difluoro-2-nitrobenzoic acid: The nitro group is ortho to the fluorine at position 3 and meta to the fluorine at position 4. The fluorine at position 3 is expected to be the primary site of substitution.

Based on these principles, a qualitative reactivity trend can be proposed. Isomers with fluorine atoms ortho or para to the nitro group are expected to be more reactive. The presence of multiple activating groups, as in 2,5-Difluoro-4-nitrobenzoic acid, would likely lead to the highest reactivity.

Quantitative Data from Experimental Observations

Isomer	Nucleophile	Reaction Conditions	Yield	Reference
4,5-Difluoro-2-nitrobenzoic acid	Amine	Not specified	Not specified	No direct experimental data found
2,4-Difluoro-5-nitrobenzoic acid	Not specified	Not specified	Not specified	No direct experimental data found
3-Chloro-2,4-difluoro-5-nitrobenzoic acid	Not applicable (Nitration)	Conc. HNO3, high temperature	94%	[1]
2,5-Difluoro-4-nitrobenzoic acid	Not specified	Used as a pharmaceutical intermediate	High purity (≥98.0%) available	[2][3]
2,6-Difluoro-3-nitrobenzoic acid	Not specified	Used in the synthesis of B-Raf kinase inhibitors	High purity available	[4]

The scarcity of directly comparable, quantitative data underscores the need for further systematic studies to fully elucidate the reactivity profiles of these important synthetic intermediates.

Experimental Protocols

The following is a general procedure for a nucleophilic aromatic substitution (SNAr) reaction with a difluoronitrobenzoic acid, which can be adapted for specific substrates and nucleophiles.

General Procedure for Nucleophilic Aromatic Substitution of a Difluoronitrobenzoic Acid with an Amine:

• Reaction Setup: To a solution of the difluoronitrobenzoic acid (1.0 eq.) in a suitable polar aprotic solvent (e.g., DMSO, DMF, or NMP) is added the amine nucleophile (1.1-1.5 eq.) and a base (e.g., K2CO3, Et3N, or DIPEA) (2.0-3.0 eq.).

• Reaction Execution: The reaction mixture is stirred at a temperature ranging from room temperature to 120 °C, depending on the reactivity of the substrates. The progress of the reaction is monitored by a suitable analytical technique such as TLC or LC-MS.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and poured into water. The aqueous layer is then acidified with a dilute acid (e.g., 1N HCl) to precipitate the product.

• Purification: The crude product is collected by filtration, washed with water, and dried. Further purification can be achieved by recrystallization from an appropriate solvent system or by column chromatography on silica gel.

Visualizing Reaction Pathways and Workflows

To further aid in the understanding of the chemical processes involved, the following diagrams, generated using the DOT language, illustrate the key mechanistic steps and a typical experimental workflow.

Caption: General mechanism of nucleophilic aromatic substitution (SNAr).

Caption: Typical experimental workflow for an SNAr reaction.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. innospk.com [innospk.com]
• 3. nbinno.com [nbinno.com]
• 4. 2,6-DIFLUORO-3-NITROBENZOIC ACID | 83141-10-0 [chemicalbook.com]

comparative analysis of fluorinated vs. non-fluorinated nitrobenzoic acids in synthesis

A Comparative Guide to Fluorinated vs. Non-Fluorinated Nitrobenzoic Acids in Synthesis

In modern organic synthesis, particularly within drug discovery and materials science, the strategic selection of building blocks is paramount. Nitrobenzoic acids are a versatile class of reagents, but the introduction of fluorine atoms can dramatically alter their physicochemical properties and synthetic utility.[1][2] This guide provides a comparative analysis of fluorinated and non-fluorinated nitrobenzoic acids, offering quantitative data and experimental insights for researchers, scientists, and drug development professionals.

Physicochemical Properties: A Quantitative Comparison

The incorporation of a highly electronegative fluorine atom significantly impacts the acidity (pKa) of the carboxylic acid group.[3][4] This is primarily due to the strong electron-withdrawing inductive effect (-I) of fluorine, which stabilizes the resulting carboxylate anion.[5][6] This effect, combined with the electron-withdrawing nature of the nitro group, makes fluorinated nitrobenzoic acids considerably more acidic than their non-fluorinated counterparts.

Property	4-Nitrobenzoic Acid	2-Fluoro-4-nitrobenzoic Acid	Rationale for Difference
Structure			Comparison of the non-fluorinated parent compound and its ortho-fluorinated analogue.
pKa	3.41 - 3.44[7]	~2.37 (Predicted)[8]	The fluorine atom's strong inductive effect withdraws electron density, stabilizing the conjugate base and increasing acidity (lower pKa).[6]
Melting Point	237-240 °C	172-176 °C[9]	Changes in crystal lattice energy and intermolecular interactions due to the fluorine substituent affect the melting point.
Molecular Weight	167.12 g/mol	185.11 g/mol [9]	Addition of a fluorine atom increases the molecular mass.

Impact on Chemical Reactivity and Synthesis

The presence of fluorine imparts unique reactivity, opening up distinct synthetic pathways compared to non-fluorinated analogues. The combined electron-withdrawing power of the fluoro and nitro groups profoundly influences the reactivity of both the carboxylic acid and the aromatic ring.

• Enhanced Acidity: As shown in the table, fluorination leads to a significant drop in pKa. This increased acidity can alter reaction conditions for processes like esterification and amidation, and influences the molecule's ionization state at physiological pH, a key factor in drug design.[3]

• Activation for Nucleophilic Aromatic Substitution (SNAr): The electron-deficient aromatic ring in fluorinated nitrobenzoic acids is highly activated towards nucleophilic attack. When positioned ortho or para to the nitro group, the fluorine atom can act as an excellent leaving group, allowing for regioselective introduction of nucleophiles like amines and alkoxides. This is a powerful tool for building molecular complexity.

• Amide Coupling and Derivatization: The carboxylic acid moiety in both types of compounds is readily converted into esters, amides, or acyl chlorides. For instance, treatment with thionyl chloride or a coupling agent like HATU facilitates the formation of amides, a crucial linkage in many pharmaceuticals. The enhanced electrophilicity of the carbonyl carbon in the fluorinated version can lead to faster reaction rates or allow for milder coupling conditions.

Caption: Logical diagram of electronic effects on acidity.

Applications in Pharmaceutical and Chemical Synthesis

Fluorinated nitrobenzoic acids are pivotal intermediates in the synthesis of high-value compounds. Their unique reactivity makes them essential building blocks for pharmaceuticals, agrochemicals, and functional materials.

A notable example is the use of 2-fluoro-4-nitrobenzoic acid as a key starting material in the synthesis of Enzalutamide, a potent androgen receptor antagonist for treating prostate cancer. The synthetic route leverages the compound's multiple reactive sites for sequential, regioselective modifications.

Caption: A typical workflow for amide synthesis.

Experimental Protocols

Representative Protocol: Amide Coupling via HATU Activation

This protocol describes a general procedure for the amide coupling of a nitrobenzoic acid with a primary or secondary amine using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent. This method is effective for a wide range of amines.

Materials:

• Fluorinated or Non-Fluorinated Nitrobenzoic Acid (1.0 equivalent)

• Amine (R-NH₂) (1.0 - 1.2 equivalents)

• HATU (1.1 - 1.5 equivalents)

• N,N-Diisopropylethylamine (DIEA) (2.0 - 3.0 equivalents)

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the nitrobenzoic acid (1.0 eq) in anhydrous DMF in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Add the desired amine (1.0 - 1.2 eq) to the solution, followed by the addition of DIEA (2.0 - 3.0 eq).

• Stir the mixture for 5-10 minutes at room temperature.

• Add HATU (1.1 - 1.5 eq) portion-wise to the reaction mixture.

• Allow the reaction to stir at room temperature for 12-24 hours.

• Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to yield the pure N-substituted nitrobenzamide.

Conclusion

The choice between a fluorinated and a non-fluorinated nitrobenzoic acid is a strategic decision based on the synthetic goal.

• Choose a non-fluorinated nitrobenzoic acid for simpler applications where the primary function is to introduce a nitrobenzoyl group and enhanced acidity or SNAr reactivity is not required.

• Choose a fluorinated nitrobenzoic acid when the goal is to:

  • Increase the acidity of the carboxylic acid to modulate reactivity or physicochemical properties.[3]

  • Serve as a versatile building block where the fluorine can be displaced via a subsequent SNAr reaction.

  • Incorporate fluorine into the final molecule to enhance metabolic stability, binding affinity, or other pharmacokinetic properties crucial for drug development.[1][2]

By understanding the distinct properties and reactivity profiles of these two classes of compounds, researchers can make more informed decisions, enabling more efficient and innovative synthetic strategies.

References

• 1. 2-Fluoro-4-nitrobenzoic acid | C7H4FNO4 | CID 302679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Nitrobenzoic Acid | C7H5NO4 | CID 6108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Nitrobenzoic acid CAS#: 62-23-7 [m.chemicalbook.com]
• 4. 2-Fluoro-4-nitrobenzoic acid [hqpharmtech.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 [chemicalbook.com]
• 7. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 | Benchchem [benchchem.com]
• 8. sarthaks.com [sarthaks.com]
• 9. shaalaa.com [shaalaa.com]

A Comparative Guide to the Synthesis of 4,5-Difluoro-2-nitrobenzoic Acid and Its Derivatives

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. This guide provides a comparative analysis of a validated synthesis pathway for 4,5-Difluoro-2-nitrobenzoic acid, a crucial building block in the creation of various pharmaceutical compounds.

This document outlines a well-established method for the synthesis of 4,5-Difluoro-2-nitrobenzoic acid, presenting key experimental data and a detailed protocol. While a comprehensive comparison with alternative pathways is limited by the availability of detailed public data, this guide offers a thorough examination of the primary nitration route.

Synthesis Pathway Overview

The most commonly documented and validated pathway for the synthesis of 4,5-Difluoro-2-nitrobenzoic acid is through the direct nitration of 3,4-difluorobenzoic acid. This electrophilic aromatic substitution reaction introduces a nitro group onto the benzene ring, a critical step in the elaboration of this intermediate for further use in drug discovery and development.

Performance Data

The following table summarizes the quantitative data for the synthesis of 4,5-Difluoro-2-nitrobenzoic acid via the nitration of 3,4-difluorobenzoic acid.

Parameter	Value
Starting Material	3,4-Difluorobenzoic acid
Key Reagents	Fuming Nitric Acid, Concentrated Sulfuric Acid
Reaction Time	16.5 hours
Product Yield	79%
Product Purity	High (implied by yield of solid precipitate)

Experimental Protocol

A detailed methodology for the synthesis of 4,5-Difluoro-2-nitrobenzoic acid is provided below, based on established laboratory procedures.

Materials:

• 3,4-Difluorobenzoic acid (120.0 g, 0.7589 mol)

• Concentrated Sulfuric Acid (96.4%, 1.0 L)

• Fuming Nitric Acid (>90% HNO3 content, 57.30 mL, 1.273 mol)

• Crushed Ice (5 kg)

• Cold Water

Procedure:

• To a 2 L three-necked round-bottom flask, add 3,4-difluorobenzoic acid and concentrated sulfuric acid.

• Mechanically stir the mixture at room temperature for 1.0 hour.

• Cool the mixture to 0°C in an ice bath.

• Add fuming nitric acid dropwise over a period of 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 16 hours.

• Slowly pour the reaction mixture into 5 kg of crushed ice with constant stirring. A yellow solid of 4,5-difluoro-2-nitrobenzoic acid will precipitate.

• Continue stirring the slurry at 0°C for an additional 30 minutes.

• Collect the solid product by filtration through a Büchner funnel.

• Wash the yellowish solid with cold water.

• Air-dry the final product. This procedure is reported to yield 120 g (79%) of 4,5-difluoro-2-nitrobenzoic acid.

Synthesis Pathway Visualization

The following diagram illustrates the logical flow of the synthesis process.

Synthesis of 4,5-Difluoro-2-nitrobenzoic Acid

Alternative Synthesis Considerations

While the nitration of 3,4-difluorobenzoic acid is a well-documented method, other potential synthetic routes for 4,5-Difluoro-2-nitrobenzoic acid and its derivatives could be explored. These might include:

• Carboxylation of a Benzene Derivative: Another theoretical approach is the carboxylation of 1,2-difluoro-4-nitrobenzene. This would involve introducing a carboxylic acid group onto the benzene ring. Methods for carboxylation can include Grignard reactions with carbon dioxide or other carboxylation agents. As with the oxidation route, specific and reliable experimental data for this synthesis are scarce, preventing a quantitative comparison.

The following diagram illustrates a general workflow for evaluating a new synthesis pathway, which would be applicable if detailed protocols for these alternative routes were available.

A Comparative Guide to Purity Assessment of Synthesized 4,5-Difluoro-2-nitrobenzoic Acid: Titration vs. Advanced Analytical Techniques

For researchers and professionals in drug development and chemical synthesis, verifying the purity of synthesized compounds is a critical step. This guide provides a comparative analysis of three methods for assessing the purity of 4,5-Difluoro-2-nitrobenzoic acid: traditional acid-base titration, High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. Each method is evaluated based on its accuracy, precision, specificity, and resource requirements, with detailed experimental protocols provided for each.

Methodology Comparison

The choice of analytical technique for purity assessment depends on various factors, including the required accuracy, the nature of potential impurities, and the available resources.

• Acid-Base Titration: This classical volumetric analysis technique is a cost-effective and straightforward method for determining the overall acidity of a sample. It is particularly useful for quantifying the bulk purity of an acidic compound like 4,5-Difluoro-2-nitrobenzoic acid. However, it is a non-specific method, meaning it cannot distinguish between the target compound and any acidic impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful separative technique that can identify and quantify individual components in a mixture. It offers high sensitivity and specificity, making it ideal for detecting and quantifying impurities, even at trace levels. This method is particularly advantageous when the impurities are structurally similar to the main compound.

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a calibration curve, by comparing the integral of a signal from the analyte to that of a certified internal standard. It provides structural information and quantification simultaneously, offering a high degree of accuracy and traceability.

Experimental Workflow for Purity Assessment

Figure 1. A flowchart illustrating the workflow for assessing the purity of synthesized 4,5-Difluoro-2-nitrobenzoic acid using titration, HPLC, and qNMR, and a comparison of the methods.

Quantitative Data Comparison

The following table summarizes the expected performance characteristics of each method for the purity assessment of 4,5-Difluoro-2-nitrobenzoic acid.

Parameter	Acid-Base Titration	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Neutralization Reaction	Differential Partitioning	Nuclear Spin Resonance
Specificity	Low (measures total acidity)	High (separates components)	High (structurally specific)
Expected Accuracy	98.5 - 101.5%	± 0.5% (with certified standard)	± 0.1% (primary method)
Expected Precision (RSD)	< 0.5%	< 1.0%	< 0.2%
Limit of Quantitation	~0.1%	~0.01%	~0.1%
Throughput	High	Medium	Low
Cost per Sample	Low	Medium	High
Instrumentation Cost	Low	Medium	High
Primary Use Case	Quick purity check of the bulk acidic component.	Detection and quantification of process-related impurities and degradation products.	Accurate and traceable purity assignment for reference standards and critical samples.

Experimental Protocols

Purity Assessment by Acid-Base Titration

This protocol describes the determination of the purity of 4,5-Difluoro-2-nitrobenzoic acid by titration with a standardized sodium hydroxide solution.

Materials and Reagents:

• 4,5-Difluoro-2-nitrobenzoic acid (synthesized sample)

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Ethanol (95%)

• Deionized water

• Phenolphthalein indicator solution

• Analytical balance

• Burette (50 mL, Class A)

• Volumetric flasks

• Erlenmeyer flasks

• Magnetic stirrer and stir bar

Procedure:

• Sample Preparation: Accurately weigh approximately 200 mg of the synthesized 4,5-Difluoro-2-nitrobenzoic acid into a 250 mL Erlenmeyer flask.

• Dissolution: Add 50 mL of 95% ethanol to the flask and swirl to dissolve the sample. If necessary, gently warm the solution on a magnetic stirrer with a hotplate to ensure complete dissolution. Add 50 mL of deionized water.

• Indicator Addition: Add 2-3 drops of phenolphthalein indicator solution to the sample solution. The solution should be colorless.

• Titration: Titrate the sample solution with standardized 0.1 M NaOH solution from the burette while continuously stirring the solution with a magnetic stirrer.

• Endpoint Determination: The endpoint is reached when the colorless solution turns to a faint, persistent pink color. Record the volume of NaOH solution used.

• Blank Titration: Perform a blank titration using the same volumes of ethanol and deionized water to account for any acidity in the solvents.

• Calculation: The purity of 4,5-Difluoro-2-nitrobenzoic acid is calculated using the following formula:

  Purity (%) = [(V_sample - V_blank) × M_NaOH × MW] / (W_sample × 10)

  Where:

  • V_sample = Volume of NaOH used for the sample (mL)

  • V_blank = Volume of NaOH used for the blank (mL)

  • M_NaOH = Molarity of the standardized NaOH solution (mol/L)

  • MW = Molecular weight of 4,5-Difluoro-2-nitrobenzoic acid (203.10 g/mol )

  • W_sample = Weight of the sample (g)

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a reverse-phase HPLC method for the separation and quantification of 4,5-Difluoro-2-nitrobenzoic acid and its potential impurities.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: A mixture of 2-Propanol, Water, and Acetic Acid (20:80:0.4, v/v/v).[1]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm[1]

• Injection Volume: 10 µL

• Run Time: 15 minutes

Procedure:

• Standard Preparation: Prepare a stock solution of a certified reference standard of 4,5-Difluoro-2-nitrobenzoic acid in the mobile phase at a concentration of approximately 1 mg/mL. Prepare a series of working standards by diluting the stock solution.

• Sample Preparation: Prepare a solution of the synthesized 4,5-Difluoro-2-nitrobenzoic acid in the mobile phase at a concentration of approximately 1 mg/mL.

• Analysis: Inject the standard solutions to establish a calibration curve. Then, inject the sample solution.

• Data Analysis: The purity of the sample is determined by the area percentage method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram. For more accurate quantification, the concentration can be calculated from the calibration curve.

Purity Assessment by Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

This protocol describes the determination of the absolute purity of 4,5-Difluoro-2-nitrobenzoic acid using an internal standard.

Instrumentation and Reagents:

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity, such as maleic acid or 1,4-bis(trimethylsilyl)benzene (for use in organic solvents). The choice of internal standard depends on the solvent and the absence of signal overlap with the analyte.

• Deuterated Solvent: A suitable deuterated solvent that dissolves both the sample and the internal standard (e.g., DMSO-d6, CDCl3).[2]

• NMR tubes: High-precision NMR tubes.

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the synthesized 4,5-Difluoro-2-nitrobenzoic acid and 10 mg of the internal standard into a vial.

• Dissolution: Add a precise volume (e.g., 0.75 mL) of the deuterated solvent to the vial and ensure complete dissolution.

• NMR Acquisition: Transfer the solution to an NMR tube. Acquire a proton (¹H) NMR spectrum with parameters optimized for quantitative analysis (e.g., long relaxation delay, sufficient number of scans).

• Data Processing: Process the NMR spectrum (phasing, baseline correction).

• Integration: Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculation: The purity of the analyte is calculated using the following equation:

  Purity_analyte (%) = (I_analyte / I_std) × (N_std / N_analyte) × (MW_analyte / MW_std) × (m_std / m_analyte) × Purity_std (%)

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • Purity_std = Purity of the internal standard

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]

A Comparative Guide to the X-ray Crystallography of 4,5-Difluoro-2-nitrobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the crystallographic structures of derivatives related to 4,5-difluoro-2-nitrobenzoic acid. Due to the limited public availability of X-ray crystallographic data for 4,5-difluoro-2-nitrobenzoic acid itself, this guide focuses on closely related fluorinated and nitrated benzoic acid derivatives. The data presented herein, including detailed experimental protocols and visual representations of workflows and biological signaling pathways, serves as a valuable resource for researchers in crystallography, medicinal chemistry, and materials science. The objective is to offer a clear comparison of the structural aspects of these compounds, which are of significant interest in drug design and crystal engineering.

Performance Comparison of Fluorinated Nitrobenzoic Acid Derivatives

The substitution of fluorine atoms and nitro groups on the phenyl ring of benzoic acid derivatives significantly influences their crystal packing, intermolecular interactions, and overall molecular geometry. This section compares the crystallographic data of two isomers of nitro-trifluoromethyl-benzoic acid and a fluorinated aminobenzoic acid to highlight these differences.

Quantitative Crystallographic Data

The following table summarizes the key crystallographic parameters obtained from single-crystal X-ray diffraction analysis of 4-nitro-2-(trifluoromethyl)benzoic acid, 4-nitro-3-(trifluoromethyl)benzoic acid[1][2][3], and 2-amino-5-fluorobenzoic acid[4][5]. These compounds provide insight into the structural effects of different substituent positions on the benzene ring.

Parameter	4-nitro-2-(trifluoromethyl)benzoic acid	4-nitro-3-(trifluoromethyl)benzoic acid	2-amino-5-fluorobenzoic acid
Chemical Formula	C₈H₄F₃NO₄	C₈H₄F₃NO₄	C₇H₆FNO₂
Molecular Weight	235.12 g/mol	235.12 g/mol	155.13 g/mol
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c	P2₁/c
Unit Cell Dimensions	a = 13.338(3) Å, b = 5.158(1) Å, c = 13.435(3) Å, β = 108.99(3)°	a = 11.028(2) Å, b = 6.458(1) Å, c = 12.986(3) Å, β = 109.58(3)°	a = 4.9346(2) Å, b = 11.7542(6) Å, c = 11.9727(5) Å, β = 96.782(3)°
Cell Volume	874.1(3) ų	870.5(3) ų	689.58(5) ų
Z Value	4	4	4
Calculated Density	1.787 Mg/m³	1.794 Mg/m³	1.494 Mg/m³
Hydrogen Bonding	O-H···O	O-H···O	N-H···O (intramolecular), O-H···O, N-H···F (intermolecular)

Experimental Protocols

The determination of the crystal structure for the compared compounds was achieved through single-crystal X-ray diffraction. The general protocol for such an analysis is outlined below.

Synthesis and Crystallization

High-quality single crystals are paramount for successful X-ray diffraction analysis. For substituted benzoic acids, suitable crystals are often obtained by slow evaporation of a saturated solution in an appropriate solvent.

Procedure:

• Dissolution: Dissolve the synthesized benzoic acid derivative in a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents) to create a saturated or near-saturated solution. Gentle heating may be applied to facilitate dissolution.

• Slow Evaporation: Allow the solvent to evaporate slowly at a constant temperature. This can be achieved by covering the container with a perforated film or by placing it in a larger, sealed container with a small amount of a more volatile anti-solvent.

• Crystal Growth: Monitor the setup for crystal growth over several days to weeks. High-quality, single crystals should form as the solution becomes supersaturated.

X-ray Data Collection

Once crystals have formed, they are carefully examined under a microscope. A well-formed crystal with sharp edges and no visible defects, typically in the size range of 0.1 to 0.5 mm, is selected for mounting.

Instrumentation:

• A four-circle diffractometer equipped with a CCD or CMOS detector is commonly used.

• A monochromatic X-ray source, typically Molybdenum (Mo Kα, λ = 0.71073 Å) or Copper (Cu Kα, λ = 1.5418 Å), is employed.

Procedure:

• Mounting: The selected crystal is mounted on a goniometer head, often using a cryoloop and a cryoprotectant oil.

• Cooling: The mounted crystal is placed on the diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.

• Data Collection: A series of diffraction images are collected as the crystal is rotated through a range of angles. This allows for the measurement of the intensities and positions of a large number of reflections.

Structure Solution and Refinement

The collected diffraction data is processed to determine the crystal structure.

Software: Programs such as SHELXS, SHELXL, or Olex2 are commonly used for structure solution and refinement.

Procedure:

• Data Integration: The diffraction data is integrated to determine the intensities of the reflections.

• Structure Solution: The unit cell parameters and space group are determined from the positions of the reflections. The initial crystal structure is solved using direct methods or Patterson methods. This provides an initial model of the atomic positions.

• Refinement: The structural model is then refined using a least-squares method. This process adjusts the atomic positions, displacement parameters, and other structural parameters to achieve the best possible fit between the calculated and observed diffraction data.

Visualizations

To further clarify the experimental workflow and the potential biological relevance of these compounds, the following diagrams are provided.

A flowchart illustrating the major steps in single-crystal X-ray structure analysis.

While the direct signaling pathways of 4,5-difluoro-2-nitrobenzoic acid are not yet fully elucidated, related nitroaromatic compounds have been shown to modulate key inflammatory and antioxidant pathways, such as NF-κB and Keap1-Nrf2.[1][6][7] The following diagram illustrates a generalized view of how a small nitroaromatic molecule could potentially influence the NF-κB signaling pathway, a critical regulator of inflammation.

Potential modulation of the NF-κB signaling pathway by a nitroaromatic compound.

References

• 1. Electrophilic fatty acid nitroalkenes regulate Nrf2 and NF-κB signaling:A medicinal chemistry investigation of structure-function relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 2-Amino-5-fluoro­benzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Electrophilic nitro-fatty acids activate NRF2 by a KEAP1 cysteine 151-independent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study of 4,5-Difluoro-2-nitrobenzoic Acid as a Potential Intermediate for the Antiviral API Favipiravir

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of various synthetic routes to the active pharmaceutical ingredient (API) Favipiravir, with a focus on evaluating the potential of 4,5-Difluoro-2-nitrobenzoic acid as a novel starting material. This objective comparison is supported by experimental data from published literature for established methods and a theoretical assessment of a proposed synthetic pathway.

Introduction to Favipiravir and Its Synthesis

Favipiravir is a broad-spectrum antiviral agent effective against a range of RNA viruses.[1] Its synthesis has been approached through various pathways, each with distinct advantages and disadvantages concerning yield, cost, safety, and scalability. A critical aspect of an efficient synthesis is the choice of the starting materials and intermediates. This guide explores established routes and proposes a novel pathway commencing from 4,5-Difluoro-2-nitrobenzoic acid, a versatile fluorinated aromatic compound.

Comparative Analysis of Synthetic Intermediates

The synthesis of Favipiravir can be initiated from several key intermediates. This section compares the established routes with a proposed pathway utilizing 4,5-Difluoro-2-nitrobenzoic acid.

Data Presentation: Comparison of Synthetic Routes to Favipiravir

Starting Material/Key Intermediate	Number of Steps	Overall Yield (%)	Key Advantages	Key Disadvantages
Proposed: 4,5-Difluoro-2-nitrobenzoic Acid	~5 (estimated)	(Not determined)	Potentially cost-effective starting material.	Requires process development and optimization.
3-Aminopyrazine-2-carboxylic acid	3	43%	Economical and scalable.[1]
3-Hydroxypyrazine-2-carboxamide	5	(Not specified)	One of the earlier routes.	Involves nitration, which can be hazardous.[2]
2-Aminomalonamide	6+	33%	Scalable second-generation route.[3]	Multiple steps.
Diethyl malonate	9	16%	Inexpensive and readily available starting material.[4]	Long synthetic route.[4]
3,6-Dichloropyrazine-2-carbonitrile	3	43%	Economical synthesis.[1]	Intermediate is a known allergen.[3]
6-Bromo-3-hydroxypyrazine-2-carboxamide	4	65%	Efficient and economical route.

Experimental Protocols for Key Synthetic Routes

Detailed methodologies for the synthesis of Favipiravir from established intermediates are crucial for reproducibility and comparison.

Table of Experimental Protocols

Starting Material	Key Reaction Step	Reagents and Conditions	Yield (%)	Reference
3-Aminopyrazine-2-carboxylic acid	Formation of 3,6-dichloropyrazine-2-carbonitrile	1. Amidation with SOCl2, NH3·H2O; 2. Chlorination/dehydration	92% (for the dichloro intermediate)	[1]
Fluorination, Hydroxylation, and Nitrile Hydrolysis	1. KF, Toluene; 2. aq. NaOH; 3. H2O2, HCl	43% (over 3 steps)	[1]
Diethyl malonate	Synthesis of 2-aminomalonamide	1. NaNO2, AcOH; 2. H2, Pd/Si (continuous flow); 3. 28% aq. NH3	High yield (99% for amidation)	[4][5]
Cyclization to pyrazinamide salt	Glyoxal, base	81%	[4]
6-Bromo-3-hydroxypyrazine-2-carboxamide	Synthesis of 3,6-difluoropyrazine-2-carbonitrile from 3,6-dichloropyrazine-2-carbonitrile	KF, TBAB, Toluene/DMSO, 120 °C	(Not specified for this step alone)
Final conversion to Favipiravir	Dicyclohexylamine salt formation, H2O2	65% (overall)
3-hydroxy-2-pyrazinecarboxamide	Direct Fluorination	Selectfluor®, BF4-BMIM	50%	[6]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of the established and proposed synthetic routes to Favipiravir.

References

• 1. An economical and practical procedure of favipiravir synthesis for the treatment of Covid-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN111471025A - Favipiravir intermediate and synthesis method of favipiravir - Google Patents [patents.google.com]
• 3. Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scalable synthesis of favipiravir via conventional and continuous flow chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06963B [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. One-step synthesis of favipiravir from Selectfluor® and 3-hydroxy-2-pyrazinecarboxamide in an ionic liquid - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Evaluating the Metabolic Stability of Drugs Derived from 4,5-Difluoro-2-nitrobenzoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The metabolic stability of a drug candidate is a critical determinant of its pharmacokinetic profile and, ultimately, its clinical success. Compounds that are rapidly metabolized may fail to achieve therapeutic concentrations in the body, while those that are metabolized too slowly can accumulate and cause toxicity. This guide provides a comparative framework for evaluating the metabolic stability of drug candidates derived from the 4,5-Difluoro-2-nitrobenzoic acid scaffold. By understanding the inherent metabolic properties of this chemical moiety and comparing them to relevant alternatives, researchers can make more informed decisions during the lead optimization process.

The inclusion of fluorine atoms and a nitro group on the benzoic acid core of 4,5-Difluoro-2-nitrobenzoic acid presents a unique combination of electronic and steric properties that can significantly influence a molecule's metabolic fate. Fluorination is a well-established strategy in medicinal chemistry to enhance metabolic stability by blocking sites susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[1][2] The strong carbon-fluorine bond is more resistant to enzymatic cleavage compared to a carbon-hydrogen bond, which can lead to a longer half-life and improved bioavailability.[1] Conversely, the nitroaromatic group is known to undergo reductive metabolism, primarily mediated by nitroreductases present in the liver and gut microbiota.

This guide will delve into the common experimental protocols used to assess metabolic stability, explore the expected metabolic pathways for compounds containing the difluoronitrobenzoic acid moiety, and present a comparative analysis of the metabolic stability of fluorinated and nitroaromatic compounds against their non-fluorinated and non-nitrated counterparts, respectively.

Comparative Metabolic Stability Data

While direct, publicly available quantitative metabolic stability data for a series of compounds derived specifically from 4,5-Difluoro-2-nitrobenzoic acid is limited, we can draw valuable insights from comparative data on fluorinated versus non-fluorinated and nitroaromatic compounds. The following tables summarize illustrative experimental data from in vitro studies, providing a basis for understanding the potential metabolic advantages and liabilities of the 4,5-Difluoro-2-nitrobenzoic acid scaffold.

Table 1: Comparison of In Vitro Metabolic Stability of Fluorinated vs. Non-Fluorinated Analogs in Liver Microsomes

Compound Class	Compound/Analog	Description	t½ (min)	Intrinsic Clearance (CLint) (µL/min/mg protein)	Species
Indole Derivative	UT-155	Non-fluorinated indole	12.35	-	Mouse
32a	4-Fluoro-indazole analog of UT-155	13.29	-	Mouse
32c	CF3-substituted indazole analog of UT-155	53.71	1.29	Mouse
Kinase Inhibitor	Compound 1	Non-fluorinated pyrazolo[1,5-a]pyrimidine	-	High	-
Compound 2	Fluorinated analog of Compound 1	-	Reduced	-

Note: A longer half-life (t½) and lower intrinsic clearance (CLint) are indicative of greater metabolic stability. Data is illustrative and sourced from various preclinical studies. Direct comparison of absolute values between different studies should be made with caution.[3]

Table 2: Illustrative Metabolic Profile of Nitroaromatic Compounds

Compound	Primary Metabolic Pathway	Key Enzymes	Common Metabolites
4-Nitroaniline	Nitroreduction, Hydroxylation	Nitroreductases, CYP450	4-Aminoaniline, 2-Amino-5-nitrophenol
Generic Nitroaromatic Drug	Nitroreduction	Nitroreductases (hepatic, gut microbiota)	Amino, Hydroxylamino, and Nitroso derivatives

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to evaluate the in vitro metabolic stability of drug candidates.

Liver Microsomal Stability Assay

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound by measuring its rate of disappearance when incubated with liver microsomes, which are rich in Phase I metabolic enzymes like cytochrome P450s.

Materials:

• Test compound

• Pooled liver microsomes (human, rat, mouse, etc.)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Positive control compounds (high and low clearance)

• Organic solvent (e.g., acetonitrile or methanol) for reaction termination

• LC-MS/MS system for analysis

Procedure:

• Prepare a stock solution of the test compound in an appropriate solvent (e.g., DMSO).

• In a microcentrifuge tube or 96-well plate, combine the liver microsomes, phosphate buffer, and the test compound at a final concentration typically around 1 µM.

• Pre-incubate the mixture at 37°C for a short period (e.g., 5-10 minutes).

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Immediately terminate the reaction by adding a cold organic solvent (e.g., acetonitrile with an internal standard).

• Centrifuge the samples to precipitate the microsomal proteins.

• Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Calculate the half-life (t½) from the slope of the natural log of the percent remaining parent compound versus time plot.

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) * (incubation volume / mg of microsomal protein).

S9 Fraction Stability Assay

Objective: To assess the metabolic stability of a compound in the presence of both Phase I and Phase II metabolic enzymes, as the S9 fraction contains both microsomal and cytosolic enzymes.

Materials:

• Test compound

• Pooled liver S9 fraction (human, rat, mouse, etc.)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• Cofactors for Phase I (NADPH) and Phase II (e.g., UDPGA for glucuronidation, PAPS for sulfation) enzymes.

• Positive control compounds

• Organic solvent for reaction termination

• LC-MS/MS system

Procedure: The procedure is similar to the liver microsomal stability assay, with the key difference being the use of the S9 fraction and the inclusion of cofactors for both Phase I and Phase II enzymes in the reaction mixture.

Hepatocyte Stability Assay

Objective: To evaluate the metabolic stability in a more physiologically relevant in vitro system that contains a full complement of metabolic enzymes and cofactors within intact cells.

Materials:

• Test compound

• Cryopreserved or fresh hepatocytes (human, rat, mouse, etc.)

• Hepatocyte culture medium

• Positive control compounds

• Organic solvent for reaction termination

• LC-MS/MS system

Procedure:

• Thaw and prepare a suspension of hepatocytes in the appropriate culture medium.

• Add the test compound to the hepatocyte suspension at a final concentration typically around 1 µM.

• Incubate the mixture at 37°C with gentle shaking.

• At various time points, withdraw an aliquot of the cell suspension.

• Terminate the reaction by adding a cold organic solvent.

• Process the samples (e.g., centrifugation) to separate the precipitated proteins and cellular debris.

• Analyze the supernatant for the remaining parent compound concentration using LC-MS/MS.

• Calculate the half-life and intrinsic clearance as described for the microsomal assay, adjusting for the number of hepatocytes used.

Visualizations

The following diagrams illustrate the experimental workflow for a typical in vitro metabolic stability assay and the expected metabolic pathways for compounds derived from 4,5-Difluoro-2-nitrobenzoic acid.

In Vitro Metabolic Stability Assay Workflow

Potential Metabolic Pathways

References

• 1. mdpi.com [mdpi.com]
• 2. pharmacyjournal.org [pharmacyjournal.org]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 4,5-Difluoro-2-nitrobenzoic Acid: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling 4,5-Difluoro-2-nitrobenzoic acid must adhere to stringent disposal procedures to ensure laboratory safety and environmental compliance. This guide provides essential, step-by-step instructions for the proper disposal of this halogenated nitroaromatic compound.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to follow standard laboratory safety measures. Always work in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1] In the event of a spill, absorb the material with an inert substance and treat it as hazardous waste. For significant spills, evacuate the area and follow your institution's emergency protocols.[1]

Step-by-Step Disposal Procedure

The recommended method for the disposal of 4,5-Difluoro-2-nitrobenzoic acid is through a licensed chemical waste disposal service. Direct discharge into sewer systems is strictly prohibited.[2][3]

• Waste Segregation : 4,5-Difluoro-2-nitrobenzoic acid is a halogenated organic compound.[4][5] It must be collected in a designated, properly labeled waste container for halogenated organic waste.[4] Do not mix with non-halogenated solvents, aqueous waste, acids, or bases.[4][6]

• Containerization : Use a compatible, leak-proof container for waste collection.[6] The container must be kept tightly sealed when not in use.[6][7] Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name: "4,5-Difluoro-2-nitrobenzoic acid".[6][7]

• Storage : Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[2][6] Flammable wastes should be stored in a fire-rated cabinet.[6]

• Arrange for Pickup : Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company to arrange for the collection and transport of the hazardous waste.[1] The final disposal will likely involve controlled incineration with flue gas scrubbing to prevent the release of harmful substances into the environment.[2][3]

Key Safety and Handling Information

Parameter	Guideline
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, lab coat.[1]
Handling Environment	Well-ventilated area or chemical fume hood.[1]
Spill Response	Absorb with inert material, collect in a sealed container for disposal as hazardous waste.[1]
Waste Classification	Halogenated organic waste.[4][5]
Prohibited Disposal Methods	Do not discharge to sewer systems.[2][3] Evaporation is not an acceptable disposal method.[6]
Container Management	Use compatible, clearly labeled, and tightly sealed containers.[6][7]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 4,5-Difluoro-2-nitrobenzoic acid.

Caption: Disposal workflow for 4,5-Difluoro-2-nitrobenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. bucknell.edu [bucknell.edu]
• 5. uakron.edu [uakron.edu]
• 6. nswai.org [nswai.org]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]

Comprehensive Safety and Handling Guide for 4,5-Difluoro-2-nitrobenzoic Acid

This guide provides essential safety protocols, operational procedures, and disposal plans for handling 4,5-Difluoro-2-nitrobenzoic acid in a laboratory setting. Adherence to these guidelines is critical for ensuring the safety of researchers and the environment.

Chemical Identifier:

• Name: 4,5-Difluoro-2-nitrobenzoic acid

• CAS Number: 20372-63-8

• Molecular Formula: F₂C₆H₂(NO₂)CO₂H

Hazard Summary: 4,5-Difluoro-2-nitrobenzoic acid is classified as a hazardous substance.[1][2] It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin, or eye contact. The following table summarizes the required equipment.

PPE Category	Equipment Specification	Purpose
Eye Protection	Tightly fitting chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards.[3] A face shield is recommended if there is a significant risk of splashing.	To protect eyes from dust particles and chemical splashes.
Hand Protection	Chemical-resistant, impervious gloves such as nitrile or neoprene.[4] Gloves should be inspected before use and replaced immediately if contaminated or damaged.	To prevent skin contact and irritation.[2]
Body Protection	A long-sleeved laboratory coat. Fire/flame resistant and impervious clothing is recommended.[3]	To protect skin from accidental spills.
Respiratory Protection	A NIOSH-approved N95 dust mask for handling small quantities in a well-ventilated area.[1] A full-face respirator should be used if exposure limits are exceeded, if irritation is experienced, or when handling large quantities.[3]	To prevent inhalation of the powdered compound, which can cause respiratory irritation.[2]
Footwear	Closed-toe shoes are required in all laboratory settings.	To protect feet from spills and falling objects.

Operational Plan: Step-by-Step Handling Procedure

All handling of 4,5-Difluoro-2-nitrobenzoic acid powder must be conducted within a certified chemical fume hood to minimize inhalation risks.[4]

Preparation:

• Designated Area: Cordon off a specific area within the chemical fume hood for handling the compound.[3]

• Assemble Equipment: Gather all necessary equipment (e.g., spatulas, weigh boats, containers) and place them inside the fume hood before starting.

• Spill Kit: Ensure a spill kit appropriate for solid irritants is readily accessible.

• Review SDS: Before beginning work, review the Safety Data Sheet (SDS) for 4,5-Difluoro-2-nitrobenzoic acid.[2]

Weighing and Transfer:

• Prevent Dust: To avoid generating dust, do not weigh the compound directly on an open balance.[4]

• Tared Container: Use a sealed container (e.g., a vial with a lid). Pre-tare the sealed container inside the fume hood.

• Transfer: Carefully transfer the desired amount of 4,5-Difluoro-2-nitrobenzoic acid into the pre-tared container while it is inside the fume hood.

• Weighing: Seal the container before removing it from the fume hood to be weighed.

• Adjustments: If the mass needs to be adjusted, return the sealed container to the fume hood to add or remove the substance.

Post-Handling:

• Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into contact with the chemical using an appropriate solvent (e.g., 70% ethanol) and then wipe down with soap and water.

• Hand Washing: Wash hands thoroughly with soap and water after the handling procedure is complete, even after wearing gloves.[2]

Emergency Procedures

In Case of Accidental Exposure:

• Skin Contact: Immediately take off contaminated clothing.[5] Wash the affected area with plenty of soap and water.[6] If skin irritation occurs, seek medical attention.[5]

• Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes.[5] Remove contact lenses if present and easy to do so.[5] Continue rinsing and seek immediate medical attention from an ophthalmologist.[5][7]

• Inhalation: Move the individual to fresh air.[3] If breathing is difficult, administer oxygen. If the individual is not breathing, provide artificial respiration and seek immediate medical attention.[3]

• Ingestion: Rinse the mouth with water.[3] Do not induce vomiting.[3] Never give anything by mouth to an unconscious person and call a poison control center or doctor immediately.[3]

Disposal Plan

4,5-Difluoro-2-nitrobenzoic acid is a halogenated organic compound and must be disposed of as hazardous waste.[8] Do not discharge into sewer systems.[3]

Waste Segregation and Collection:

• Waste Container: Use a designated, properly sealed, and clearly labeled hazardous waste container for all materials contaminated with 4,5-Difluoro-2-nitrobenzoic acid, including disposable gloves, weigh boats, and contaminated wipes.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "4,5-Difluoro-2-nitrobenzoic acid," and the associated hazards (Irritant, Halogenated Organic).[4]

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Method:

• The material should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[3] Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of 4,5-Difluoro-2-nitrobenzoic Acid

Caption: Workflow for handling 4,5-Difluoro-2-nitrobenzoic acid.

References

• 1. tmi.utexas.edu [tmi.utexas.edu]
• 2. gz-supplies.com [gz-supplies.com]
• 3. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]
• 4. ethz.ch [ethz.ch]
• 5. Ten Tips for Handling Hazardous Chemicals in a Lab | Lab Manager [labmanager.com]
• 6. worksafebc.com [worksafebc.com]
• 7. fishersci.com [fishersci.com]
• 8. bucknell.edu [bucknell.edu]